Methyl 4-methylbenzoate

• CAS: 99-75-2

Core Science & Biosynthesis

An In-depth Technical Guide to Methyl 4-methylbenzoate (CAS 99-75-2)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and analysis of Methyl 4-methylbenzoate (CAS 99-75-2), a key intermediate in various chemical syntheses.

Physicochemical and Spectroscopic Properties

Methyl 4-methylbenzoate is a white crystalline solid with a characteristic sweet, floral odor.[1][2] Key quantitative data regarding its properties are summarized below.

Table 1: Physicochemical Properties of Methyl 4-methylbenzoate

Property	Value	Source(s)
Molecular Formula	C₉H₁₀O₂	[3]
Molecular Weight	150.17 g/mol	[3]
Melting Point	32-35 °C	[2][4]
Boiling Point	220-223 °C	[4]
103-104 °C at 15 mmHg	[2][5]
Density	1.06 g/mL	[4]
Vapor Pressure	1.3 hPa at 39 °C
Flash Point	90 °C (194 °F)
Solubility	Insoluble in water; Soluble in alcohol	[6]
LogP (o/w)	2.70	[6][7]

Table 2: Spectroscopic Data for Methyl 4-methylbenzoate

Spectroscopy	Data	Source(s)
¹H NMR (CDCl₃)	δ 7.94 (d, J = 8.2 Hz, 2H), 7.24 (d, J = 8.0 Hz, 2H), 3.88 (s, 3H), 2.39 (s, 3H)
¹³C NMR (CDCl₃)	δ 167.1, 143.4, 129.5, 129.0, 127.3, 51.8, 21.5
Infrared (IR)	Available through spectral databases	[8][9]
Mass Spectrometry (MS)	Available through spectral databases	[6][10]

Safety and Handling

Methyl 4-methylbenzoate is classified as a hazardous substance and requires careful handling.[5]

Table 3: GHS Hazard Classification

Hazard Class	Category
Skin Corrosion/Irritation	2
Serious Eye Damage/Eye Irritation	2A
Specific Target Organ Toxicity (Single Exposure)	3 (Respiratory system)

Handling and Storage:

• Avoid contact with skin and eyes.[5]

• Use in a well-ventilated area.[5]

• Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[5]

• Store in a cool, dry, well-ventilated place away from heat and open flames.[5]

• Keep container tightly closed.[5]

First Aid Measures:

• Inhalation: Move to fresh air. If not breathing, give artificial respiration.

• Skin Contact: Wash off immediately with soap and plenty of water.

• Eye Contact: Rinse immediately with plenty of water for at least 15 minutes.

• Ingestion: Clean mouth with water.

Experimental Protocols

Synthesis: Fischer Esterification of 4-Methylbenzoic Acid

This protocol details the synthesis of Methyl 4-methylbenzoate via the Fischer esterification of 4-methylbenzoic acid with methanol, using sulfuric acid as a catalyst.

Materials:

• 4-Methylbenzoic acid

• Methanol (anhydrous)

• Concentrated sulfuric acid

• Diethyl ether

• 5% Sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Heating mantle

• Magnetic stirrer and stir bar

Procedure:

• Reaction Setup: In a round-bottom flask, combine 4-methylbenzoic acid and a 4-fold molar excess of methanol.

• Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

• Reflux: Attach a reflux condenser and heat the mixture to reflux for 1-2 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into a separatory funnel containing water.

  • Extract the product with diethyl ether.

  • Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to neutralize the acid), and brine.

• Drying and Isolation:

  • Dry the organic layer over anhydrous sodium sulfate.

  • Decant or filter the solution to remove the drying agent.

  • Remove the solvent by rotary evaporation to yield the crude product.

• Purification (Optional): The product can be further purified by distillation under reduced pressure.

Fischer Esterification Workflow

Analytical Methods

This protocol provides a general method for the analysis of Methyl 4-methylbenzoate by GC-MS.

Instrumentation:

• Gas chromatograph with a mass selective detector (MSD)

• Capillary column: 5% Phenyl Methyl Siloxane (e.g., DB-5ms, 30 m x 0.25 mm ID x 0.25 µm film thickness)

GC-MS Parameters:

Parameter	Value
Injector Temperature	250 °C
Injection Volume	1 µL
Split Ratio	50:1
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Program	Initial temp: 100 °C (hold 2 min), Ramp: 10 °C/min to 250 °C (hold 5 min)
MS Transfer Line	280 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	40-300 amu

Sample Preparation:

• Dissolve a known amount of the sample in a suitable solvent (e.g., ethyl acetate (B1210297) or dichloromethane) to a concentration of approximately 1 mg/mL.

• Filter the solution through a 0.45 µm syringe filter before injection.

GC-MS Analysis Workflow

This protocol outlines a general reverse-phase HPLC method for the analysis of Methyl 4-methylbenzoate.[5]

Instrumentation:

• HPLC system with a UV detector

• Reverse-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

HPLC Parameters:

Parameter	Value
Mobile Phase	Acetonitrile:Water (60:40 v/v)
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	Ambient
Detection Wavelength	235 nm

Sample Preparation:

• Prepare a stock solution of the sample in the mobile phase at a concentration of 1 mg/mL.

• Prepare a series of calibration standards by diluting the stock solution.

• Filter all solutions through a 0.45 µm syringe filter before injection.

HPLC Analysis Logical Relationship

References

• 1. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]
• 2. Methyl 4-methylbenzoate | 99-75-2 [chemicalbook.com]
• 3. Methyl 4-Methylbenzoate | LGC Standards [lgcstandards.com]
• 4. benchchem.com [benchchem.com]
• 5. Separation of Methyl 4-methylbenzoate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. Methyl 4-methylbenzoate(99-75-2) MS spectrum [chemicalbook.com]
• 7. rsc.org [rsc.org]
• 8. Methyl 4-methylbenzoate(99-75-2) IR Spectrum [chemicalbook.com]
• 9. Benzoic acid, 4-methyl-, methyl ester [webbook.nist.gov]
• 10. Benzoic acid, 4-methyl-, methyl ester [webbook.nist.gov]

physical properties of methyl p-toluate

An In-depth Technical Guide on the Physical Properties of Methyl p-Toluate (B1214165)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core , an organic compound with significant applications in research and development, particularly as an intermediate in the synthesis of pharmaceuticals and other complex molecules.[1] The information is presented in a structured format to facilitate easy reference and comparison for laboratory and drug development professionals.

Core Physical and Chemical Properties

Methyl p-toluate, also known as methyl 4-methylbenzoate, is an ester with the chemical formula C₉H₁₀O₂.[1] It presents as a white solid or a clear, colorless to light yellow liquid.[1][2] This compound is a key building block in various chemical syntheses due to its stability and compatibility with a range of reagents.[1]

Table 1: Physical Properties of Methyl p-Toluate

Property	Value
Molecular Formula	C₉H₁₀O₂[1]
Molecular Weight	150.17 g/mol [1]
Melting Point	32-35 °C[1][2]
Boiling Point	220-224 °C at 760 mmHg[1]
103-104 °C at 15 mmHg[3]
Density	1.06 g/cm³[1]
1.058 g/cm³ at 77°F (25°C)[4]
1.045 g/cm³
Refractive Index	1.508
Vapor Pressure	1 mmHg at 39 °C[3]
0.101 mmHg at 25°C
Vapor Density	4.7 (relative to air)[3]
Flash Point	90.6 °C
Solubility	Insoluble in water (<0.1 g/100 mL at 22 °C)[4]
Soluble in common organic solvents like ethanol, ether, acetone, and chloroform[2][5][6]
Appearance	White solid or clear colorless to light yellow liquid[1][2]

Experimental Protocols

The following sections detail the standard laboratory procedures for determining the key physical properties of a substance like methyl p-toluate.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology: Capillary Method

• Sample Preparation: A small amount of the finely powdered, dry solid is packed into a capillary tube to a height of 2-3 mm.[7] The tube is then tapped gently to ensure the sample is compact at the bottom.[7]

• Apparatus Setup: The capillary tube is placed in a melting point apparatus, which typically consists of a heated block with a thermometer or a temperature probe.[7][8]

• Heating and Observation: The sample is heated at a controlled rate.[9] An initial rapid heating can be used to determine an approximate melting point, followed by a slower, more precise measurement (1-2 °C per minute) around the expected melting point.[7][10]

• Data Recording: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range, and the temperature at which the entire sample becomes liquid is the end of the range.[10]

Caption: Workflow for Melting Point Determination.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure surrounding the liquid and the liquid changes into a vapor.

Methodology: Thiele Tube Method

• Sample Preparation: A small amount of the liquid is placed in a small test tube. A capillary tube, sealed at one end, is inverted and placed inside the test tube with the open end submerged in the liquid.[11][12]

• Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil).[11][12]

• Heating and Observation: The side arm of the Thiele tube is heated gently, causing the oil to circulate and heat the sample evenly.[11][12] As the liquid boils, a steady stream of bubbles will emerge from the capillary tube.[12]

• Data Recording: The heat is removed, and the temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.[11]

Caption: Workflow for Boiling Point Determination.

Density Determination

Density is the mass of a substance per unit volume.

Methodology: Mass and Volume Measurement

• Mass Measurement: The mass of a clean, dry container (e.g., a graduated cylinder or pycnometer) is measured using an analytical balance.[13][14]

• Volume Measurement: A known volume of the liquid is added to the container. The volume is read from the markings on the container, paying attention to the meniscus for accurate reading.[13][14]

• Combined Measurement: The mass of the container with the liquid is measured.[13][14]

• Calculation: The mass of the liquid is determined by subtracting the mass of the empty container. The density is then calculated by dividing the mass of the liquid by its volume.[15]

Caption: Logical Flow for Density Calculation.

Refractive Index Measurement

The refractive index of a substance is a dimensionless number that describes how fast light travels through that material.

Methodology: Abbe Refractometer

• Calibration: The refractometer is calibrated using a standard substance with a known refractive index, often distilled water.[16]

• Sample Application: A few drops of the liquid sample are placed on the prism of the refractometer.[17]

• Measurement: The prism is closed, and light is passed through the sample. The user looks through the eyepiece and adjusts the controls until the boundary between the light and dark fields is sharp and centered on the crosshairs.[16][17]

• Reading: The refractive index is read directly from the instrument's scale.[17] The temperature should also be recorded as the refractive index is temperature-dependent.[18]

Caption: Steps for Refractive Index Measurement.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Methyl p-toluate - Wikipedia [en.wikipedia.org]
• 3. Methyl 4-methylbenzoate | 99-75-2 [chemicalbook.com]
• 4. METHYL-P-TOLUATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. Methyl p-toluate, 99% | Fisher Scientific [fishersci.ca]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Determination of Melting Point [wiredchemist.com]
• 9. westlab.com [westlab.com]
• 10. chem.ucalgary.ca [chem.ucalgary.ca]
• 11. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. akbis.gaziantep.edu.tr [akbis.gaziantep.edu.tr]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. Abbe's Refractometer (Procedure) : Modern Physics Virtual Lab : Physical Sciences : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 17. davjalandhar.com [davjalandhar.com]
• 18. emeraldcloudlab.com [emeraldcloudlab.com]

Methyl 4-methylbenzoate melting point and boiling point

An In-depth Technical Guide to the Melting and Boiling Points of Methyl 4-methylbenzoate

This technical guide provides a comprehensive overview of the melting and boiling points of methyl 4-methylbenzoate, tailored for researchers, scientists, and professionals in drug development. This document outlines the physical properties, detailed experimental protocols for their determination, and a logical framework for understanding these characteristics.

Physical Properties of Methyl 4-methylbenzoate

Methyl 4-methylbenzoate, also known as methyl p-toluate, is an organic compound with the chemical formula C₉H₁₀O₂. It presents as an opaque, colorless to white crystalline solid.[1] Accurate determination of its melting and boiling points is crucial for its identification, purity assessment, and application in various chemical syntheses.

Data Presentation

The experimentally determined melting and boiling points of methyl 4-methylbenzoate are summarized in the table below. It is important to note that the boiling point is pressure-dependent.

Physical Property	Value	Conditions
Melting Point	32-35 °C	Atmospheric Pressure
33 °C	760.00 mm Hg
34 °C	Not Specified
Boiling Point	217-223 °C	Atmospheric Pressure (760 mmHg)
103-104 °C	15 mmHg

References:[1][2][3][4][5][6]

Experimental Protocols

The following sections detail the standard laboratory procedures for determining the melting and boiling points of a solid compound like methyl 4-methylbenzoate.

Determination of Melting Point

The melting point of a substance is the temperature at which it transitions from a solid to a liquid state. For a pure crystalline solid, this transition occurs over a narrow temperature range. A broadened melting point range is often indicative of impurities.[7]

Method 1: Capillary Method using a Melting Point Apparatus (e.g., Mel-Temp or DigiMelt)

This is the most common and accurate method used in modern laboratories.[8]

• Apparatus: Melting point apparatus, sealed capillary tubes, mortar and pestle.

• Procedure:

  • Sample Preparation: Ensure the methyl 4-methylbenzoate sample is completely dry and finely powdered. If necessary, grind the crystals using a clean, dry mortar and pestle.[8]

  • Capillary Tube Packing: Press the open end of a capillary tube into the powdered sample, trapping a small amount of the solid. Tap the sealed end of the tube on a hard surface to compact the sample to a height of about 2-3 mm.[9]

  • Apparatus Setup: Place the packed capillary tube into the heating block of the melting point apparatus.

  • Approximate Melting Point Determination: Heat the sample rapidly to get a preliminary, approximate melting point range. This saves time in the subsequent accurate determination.[7][10]

  • Accurate Melting Point Determination: Allow the apparatus to cool. Then, begin heating again at a slow rate, typically 1-2 °C per minute, starting from a temperature about 10-15 °C below the approximate melting point.[10]

  • Observation and Recording: Observe the sample through the magnifying lens. Record the temperature at which the first drop of liquid appears (the beginning of the melting range) and the temperature at which the entire sample becomes a clear liquid (the end of the melting range).

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure.[11][12]

Method 1: Thiele Tube Method

This classic method is effective for determining the boiling point of small quantities of a liquid.

• Apparatus: Thiele tube, thermometer, small test tube (e.g., Durham tube), capillary tube sealed at one end, mineral oil, and a heat source.

• Procedure:

  • Sample Preparation: Place a small amount (a few milliliters) of the substance (in its liquid state, i.e., melted methyl 4-methylbenzoate) into the small test tube.

  • Capillary Inversion: Place a capillary tube, sealed at one end, into the test tube with the open end downwards.

  • Apparatus Assembly: Attach the test tube to a thermometer using a rubber band or thread. The bulb of the thermometer should be level with the sample.

  • Heating: Immerse the assembly in a Thiele tube containing mineral oil, ensuring the sample is below the oil level. Gently heat the side arm of the Thiele tube.[11]

  • Observation: As the temperature rises, air trapped in the capillary tube will bubble out. Continue heating until a steady and rapid stream of bubbles emerges from the capillary tube.

  • Recording the Boiling Point: Turn off the heat source. The stream of bubbles will slow down and stop. The temperature at which the liquid begins to enter the capillary tube is the boiling point of the substance at the current atmospheric pressure.[11]

Logical Framework

The following diagram illustrates the logical relationship between methyl 4-methylbenzoate and the determination of its key physical properties, the melting and boiling points.

References

• 1. Methyl 4-methylbenzoate CAS#: 99-75-2 [m.chemicalbook.com]
• 2. Methyl 4-methylbenzoate | 99-75-2 [chemicalbook.com]
• 3. Page loading... [guidechem.com]
• 4. chemsynthesis.com [chemsynthesis.com]
• 5. methyl 4-methylbenzoate [stenutz.eu]
• 6. methyl 4-methyl benzoate, 99-75-2 [thegoodscentscompany.com]
• 7. SSERC | Melting point determination [sserc.org.uk]
• 8. westlab.com [westlab.com]
• 9. Determination of Melting Point [wiredchemist.com]
• 10. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 11. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 12. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]

An In-depth Technical Guide to the Solubility of Methyl 4-methylbenzoate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of methyl 4-methylbenzoate, a key intermediate in organic synthesis.[1] Understanding its solubility is crucial for optimizing reaction conditions, purification processes, and formulation development. This document presents available solubility data, detailed experimental protocols for solubility determination, and a logical workflow for assessing solubility.

Core Physical and Chemical Properties

Methyl 4-methylbenzoate, also known as methyl p-toluate, is a white, waxy solid with a sweet, floral odor.[1][2][3] Key physical properties are summarized in the table below.

Property	Value	Reference
CAS Number	99-75-2	[2]
Molecular Formula	C9H10O2	[1][2]
Molecular Weight	150.17 g/mol	[2]
Melting Point	32-35 °C	[2][3][4]
Boiling Point	103-104 °C at 15 mmHg	[2][3]
Density	1.06 g/mL	[2][4]
Flash Point	90 °C	[2][3]
Water Solubility	<0.1 g/100 mL at 22 °C	[2][3]
logP (o/w)	2.700	[5]

Solubility Data

Solvent	Solubility	Reference
Chloroform	Slightly Soluble	[2][6]
Dimethyl Sulfoxide (DMSO)	Slightly Soluble	[2][6]
Ethyl Acetate	Slightly Soluble	[2][6]
Alcohol	Soluble	[5]
Water	Insoluble (<0.1 g/100 mL at 22 °C)	[2][3]

Experimental Protocol for Solubility Determination

To obtain precise and accurate solubility data, a standardized experimental protocol is essential. The equilibrium shake-flask method is a widely accepted technique for determining the thermodynamic solubility of a solid compound in a solvent.[7]

Objective: To determine the equilibrium solubility of methyl 4-methylbenzoate in a given organic solvent at a specific temperature.

Materials:

• Methyl 4-methylbenzoate (high purity)

• Selected organic solvent(s) (analytical grade)

• Scintillation vials or sealed flasks

• Constant temperature shaker bath or incubator

• Analytical balance

• Syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system or a UV-Vis spectrophotometer

Procedure:

• Preparation of Supersaturated Solutions: Add an excess amount of methyl 4-methylbenzoate to a series of vials containing a known volume of the selected organic solvent. The excess solid is crucial to ensure that equilibrium is reached from a state of supersaturation.

• Equilibration: Tightly seal the vials and place them in a constant temperature shaker bath set to the desired temperature. Agitate the samples for a predetermined period (e.g., 24-72 hours) to allow the system to reach equilibrium. The time required for equilibration should be determined experimentally by taking measurements at different time points until the concentration of the solute in the solution remains constant.

• Phase Separation: Once equilibrium is achieved, allow the vials to stand undisturbed at the constant temperature for a sufficient time to allow the undissolved solid to settle.

• Sample Withdrawal and Filtration: Carefully withdraw an aliquot of the supernatant using a pipette. Immediately filter the aliquot through a syringe filter into a pre-weighed volumetric flask. This step is critical to remove any undissolved solid particles.

• Dilution: Dilute the filtered sample to a known volume with the same solvent. The dilution factor should be chosen to bring the concentration within the linear range of the analytical method.

• Quantification: Analyze the concentration of methyl 4-methylbenzoate in the diluted sample using a validated analytical method, such as HPLC or UV-Vis spectrophotometry.

• Calculation: Calculate the solubility of methyl 4-methylbenzoate in the solvent at the specified temperature using the following formula:

  Solubility (g/L) = (Concentration of diluted sample (g/L)) x (Dilution factor)

Validation:

• Purity of Compound: The purity of the methyl 4-methylbenzoate should be confirmed before the experiment.

• Equilibration Time: Confirm that the system has reached equilibrium by analyzing samples at different time points.

• Analytical Method Validation: The analytical method used for quantification should be validated for linearity, accuracy, and precision.

Logical Workflow for Solubility Assessment

The following diagram illustrates a logical workflow for the experimental determination of the solubility of a solid compound like methyl 4-methylbenzoate.

Caption: A workflow for determining the solubility of a solid in a liquid.

Conclusion

While qualitative data suggests that methyl 4-methylbenzoate is soluble in several common organic solvents, there is a clear need for quantitative solubility data to aid researchers and professionals in its various applications. The provided experimental protocol based on the shake-flask method offers a robust framework for generating this critical data. The logical workflow diagram further clarifies the steps involved in a systematic solubility assessment. This guide serves as a foundational resource for understanding and determining the solubility of methyl 4-methylbenzoate.

References

• 1. nbinno.com [nbinno.com]
• 2. Methyl 4-methylbenzoate CAS#: 99-75-2 [m.chemicalbook.com]
• 3. Page loading... [guidechem.com]
• 4. chemsynthesis.com [chemsynthesis.com]
• 5. methyl 4-methyl benzoate, 99-75-2 [thegoodscentscompany.com]
• 6. Methyl 4-methylbenzoate | 99-75-2 [amp.chemicalbook.com]
• 7. researchgate.net [researchgate.net]

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectra of Methyl 4-methylbenzoate

This technical guide provides a comprehensive overview of the proton (¹H) and carbon-13 (¹³C) Nuclear Magnetic Resonance (NMR) spectral data for methyl 4-methylbenzoate. The document is intended for researchers, scientists, and drug development professionals, offering a detailed analysis of the compound's spectroscopic characteristics, standardized experimental protocols for data acquisition, and a visual representation of the molecular structure with its NMR assignments.

Data Presentation

The quantitative ¹H and ¹³C NMR spectral data for methyl 4-methylbenzoate are summarized below. The data were acquired in deuterated chloroform (B151607) (CDCl₃), and chemical shifts are referenced to tetramethylsilane (B1202638) (TMS) at 0.00 ppm.

Table 1: ¹H NMR Spectral Data for Methyl 4-methylbenzoate. [1]

Signal Assignment	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Integration
Aromatic (H-2, H-6)	7.94	Doublet (d)	8.2	2H
Aromatic (H-3, H-5)	7.24	Doublet (d)	8.0	2H
Methoxy (-OCH₃)	3.88	Singlet (s)	N/A	3H
Methyl (-CH₃)	2.39	Singlet (s)	N/A	3H

Table 2: ¹³C NMR Spectral Data for Methyl 4-methylbenzoate. [1]

Signal Assignment	Chemical Shift (δ) ppm
Carbonyl (C=O)	167.1
Aromatic (C-4)	143.4
Aromatic (C-2, C-6)	129.5
Aromatic (C-3, C-5)	129.0
Aromatic (C-1)	127.3
Methoxy (-OCH₃)	51.8
Methyl (-CH₃)	21.5

Experimental Protocols

The following protocols describe the standardized methodologies for acquiring high-quality ¹H and ¹³C NMR spectra.

1. Sample Preparation

• Sample Quantity : Approximately 5-25 mg of methyl 4-methylbenzoate is accurately weighed and transferred into a clean, dry vial.

• Solvent : The sample is dissolved in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃). CDCl₃ is a common solvent for NMR spectroscopy due to its ability to dissolve a wide range of organic compounds and its deuterium (B1214612) lock signal.[2]

• Internal Standard : Tetramethylsilane (TMS) is often added as an internal standard for referencing the chemical shifts to 0.00 ppm, although modern spectrometers can also reference the residual solvent peak (for CDCl₃, δ ~7.26 ppm in ¹H NMR and δ ~77.0 ppm in ¹³C NMR).[1][3]

• Filtration and Transfer : The solution is filtered through a pipette with a small plug of glass wool to remove any particulate matter, which can degrade spectral quality. The filtered solution is then transferred into a 5 mm NMR tube, which is subsequently capped.

2. NMR Spectrometer Setup and Data Acquisition

• Instrumentation : Spectra are typically recorded on a 200 MHz or higher field NMR spectrometer.[1]

• Locking and Shimming : The NMR tube is placed in the spectrometer, and the instrument is "locked" onto the deuterium signal of the solvent. This step compensates for any magnetic field drift. The magnetic field is then "shimmed" to achieve maximum homogeneity, resulting in sharp, well-resolved peaks.[4]

• ¹H NMR Acquisition :

  • A standard one-pulse sequence is typically used.

  • The number of scans (NS) is set to achieve an adequate signal-to-noise ratio, commonly ranging from 8 to 16 scans.[5]

  • A relaxation delay (d1) of 1-5 seconds is employed to allow for full proton relaxation between pulses, ensuring accurate integration.[6]

• ¹³C NMR Acquisition :

  • A standard proton-decoupled pulse sequence is used to simplify the spectrum by removing C-H coupling.[7]

  • Due to the low natural abundance of ¹³C (1.1%), a larger number of scans is required to obtain a good signal-to-noise ratio.[8][9]

  • A relaxation delay of 1-2 seconds is common for qualitative spectra.[4]

3. Data Processing

• Fourier Transform : The acquired Free Induction Decay (FID) is converted into the frequency domain spectrum via a Fourier transform.

• Phasing and Baseline Correction : The spectrum is manually or automatically phased to ensure all peaks are in the absorptive mode. The baseline is corrected to be flat and free of distortion.

• Referencing : The chemical shift axis is calibrated relative to the TMS signal (0.00 ppm) or the residual solvent peak.

• Integration and Peak Picking : For ¹H NMR, the area under each signal is integrated to determine the relative ratio of protons. For both ¹H and ¹³C spectra, the precise chemical shift of each peak is identified.

Visualization

The following diagram illustrates the molecular structure of methyl 4-methylbenzoate and the assignment of its ¹H and ¹³C NMR chemical shifts.

Caption: Structure of methyl 4-methylbenzoate with ¹H and ¹³C NMR assignments.

References

• 1. rsc.org [rsc.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. rsc.org [rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. uwyo.edu [uwyo.edu]
• 6. sites.bu.edu [sites.bu.edu]
• 7. sc.edu [sc.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. bhu.ac.in [bhu.ac.in]

An In-depth Technical Guide to the Infrared Spectroscopy Analysis of Methyl 4-methylbenzoate

Introduction

Infrared (IR) spectroscopy is a powerful and widely used analytical technique for the identification and characterization of organic molecules.[1] By measuring the absorption of infrared radiation, this method provides a unique spectral fingerprint corresponding to the vibrational frequencies of the functional groups within a molecule.[1] For researchers, scientists, and professionals in drug development, IR spectroscopy is an invaluable tool for structural elucidation, confirming the synthesis of a target compound, and assessing its purity. This guide provides a comprehensive overview of the IR spectroscopy analysis of Methyl 4-methylbenzoate (also known as methyl p-toluate), a common ester.

Methyl 4-methylbenzoate (C₉H₁₀O₂) is an ester of p-toluic acid and methanol. Its structure contains several key functional groups, including a carbonyl (C=O) group, a C-O ester linkage, aromatic C=C bonds, and C-H bonds in both the aromatic ring and the methyl groups. Each of these groups exhibits characteristic absorption bands in the IR spectrum, allowing for a detailed structural analysis.

Experimental Protocols

The quality of an IR spectrum is highly dependent on the sample preparation technique. For a compound like Methyl 4-methylbenzoate, which is a solid at room temperature, several methods can be employed. The most common techniques are Attenuated Total Reflectance (ATR), Potassium Bromide (KBr) pellets, and the thin-film method for molten samples.

Method 1: Attenuated Total Reflectance (ATR-FTIR)

ATR-FTIR is a popular and straightforward method for analyzing solid and liquid samples with minimal preparation.[2]

Methodology:

• Background Spectrum: Ensure the ATR crystal (commonly diamond or zinc selenide) is clean.[3] Take a background spectrum of the empty crystal to account for atmospheric CO₂ and water vapor, as well as any intrinsic absorbance of the crystal.[1]

• Sample Application: Place a small amount of solid Methyl 4-methylbenzoate powder directly onto the ATR crystal.[2]

• Pressure Application: Use the instrument's pressure arm to press the sample firmly against the crystal, ensuring good contact.[2][3]

• Spectrum Acquisition: Acquire the IR spectrum of the sample. Typical instrument parameters are a scan range of 4000 cm⁻¹ to 400 cm⁻¹, a resolution of 4 cm⁻¹, and an accumulation of 16 to 32 scans to improve the signal-to-noise ratio.[1]

• Cleaning: After analysis, clean the crystal surface thoroughly with a suitable solvent (e.g., isopropanol (B130326) or ethanol) and a soft tissue to prevent cross-contamination.[4]

Method 2: Potassium Bromide (KBr) Pellet

This traditional method involves dispersing the solid sample within a KBr matrix.

Methodology:

• Sample Preparation: Grind approximately 1-2 mg of Methyl 4-methylbenzoate with about 100-200 mg of dry, spectroscopic grade KBr using an agate mortar and pestle.[5] The mixture should be a fine, homogeneous powder.

• Pellet Formation: Place the powder into a pellet press and apply high pressure to form a thin, transparent or translucent disc.

• Spectrum Acquisition: Place the KBr pellet into the sample holder of the spectrometer and acquire the spectrum, using the same parameters as for the ATR method.

Method 3: Thin Film (Neat Liquid)

This method is suitable if the sample is melted or if it is a liquid.

Methodology:

• Sample Preparation: Place a small drop of the molten or liquid sample onto a salt plate (e.g., NaCl or KBr).[4][6]

• Film Formation: Place a second salt plate on top of the first, gently pressing to create a thin, uniform liquid film between the plates.[1][4]

• Spectrum Acquisition: Mount the plates in the spectrometer's sample holder and acquire the spectrum.[4]

• Cleaning: After the measurement, the salt plates must be cleaned immediately with a dry solvent like methylene (B1212753) chloride or isopropanol and stored in a desiccator to prevent damage from moisture.[4][6]

Data Presentation: Characteristic IR Absorption Bands

The IR spectrum of Methyl 4-methylbenzoate displays several characteristic absorption peaks that correspond to its specific functional groups. The data compiled from various spectral databases are summarized below.

Wavenumber (cm⁻¹)	Intensity	Vibration Type	Functional Group Assignment
~3000-3100	Medium	C-H Stretch	Aromatic (sp² C-H)
~2850-2960	Medium	C-H Stretch	Aliphatic (sp³ C-H of -CH₃)
~1720	Strong	C=O Stretch	Ester Carbonyl
~1610, ~1510	Medium-Strong	C=C Stretch	Aromatic Ring
~1440	Medium	C-H Bend	Aliphatic (-CH₃)
~1280	Strong	C-O Stretch	Ester (Aryl-C-O)
~1110	Strong	C-O Stretch	Ester (O-Alkyl)
~820	Strong	C-H Bend	Aromatic (para-disubstituted)

Note: The exact peak positions can vary slightly depending on the sampling method and the physical state of the sample.

Spectral Interpretation

A detailed analysis of the key absorption bands provides conclusive evidence for the structure of Methyl 4-methylbenzoate.

• C-H Stretching Vibrations (3100-2850 cm⁻¹): The spectrum shows absorptions above 3000 cm⁻¹ characteristic of the C-H bonds on the aromatic ring. Below 3000 cm⁻¹, peaks corresponding to the symmetric and asymmetric stretching of the C-H bonds in the two methyl groups (the ester methyl and the ring methyl) are observed.

• Carbonyl (C=O) Stretch (~1720 cm⁻¹): The most prominent and easily identifiable peak in the spectrum is the very strong and sharp absorption around 1720 cm⁻¹. This is the characteristic stretching vibration of the carbonyl group in the ester functional group.[1] Its high intensity is due to the large change in dipole moment during the vibration.

• Aromatic C=C Stretching Vibrations (~1610, ~1510 cm⁻¹): The absorptions in this region are due to the stretching vibrations of the carbon-carbon double bonds within the benzene (B151609) ring. Aromatic compounds typically show a pair of peaks in this area.

• C-O Stretching Vibrations (~1280 and ~1110 cm⁻¹): Esters are characterized by two distinct C-O stretching vibrations.[1] The strong band around 1280 cm⁻¹ is attributed to the stretching of the C-O bond between the aryl group and the carbonyl carbon. The other strong band around 1110 cm⁻¹ corresponds to the stretching of the O-C bond between the ester oxygen and the methyl group. The presence of these two strong bands, in conjunction with the C=O stretch, is highly indicative of an ester.

• Aromatic C-H Bending (~820 cm⁻¹): The strong peak around 820 cm⁻¹ is an out-of-plane C-H bending vibration. Its position is diagnostic for the substitution pattern of the benzene ring. For a 1,4-disubstituted (para) benzene ring, a strong absorption is typically observed in the 800-850 cm⁻¹ range.[7]

Mandatory Visualizations

Experimental Workflow for IR Spectroscopy

References

• 1. benchchem.com [benchchem.com]
• 2. agilent.com [agilent.com]
• 3. Sample Preparation – FT-IR/ATR – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 4. researchgate.net [researchgate.net]
• 5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 6. eng.uc.edu [eng.uc.edu]
• 7. sciencing.com [sciencing.com]

Unraveling the Molecular Blueprint: A Technical Guide to the Mass Spectrometry Fragmentation of Methyl 4-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive analysis of the electron ionization (EI) mass spectrometry fragmentation pattern of Methyl 4-methylbenzoate (C₉H₁₀O₂). A clear understanding of the fragmentation behavior of this and related aromatic ester compounds is critical for their unambiguous identification in complex matrices, a common challenge in pharmaceutical development and chemical research. This document outlines the primary fragmentation pathways, presents quantitative data for key fragments, details a standard experimental protocol for analysis, and provides a visual representation of the fragmentation cascade.

Core Fragmentation Data

The mass spectrum of Methyl 4-methylbenzoate is characterized by a distinct molecular ion peak and a series of fragment ions that provide a structural fingerprint of the molecule. The fragmentation is primarily dictated by the stability of the resulting cations, with cleavages occurring at the ester functional group and subsequent rearrangements.

m/z	Proposed Fragment Ion	Relative Abundance (%)	Neutral Loss
150	[M]⁺ (Molecular Ion)	45	-
119	[M-OCH₃]⁺	100 (Base Peak)	•OCH₃
91	[C₇H₇]⁺	50	CO from m/z 119
65	[C₅H₅]⁺	15	C₂H₂ from m/z 91

The Fragmentation Pathway: A Step-by-Step Breakdown

Upon electron ionization, Methyl 4-methylbenzoate forms a molecular ion ([M]⁺) with a mass-to-charge ratio (m/z) of 150.[1] This molecular ion is sufficiently stable to be observed with significant relative abundance. The primary and most favored fragmentation event is the cleavage of the C-O bond of the ester group, leading to the loss of a methoxy (B1213986) radical (•OCH₃). This results in the formation of the 4-methylbenzoyl cation at m/z 119, which is the base peak in the spectrum, indicating its high stability due to resonance delocalization of the positive charge across the aromatic ring and the carbonyl group.

Further fragmentation of the m/z 119 ion occurs through the loss of a neutral carbon monoxide (CO) molecule. This is a common fragmentation pathway for acylium ions and leads to the formation of the tolyl cation at m/z 91. This cation can undergo further rearrangement and fragmentation, including the loss of acetylene (B1199291) (C₂H₂), to produce the ion at m/z 65.

Caption: Proposed fragmentation pathway of Methyl 4-methylbenzoate under electron ionization.

Experimental Protocol: Acquiring the Mass Spectrum

The following is a generalized protocol for the analysis of Methyl 4-methylbenzoate using Gas Chromatography-Mass Spectrometry (GC-MS) with an electron ionization source, based on standard methods for small molecule analysis.

1. Sample Preparation:

• Dissolve a small amount of Methyl 4-methylbenzoate in a suitable volatile solvent (e.g., dichloromethane (B109758) or ethyl acetate) to a concentration of approximately 1 mg/mL.

• Further dilute the stock solution as necessary to fall within the linear dynamic range of the instrument.

2. Gas Chromatography (GC) Conditions:

• Injector: Split/splitless injector, operated in split mode with a split ratio of 50:1.

• Injector Temperature: 250 °C.

• Column: A non-polar or semi-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 70 °C, hold for 2 minutes.

  • Ramp: Increase to 280 °C at a rate of 15 °C/min.

  • Final hold: Hold at 280 °C for 5 minutes.

3. Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electron Ionization (EI).

• Electron Energy: 70 eV.

• Ion Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Mass Range: Scan from m/z 40 to 400.

• Solvent Delay: 3 minutes (to prevent filament damage from the solvent).

This technical guide provides a foundational understanding of the mass spectrometric behavior of Methyl 4-methylbenzoate. The presented fragmentation pattern, quantitative data, and experimental protocol offer a robust framework for the confident identification and characterization of this compound in various scientific and industrial applications.

References

• 1. Benzoic acid, 4-methyl-, methyl ester [webbook.nist.gov]

An In-depth Technical Guide to the Crystal Structure and Molecular Geometry of Methyl 4-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure and molecular geometry of Methyl 4-methylbenzoate (also known as methyl p-toluate), an important intermediate in organic synthesis.[1][2] The information presented herein is compiled from single-crystal X-ray diffraction studies and is intended to serve as a valuable resource for professionals in research, drug development, and materials science.

Molecular and Crystal Structure Overview

Methyl 4-methylbenzoate (C₉H₁₀O₂) is a derivative of benzoic acid with a molecular weight of 150.17 g/mol .[3][4] The molecule is characterized by a methyl ester group attached to a p-tolyl ring.[2] Single-crystal X-ray diffraction studies have revealed that the molecule is essentially planar.[5][6][7] The dihedral angle between the aromatic ring and the carboxylate group (–COOMe) is minimal, measured at 0.95(6)°.[5][6][7] This planarity facilitates specific intermolecular interactions within the crystal lattice.

The crystal structure is stabilized by intermolecular C—H···O hydrogen bonds, which link adjacent molecules into infinite chains extending along the[1] direction.[1][5][6][7]

Crystallographic Data

The crystallographic data for Methyl 4-methylbenzoate has been determined by single-crystal X-ray diffraction at a temperature of 120 K.[5][6][7] The compound crystallizes in the monoclinic system with the space group P2₁/c.[6][7]

Table 1: Crystal Data and Structure Refinement Details

Parameter	Value	Reference
Chemical Formula	C₉H₁₀O₂	[5]
Formula Weight	150.17 g/mol	[5]
Crystal System	Monoclinic	[5][6]
Space Group	P2₁/c	[6][7]
Temperature	120(2) K	[5][6]
Wavelength (Mo Kα)	0.71073 Å	[7]
Unit Cell Dimensions
a	5.9134(11) Å	[5][6]
b	7.6048(14) Å	[5][6]
c	17.484(3) Å	[5][6]
β	97.783(4)°	[5][6]
Volume (V)	779.0(2) ų	[5][7]
Molecules per unit cell (Z)	4	[5][6]
Calculated Density	1.280 Mg/m³	[6][7]
Absorption Coefficient (μ)	0.09 mm⁻¹	[5][6]
Refinement Details
R-factor	0.042	[5][6]
wR-factor	0.124	[5]
Goodness-of-fit (S)	1.06	[5]

Molecular Geometry

The precise bond lengths and angles within the Methyl 4-methylbenzoate molecule have been determined from the crystallographic data.

Table 2: Selected Bond Lengths (Å)

Bond	Length (Å)	Reference
O1—C2	1.3405 (14)	[5]
O1—C1	1.4468 (14)	[5]
O2—C2	1.2065 (14)	[5]
C5—C6	1.3927 (17)	[5]
C6—C7	1.3962 (17)	[5]
C6—C9	1.5101 (16)	[5]
C7—C8	1.3838 (18)	[6]

Table 3: Selected Bond Angles (°)

Angle	Value (°)	Reference
O2—C2—O1	123.28 (10)	[6]
O2—C2—C3	124.43 (11)	[6]
O1—C2—C3	112.28 (9)	[6]
C8—C3—C4	119.46 (10)	[6]
C5—C4—C3	119.76 (11)	[6]
C8—C7—C6	121.10 (10)	[6]
C5—C6—C9	121.71 (11)	[6]
C7—C6—C9	120.13 (11)	[6]

Table 4: Selected Torsion Angles (°)

Torsion Angle	Value (°)	Reference
C1—O1—C2—O2	-1.07 (16)	[6]
O2—C2—C3—C8	-0.70 (18)	[6]
O2—C2—C3—C4	-179.94 (11)	[6]
C3—C4—C5—C6	0.00 (17)	[6]
C4—C5—C6—C9	-179.94 (10)	[6]
C9—C6—C7—C8	-179.98 (10)	[6]

Experimental Protocols

The data presented in this guide is based on established experimental procedures for synthesis and single-crystal X-ray crystallography.

4.1 Synthesis of Methyl 4-methylbenzoate

A common method for the synthesis of Methyl 4-methylbenzoate is the esterification of p-toluic acid with methanol (B129727).[1] A typical laboratory-scale synthesis involves reacting 4-methylbenzoyl chloride with methanol at a low temperature.[8]

• Procedure: 4-methylbenzoyl chloride (0.312 mole) is added to 200 ml of methanol at 0°C with stirring over 20 minutes.[8] The reaction mixture is then stirred at room temperature for one hour.[8] The methanol is subsequently removed by evaporation, and the resulting residue is distilled to yield pure Methyl 4-methylbenzoate.[8]

4.2 Single-Crystal X-ray Diffraction

The determination of the crystal structure involves the following key steps:

• Crystal Growth: Single crystals suitable for X-ray diffraction are typically grown by slow evaporation of a solution of the compound in an appropriate solvent.

• Data Collection: A suitable crystal is mounted on a diffractometer, such as a Bruker SMART APEX.[5][7] The crystal is maintained at a low temperature (e.g., 120 K) to minimize thermal vibrations.[5][6][7] Data is collected using monochromatic X-ray radiation (e.g., Mo Kα, λ = 0.71073 Å).[7]

• Data Reduction and Structure Solution: The collected diffraction data is processed to yield a set of structure factors. The structure is solved using direct methods with software such as SHELXS97.[5]

• Structure Refinement: The initial structural model is refined against the experimental data using a full-matrix least-squares method on F², employing software like SHELXL97.[5] An absorption correction, such as a multi-scan method (e.g., SADABS), is applied.[5][7]

Visualizations

The following diagrams illustrate the experimental workflow for crystal structure determination and the intermolecular interactions present in the crystal lattice of Methyl 4-methylbenzoate.

Caption: Experimental workflow for the determination of the crystal structure of Methyl 4-methylbenzoate.

Caption: Relationship between molecular structure and crystal packing in Methyl 4-methylbenzoate.

References

• 1. Page loading... [guidechem.com]
• 2. nbinno.com [nbinno.com]
• 3. Benzoic acid, 4-methyl-, methyl ester [webbook.nist.gov]
• 4. chemsynthesis.com [chemsynthesis.com]
• 5. Methyl 4-methyl­benzoate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. prepchem.com [prepchem.com]

Methyl 4-methylbenzoate safety data sheet (SDS) information.

An In-depth Technical Guide to the Safety of Methyl 4-methylbenzoate

This guide provides comprehensive safety information for Methyl 4-methylbenzoate (CAS No. 99-75-2), tailored for researchers, scientists, and professionals in drug development. It consolidates critical data from its Safety Data Sheet (SDS), covering identification, hazards, handling, and emergency procedures.

Chemical Identification and Physicochemical Properties

Methyl 4-methylbenzoate, also known as methyl p-toluate, is a chemical intermediate with the molecular formula C₉H₁₀O₂.[1][2] It presents as a white to colorless crystalline solid with a distinctive sweet, floral odor.[2][3][4]

Table 1: Chemical Identifiers

Identifier	Value
CAS Number	99-75-2[1]
EC Number	202-784-1[1]
Molecular Formula	C₉H₁₀O₂[1]
Molecular Weight	150.17 g/mol [1]

| Synonyms | Methyl p-toluate, 4-methylbenzoic acid methyl ester, MPT[1][2] |

Table 2: Physical and Chemical Properties

Property	Value	Conditions
Melting Point	32 - 35 °C[1][2][5]
Boiling Point	103 - 104 °C[1][2][6]	at 15-20 hPa
	220 - 223 °C[3][5]	at 760 mmHg
Flash Point	89 - 90 °C[1][3]	Closed Cup
Density	1.06 g/cm³[2][5]
Vapor Pressure	1 hPa[1]	at 39 °C
Vapor Density	4.7[1][2][6]	(Air = 1)
Flammability Limits	1.0% - 9.5% (V)[1][3]

| Water Solubility | <0.1 g/100 mL[2] | at 22 °C |

Hazard Identification and Toxicology

Methyl 4-methylbenzoate is classified as a hazardous substance.[2] It can cause skin and serious eye irritation, and may cause respiratory irritation.[1][3] It may also be harmful if swallowed.[1]

Table 3: GHS Hazard Classification

Hazard Class	Hazard Statement	Signal Word
Skin Corrosion/Irritation	H315: Causes skin irritation[1]	Warning[1]
Serious Eye Damage/Irritation	H319: Causes serious eye irritation[1]	Warning[1]
STOT - Single Exposure	H335: May cause respiratory irritation[1]	Warning[1]

| Acute Toxicity (Oral) | H303: May be harmful if swallowed[1] | Warning[1] |

Table 4: NFPA 704 Rating

Category	Rating	Description
Health	2	Intense or continued but not chronic exposure could cause temporary incapacitation or possible residual injury.[1]
Flammability	2	Must be moderately heated or exposed to high ambient temperature before ignition can occur.[1]

| Reactivity | 0 | Normally stable, even under fire exposure conditions, and is not reactive with water.[1] |

Table 5: Toxicological Data

Test	Species	Route	Value
LD50	Rat	Oral	3,300 mg/kg[1]
LD50	Rabbit	Dermal	> 5,000 mg/kg[1]

| Skin Irritation | Rabbit | Dermal | Moderate skin irritation (24 h)[1] |

Experimental Protocols

While the Safety Data Sheets cite the results of toxicological studies, they do not provide detailed experimental protocols. The values presented, such as the LD50 (Lethal Dose, 50%), are typically determined using standardized guidelines from organizations like the Organisation for Economic Co-operation and Development (OECD).

General Protocol for Acute Oral Toxicity (LD50) Study (Based on OECD Guideline 423): A typical acute oral toxicity study involves the administration of the substance to a group of fasted laboratory animals (commonly rats) in a single dose via gavage. The animals are observed for a set period, usually 14 days, for signs of toxicity and mortality. The LD50 value is the statistically estimated dose that is expected to be lethal to 50% of the tested population. The study would involve a stepwise procedure with a limited number of animals at each step to minimize animal use. Observations include changes in skin, fur, eyes, and behavior, as well as body weight changes. At the end of the observation period, a gross necropsy is performed on all surviving animals.

Emergency Procedures

Proper and prompt response during an emergency is critical to minimizing harm.

First-Aid Measures

A systematic approach should be taken depending on the route of exposure. In all cases of doubt or if symptoms persist, medical attention should be sought.[7]

Caption: First-aid workflow for Methyl 4-methylbenzoate exposure.

Accidental Release Measures (Spill Response)

In the event of a spill, personal safety is the priority. The area should be secured and proper procedures followed for containment and cleanup.

Caption: Logical workflow for handling a spill of Methyl 4-methylbenzoate.

Handling, Storage, and Personal Protection

Safe Handling and Storage

• Handling : Avoid contact with skin and eyes and avoid the formation of dust and aerosols.[1] Provide appropriate exhaust ventilation where dust is formed.[1]

• Storage : Store in a cool, dry, and well-ventilated place.[1][2] Keep the container tightly closed to prevent moisture absorption and contamination.[1][2]

Personal Protective Equipment (PPE)

The use of appropriate PPE is essential to prevent exposure when handling Methyl 4-methylbenzoate.

Caption: Personal Protective Equipment (PPE) for handling Methyl 4-methylbenzoate.

Fire-Fighting Measures

Methyl 4-methylbenzoate is a combustible solid.[8]

Table 6: Fire-Fighting Information

Aspect	Details
Suitable Extinguishing Media	Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[1]
Special Hazards	Emits carbon oxides upon combustion.[1]

| Firefighter Protection | Wear a self-contained breathing apparatus (SCBA) for firefighting if necessary.[1] |

Stability and Reactivity

• Reactivity : No specific reactivity data is available. However, as an ester, it may react with acids to liberate heat, and interaction with caustic solutions can also be exothermic.[8] Mixing with alkali metals or hydrides may generate flammable hydrogen.[8]

• Chemical Stability : The substance is stable under recommended storage conditions.[3]

• Conditions to Avoid : Incompatible products and exposure to heat, sparks, or open flames.[3]

• Incompatible Materials : Strong oxidizing agents.[3]

• Hazardous Decomposition Products : Under fire conditions, it can decompose to form carbon monoxide and carbon dioxide.[3]

References

• 1. Methyl 4-methylbenzoate - Safety Data Sheet [chemicalbook.com]
• 2. Page loading... [guidechem.com]
• 3. fishersci.com [fishersci.com]
• 4. Methyl 4-methylbenzoate price,buy Methyl 4-methylbenzoate - chemicalbook [chemicalbook.com]
• 5. chemsynthesis.com [chemsynthesis.com]
• 6. methyl 4-methyl benzoate, 99-75-2 [thegoodscentscompany.com]
• 7. chemos.de [chemos.de]
• 8. Methyl 4-methylbenzoate | 99-75-2 [chemicalbook.com]

An In-depth Technical Guide to the Handling and Storage of Methyl 4-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information on the safe handling and storage of Methyl 4-methylbenzoate, a key intermediate in various synthetic processes. Adherence to these protocols is critical to ensure personnel safety and maintain the integrity of the compound.

Chemical and Physical Properties

Methyl 4-methylbenzoate is a white, waxy solid at room temperature with a strong, pungent odor.[1][2] It is crucial to understand its physical and chemical properties to handle it safely.

Property	Value	Reference
Molecular Formula	C₉H₁₀O₂	[1]
Molecular Weight	150.17 g/mol	[3]
Appearance	Opaque, colorless to white, glossy crystalline solid	[1]
Melting Point	32 - 35 °C (89.6 - 95 °F)	[2][4]
Boiling Point	103 - 104 °C at 20 hPa; 220 - 223 °C at 15 mmHg	[2][4]
Flash Point	89 °C (192.2 °F) - closed cup	[4]
Vapor Pressure	1 hPa at 39 °C	[4]
Vapor Density	4.7 (vs air)	[1][4]
Specific Gravity	1.060	[2]
Water Solubility	<0.1 g/100 mL at 22°C	[1]
Flammability Limits	Upper: 9.5% (V), Lower: 1.0% (V)	[2][4]

Hazard Identification and Personal Protective Equipment (PPE)

Methyl 4-methylbenzoate is classified as a hazardous substance that can cause skin and eye irritation, and may cause respiratory irritation.[1] Appropriate personal protective equipment must be worn at all times.

Recommended Personal Protective Equipment (PPE):

• Eye/Face Protection: Safety glasses with side-shields or a face shield are mandatory. Use equipment for eye protection tested and approved under appropriate government standards such as NIOSH (US) or EN 166 (EU).[5]

• Skin Protection: Handle with gloves. Gloves must be inspected prior to use. Use proper glove removal technique (without touching the glove's outer surface) to avoid skin contact with this product. Wash and dry hands after handling.[5]

• Respiratory Protection: In case of insufficient ventilation, wear suitable respiratory equipment. A NIOSH-approved respirator with an organic vapor cartridge is recommended when dealing with vapors or aerosols.[2]

• Body Protection: Wear impervious clothing, such as a lab coat, to prevent skin contact.

Caption: Personal Protective Equipment (PPE) Decision Workflow.

Handling Procedures

Safe handling practices are essential to minimize exposure and prevent accidents.

• Ventilation: Always handle Methyl 4-methylbenzoate in a well-ventilated area, preferably in a chemical fume hood.[1]

• Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area.[2][6]

• Dust and Aerosol Control: Avoid the formation of dust and aerosols.[1][4] If dust is generated, use appropriate exhaust ventilation.[4]

• Ignition Sources: Keep away from open flames, hot surfaces, and sources of ignition.[2] Take measures to prevent the buildup of electrostatic charge.[5]

Storage Requirements

Proper storage is crucial for maintaining the chemical's stability and preventing hazardous situations.

• Container: Keep the container tightly closed in a dry and well-ventilated place.[2][4][6]

• Temperature: Store in a cool place.[1][4] Avoid direct sunlight and heat sources.

• Incompatible Materials: Store away from strong oxidizing agents.[2]

• Security: For larger quantities, it is recommended to store in a locked cabinet or area.[4][6]

Caption: Storage Compatibility and Conditions Diagram.

Emergency Procedures

In the event of an emergency, follow these protocols.

First-Aid Measures:

Exposure Route	First-Aid Protocol	Reference
Inhalation	Move the person into fresh air. If not breathing, give artificial respiration. Consult a physician.	[2][4]
Skin Contact	Wash off with soap and plenty of water. Remove contaminated clothing. Consult a physician if irritation persists.	[2][4]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Get medical attention.	[2][4]
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician.	[4][6]

Spill and Leak Procedures:

• Evacuate: Evacuate personnel from the spill area.

• Ventilate: Ensure adequate ventilation.

• Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product enter drains.[1]

• Personal Protection: Wear appropriate personal protective equipment as described in Section 2.

• Clean-up: For solid spills, sweep up and shovel. For liquid spills (if melted), absorb with an inert material (e.g., sand, earth).

• Disposal: Collect the spilled material in a suitable, closed container for disposal.[1] Dispose of contents/container to an approved waste disposal plant.[2]

Caption: Emergency Spill Response Workflow.

Fire-Fighting Measures:

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[4]

• Unsuitable Extinguishing Media: No limitations are given for this substance.

• Specific Hazards: Combustible material. Containers may explode when heated.[2]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus and full protective gear.[2]

Stability and Reactivity

• Reactivity: No specific reactivity hazards have been identified.[4]

• Chemical Stability: Stable under recommended storage conditions.[1][7]

• Conditions to Avoid: Heat, flames, and sparks.[2]

• Incompatible Materials: Strong oxidizing agents.[2]

• Hazardous Decomposition Products: Carbon monoxide and carbon dioxide may be formed during combustion.[2]

This guide is intended to provide comprehensive handling and storage precautions for Methyl 4-methylbenzoate. Always refer to the most current Safety Data Sheet (SDS) provided by the supplier before use and ensure all personnel are trained on these procedures.

References

• 1. Page loading... [guidechem.com]
• 2. fishersci.com [fishersci.com]
• 3. scbt.com [scbt.com]
• 4. Methyl 4-methylbenzoate - Safety Data Sheet [chemicalbook.com]
• 5. gustavus.edu [gustavus.edu]
• 6. tcichemicals.com [tcichemicals.com]
• 7. Methyl Benzoate | C6H5COOCH3 | CID 7150 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Methyl 4-methylbenzoate and its Synonyms in Chemical Literature

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 4-methylbenzoate, a significant chemical intermediate in various industrial applications, including pharmaceuticals. This document details its chemical synonyms, physicochemical properties, experimental protocols for its synthesis and purification, and its role as a precursor in the development of therapeutic agents.

Chemical Identity and Synonyms

Methyl 4-methylbenzoate is known by a multitude of synonyms in chemical literature and commercial databases. A comprehensive list is provided in Table 1 to facilitate its identification across various sources.

Table 1: Synonyms for Methyl 4-methylbenzoate

Type	Synonym
IUPAC Name	Methyl 4-methylbenzoate[1]
Systematic Name	Benzoic acid, 4-methyl-, methyl ester[2][3][4]
4-Methylbenzoic acid methyl ester[2][5]
Common Names	Methyl p-toluate[3][5][6][7][8]
p-Toluic acid methyl ester[1][3][5][6][9]
Methyl 4-toluate[2][3]
Methyl p-methylbenzoate[1][2][3]
p-Carbomethoxytoluene[1][2][3][9]
4-(Methoxycarbonyl)toluene[2][3]
MPT[1][9]
CAS Registry No.	99-75-2[2][3][6][9]
EINECS No.	202-784-1[2][6][9]
Beilstein No.	1100609[7]
Other Identifiers	NSC 24761[2][3]
UNII-964JP0ZZRG[2]

Physicochemical Properties

The physical and chemical properties of Methyl 4-methylbenzoate are crucial for its handling, storage, and application in chemical synthesis. A summary of these properties is presented in Table 2.

Table 2: Physicochemical Properties of Methyl 4-methylbenzoate

Property	Value
Molecular Formula	C₉H₁₀O₂[2][6][9]
Molecular Weight	150.17 g/mol [9]
Appearance	White, waxy solid[10]
Melting Point	32-35 °C[6][10]
Boiling Point	222.5 °C at 760 mmHg[6]
103-104 °C at 15 mmHg[10]
Density	1.045 g/cm³[6]
Refractive Index	1.508[6]
Flash Point	90.6 °C[6]
Water Solubility	<0.1 g/100 mL at 22 °C[6][10]
Vapor Pressure	0.101 mmHg at 25 °C[6]
Vapor Density	4.7 (vs air)[7][10]

Experimental Protocols

Methyl 4-methylbenzoate is typically synthesized via the Fischer esterification of p-toluic acid with methanol (B129727), using a strong acid catalyst. The following sections provide a detailed methodology for its synthesis and subsequent purification.

Synthesis of Methyl 4-methylbenzoate via Fischer Esterification

This protocol describes a common laboratory-scale synthesis of Methyl 4-methylbenzoate.

Materials:

• p-Toluic acid

• Methanol (anhydrous)

• Concentrated sulfuric acid (H₂SO₄)

• Sodium bicarbonate (NaHCO₃), 5% aqueous solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethyl acetate (B1210297) or diethyl ether

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Heating mantle

• Magnetic stirrer and stir bar

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, combine p-toluic acid and an excess of methanol.

• Catalyst Addition: Carefully and slowly add a catalytic amount of concentrated sulfuric acid to the stirring mixture.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating mantle. Maintain the reflux for a period of 1-4 hours to allow the esterification to proceed towards completion. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After cooling the reaction mixture to room temperature, transfer it to a separatory funnel.

• Extraction: Add ethyl acetate or diethyl ether to the separatory funnel to extract the product. Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to neutralize the acidic catalyst and any unreacted carboxylic acid), and finally with brine.

• Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent from the filtrate using a rotary evaporator to yield the crude Methyl 4-methylbenzoate.

Purification by Recrystallization

For obtaining a high-purity product, recrystallization is a suitable method.

Materials:

• Crude Methyl 4-methylbenzoate

• Methanol or ethanol (B145695)

• Erlenmeyer flasks

• Hot plate

• Ice bath

• Büchner funnel and filter paper

• Vacuum flask

Procedure:

• Dissolution: Dissolve the crude product in a minimal amount of hot methanol or ethanol in an Erlenmeyer flask.

• Crystallization: Allow the solution to cool slowly to room temperature. Further cooling in an ice bath will promote the formation of crystals.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining impurities.

• Drying: Dry the crystals under vacuum to obtain pure Methyl 4-methylbenzoate.

Role in Drug Development

Methyl 4-methylbenzoate serves as an important intermediate in the synthesis of various organic molecules, including active pharmaceutical ingredients (APIs). While not typically a final drug product itself, its structural scaffold is a valuable building block. Derivatives of Methyl 4-methylbenzoate are key precursors in the synthesis of notable therapeutic agents.

For instance, the structurally related compound, Methyl 3-amino-4-methylbenzoate , is a crucial intermediate in the synthesis of the targeted cancer therapies Nilotinib and Imatinib . These drugs are tyrosine kinase inhibitors used in the treatment of chronic myeloid leukemia (CML).

The following diagram illustrates the synthetic relationship, highlighting the role of a Methyl 4-methylbenzoate derivative as a key building block.

Synthetic utility of a Methyl 4-methylbenzoate derivative.

Experimental and Synthetic Workflow Visualization

The general workflow from starting materials to the purified product and its subsequent use as a synthetic intermediate can be visualized as follows.

General workflow for synthesis and application.

References

• 1. nbinno.com [nbinno.com]
• 2. Page loading... [wap.guidechem.com]
• 3. US20070149802A1 - Process for preparing methyl 4-(aminomethyl)benzoate - Google Patents [patents.google.com]
• 4. Methyl 4-methylbenzoate - Opulent Pharma [opulentpharma.com]
• 5. nbinno.com [nbinno.com]
• 6. benchchem.com [benchchem.com]
• 7. Methyl 4-Hydroxybenzoate | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 8. CN109553528A - A kind of synthetic method of 2- methyl -4- acetylbenzoic acid methyl esters - Google Patents [patents.google.com]
• 9. Page loading... [guidechem.com]
• 10. nbinno.com [nbinno.com]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of Methyl 4-methylbenzoate from p-Toluic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the synthesis of Methyl 4-methylbenzoate, a key intermediate in the production of various pharmaceuticals and fine chemicals. The synthesis is achieved via Fischer esterification of p-toluic acid with methanol (B129727), utilizing an acid catalyst. Detailed experimental protocols for both sulfuric acid and p-toluenesulfonic acid-catalyzed reactions are presented, alongside methods for purification and characterization of the final product. Quantitative data from representative procedures are summarized for comparative analysis.

Introduction

Methyl 4-methylbenzoate (also known as methyl p-toluate) is a valuable ester in organic synthesis.[1] Its preparation through the Fischer esterification of p-toluic acid is a classic and efficient method. This reaction involves the acid-catalyzed condensation of a carboxylic acid (p-toluic acid) and an alcohol (methanol) to yield the corresponding ester and water.[2] The equilibrium of this reversible reaction is typically shifted towards the product by using an excess of the alcohol and/or by removing water as it is formed.[3] Strong acids such as sulfuric acid (H₂SO₄) and p-toluenesulfonic acid (p-TsOH) are commonly employed as catalysts to accelerate the reaction.[3][4] This application note provides detailed protocols for both catalytic systems, enabling researchers to select the most suitable method for their specific needs.

Data Presentation

The following table summarizes typical quantitative data for the synthesis of Methyl 4-methylbenzoate and related esterifications, providing a basis for experimental design and comparison.

Parameter	Sulfuric Acid Catalyst	p-Toluenesulfonic Acid Catalyst	Reference/Rationale
p-Toluic Acid (molar equivalent)	1	1	Starting material.
Methanol (molar equivalent)	~10-20	~10-20	Used in excess to drive the reaction equilibrium forward.[1]
Catalyst Loading (mol% relative to carboxylic acid)	~5-10 mol%	~5-10 mol%	Effective catalytic amount to ensure a reasonable reaction rate.[5]
Reaction Temperature (°C)	Reflux (~65-70)	Reflux (~65-70)	Reaction is typically performed at the boiling point of methanol.[1]
Reaction Time (h)	1 - 4	4 - 6	Reaction progress can be monitored by TLC.[1][6]
Typical Yield (%)	70-90%	80-95%	Yields can vary based on specific conditions and purification methods.[5][6]

Experimental Protocols

Protocol 1: Synthesis of Methyl 4-methylbenzoate using Sulfuric Acid Catalyst

Materials:

• p-Toluic acid

• Methanol (anhydrous)

• Concentrated Sulfuric Acid (H₂SO₄)

• Diethyl ether (or other suitable extraction solvent)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine p-toluic acid and an excess of methanol (e.g., 10-20 molar equivalents).

• Catalyst Addition: While stirring, carefully and slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.15 mL for 0.61 g of benzoic acid) to the mixture.[3]

• Reflux: Heat the reaction mixture to a gentle reflux using a heating mantle. The reaction progress can be monitored by Thin Layer Chromatography (TLC). Continue refluxing for 1-4 hours until the starting material is consumed.[3]

• Work-up:

  • Allow the reaction mixture to cool to room temperature.

  • Pour the mixture into a separatory funnel containing water.

  • Extract the product with diethyl ether.

  • Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst and remove any unreacted p-toluic acid), and finally with brine.[7]

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.[8] Filter to remove the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by distillation to yield pure Methyl 4-methylbenzoate.[5]

Protocol 2: Synthesis of Methyl 4-methylbenzoate using p-Toluenesulfonic Acid Catalyst

Materials:

• p-Toluic acid

• Methanol (anhydrous)

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O)

• Ethyl acetate (B1210297) (or other suitable extraction solvent)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a round-bottom flask fitted with a magnetic stirrer and a reflux condenser, add p-toluic acid and a large excess of anhydrous methanol.

• Catalyst Addition: Add a catalytic amount of p-toluenesulfonic acid monohydrate to the stirring solution.

• Reflux: Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction by TLC.[6]

• Work-up:

  • After cooling to room temperature, remove the excess methanol using a rotary evaporator.

  • Dissolve the residue in ethyl acetate.

  • Transfer the solution to a separatory funnel and wash with saturated sodium bicarbonate solution followed by brine.

• Drying and Solvent Removal: Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude ester by column chromatography on silica (B1680970) gel or by distillation to obtain pure Methyl 4-methylbenzoate.

Characterization of Methyl 4-methylbenzoate

The structure and purity of the synthesized Methyl 4-methylbenzoate can be confirmed by spectroscopic methods.

• ¹H NMR (CDCl₃, 200 MHz): δ 7.94 (d, J = 8.2 Hz, 2H), 7.24 (d, J = 8.0 Hz, 2H), 3.88 (s, 3H), 2.39 (s, 3H).[9]

• ¹³C NMR (CDCl₃, 50 MHz): δ 167.1, 143.4, 129.5, 129.0, 127.3, 51.8, 21.5.[9]

Mandatory Visualization

Caption: Experimental workflow for the synthesis of Methyl 4-methylbenzoate.

Conclusion

The Fischer esterification of p-toluic acid with methanol provides a reliable and scalable method for the synthesis of Methyl 4-methylbenzoate. Both sulfuric acid and p-toluenesulfonic acid are effective catalysts, with the choice often depending on factors such as handling preferences and desired reaction work-up. The detailed protocols and comparative data presented in this application note serve as a valuable resource for researchers in the fields of organic synthesis and drug development.

References

• 1. shd.org.rs [shd.org.rs]
• 2. Page loading... [guidechem.com]
• 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 4. atlantis-press.com [atlantis-press.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. ijaseit.insightsociety.org [ijaseit.insightsociety.org]
• 8. CN113248373A - Preparation method of methyl benzoate compound - Google Patents [patents.google.com]
• 9. Methyl 4-methylbenzoate synthesis - chemicalbook [chemicalbook.com]

Application Notes and Protocols: Esterification of 4-Methylbenzoic Acid with Methanol

For: Researchers, scientists, and drug development professionals.

Abstract

This document provides a detailed protocol for the synthesis of methyl 4-methylbenzoate via the Fischer esterification of 4-methylbenzoic acid with methanol (B129727). This reaction is a fundamental example of acid-catalyzed esterification and is widely used in organic synthesis. The protocol includes information on the reaction mechanism, experimental procedures, purification techniques, and characterization of the final product. Quantitative data from various catalytic systems are summarized for comparison. Additionally, visual representations of the reaction mechanism and experimental workflow are provided to facilitate understanding.

Introduction

The esterification of carboxylic acids with alcohols is a cornerstone reaction in organic chemistry, with broad applications in the pharmaceutical, fragrance, and polymer industries. Methyl 4-methylbenzoate, the product of the esterification of 4-methylbenzoic acid with methanol, serves as a valuable intermediate in the synthesis of more complex molecules.[1] The most common method for this transformation is the Fischer esterification, which involves reacting the carboxylic acid and alcohol in the presence of a strong acid catalyst, typically sulfuric acid or hydrochloric acid.[2][3][4] The reaction is reversible, and therefore, strategies to drive the equilibrium towards the product, such as using an excess of one reactant or removing water as it is formed, are often employed.[2][3][5]

Reaction and Mechanism

The overall reaction is as follows:

C₈H₈O₂ (4-Methylbenzoic Acid) + CH₄O (Methanol) ⇌ C₉H₁₀O₂ (Methyl 4-methylbenzoate) + H₂O

The reaction proceeds via a six-step mechanism known as the Fischer esterification, which is initiated by the protonation of the carbonyl oxygen of the carboxylic acid by the acid catalyst.[4] This increases the electrophilicity of the carbonyl carbon, which is then attacked by the nucleophilic oxygen of the methanol. A series of proton transfers follows, leading to the formation of a tetrahedral intermediate. Finally, a molecule of water is eliminated, and the catalyst is regenerated, yielding the ester.[4]

Caption: Fischer Esterification Mechanism of 4-Methylbenzoic Acid.

Comparative Data of Synthetic Protocols

The choice of catalyst and reaction conditions can significantly impact the yield of methyl 4-methylbenzoate. The following table summarizes the results from different reported procedures.

Catalyst	Molar Ratio (Acid:Methanol:Catalyst)	Temperature (°C)	Time (h)	Yield (%)	Reference
Concentrated H₂SO₄	1:excess:catalytic	Reflux (~65)	1	Not specified	[5][6]
Concentrated H₂SO₄	1:20:0.2	70	4	87	[7]
Dibromohydantoin	1:7:0.15	50	4	95	[7]
Dichlorohydantoin	1:10:0.15	60	7	98	[7]
Ion Exchange Resin	1:10:cat.	70	4	74	[7]
Zr/Ti Solid Acid	1:excess:cat.	120	24	High	[8]

Detailed Experimental Protocol: Fischer Esterification using Sulfuric Acid

This protocol is a classic example of the Fischer esterification and is widely used for the preparation of simple esters.

Materials and Equipment

• 4-methylbenzoic acid

• Methanol (reagent grade)

• Concentrated sulfuric acid (98%)

• Sodium bicarbonate (5% aqueous solution)

• Anhydrous sodium sulfate

• Ethyl acetate (B1210297)

• Deionized water

• Round-bottom flask (50 mL or 100 mL)

• Reflux condenser

• Heating mantle or water bath

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Rotary evaporator

• Magnetic stirrer and stir bar

• pH paper

Experimental Procedure

Caption: General workflow for the synthesis of methyl 4-methylbenzoate.

• Reaction Setup: In a 50 mL round-bottom flask, combine 10 mmol of 4-methylbenzoic acid and 70 mmol of methanol.[7] While stirring, carefully add 1.5 mmol of concentrated sulfuric acid.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux (approximately 70°C) using a heating mantle or water bath.[7] Continue refluxing for 4 hours.[7]

• Work-up:

  • Allow the reaction mixture to cool to room temperature.

  • Transfer the mixture to a separatory funnel.

  • Add 20 mL of ethyl acetate and 20 mL of water to the separatory funnel. Shake the funnel, venting frequently, and then separate the layers.[7]

  • Wash the organic layer with a 5% sodium carbonate solution to neutralize any remaining acid.[7] Check the aqueous layer with pH paper to ensure it is basic.

  • Wash the organic layer with water.

  • Dry the organic layer over anhydrous sodium sulfate.[7]

• Purification:

  • Filter the organic layer to remove the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude product.[7]

  • For higher purity, the product can be further purified by distillation or recrystallization.[9][10]

Characterization of Methyl 4-methylbenzoate

The identity and purity of the synthesized methyl 4-methylbenzoate can be confirmed by various analytical techniques.

Physical Properties

Property	Value	Reference
CAS Number	99-75-2	[1]
Molecular Formula	C₉H₁₀O₂	[1]
Appearance	Colorless or pale yellow liquid/white solid	[1][7]
Melting Point	32-35 °C	[11]
Boiling Point	220-223 °C	[11]
Density	1.06 g/mL	[11]

Spectroscopic Data

• ¹H NMR (CDCl₃):

  • δ 7.94 (d, J = 8.2 Hz, 2H, Ar-H)

  • δ 7.24 (d, J = 8.0 Hz, 2H, Ar-H)

  • δ 3.88 (s, 3H, -OCH₃)

  • δ 2.39 (s, 3H, Ar-CH₃)[12]

• ¹³C NMR (CDCl₃):

  • δ 167.1, 143.4, 129.5, 129.0, 127.3, 51.8, 21.5[12]

• IR Spectroscopy: Characteristic peaks for the ester carbonyl (C=O) stretch are expected around 1720 cm⁻¹.

Troubleshooting

• Low Yield:

  • Ensure the reaction goes to completion by extending the reflux time or using a larger excess of methanol.

  • Inadequate drying of glassware can introduce water, shifting the equilibrium to the reactants.

  • Loss of product during the work-up can be minimized by careful extractions.

• Product Contamination:

  • The most likely impurity is unreacted 4-methylbenzoic acid. Ensure thorough washing with sodium bicarbonate solution to remove it.

  • If further purification is needed, column chromatography or recrystallization can be employed.[10]

Safety Precautions

• Concentrated sulfuric acid is highly corrosive. Handle with extreme care, using appropriate personal protective equipment (PPE) such as gloves, goggles, and a lab coat.

• Methanol is flammable and toxic. All procedures should be carried out in a well-ventilated fume hood.

• The reflux apparatus should be properly clamped and have a water supply for the condenser.

• Venting of the separatory funnel is crucial to release pressure buildup during extractions.

Conclusion

The Fischer esterification of 4-methylbenzoic acid with methanol is a robust and efficient method for the synthesis of methyl 4-methylbenzoate. By using an excess of methanol and an acid catalyst, high yields of the desired ester can be achieved. The protocol outlined in this document provides a detailed procedure for this synthesis, along with comparative data and characterization techniques, making it a valuable resource for researchers in organic and medicinal chemistry.

References

• 1. nbinno.com [nbinno.com]
• 2. personal.tcu.edu [personal.tcu.edu]
• 3. homework.study.com [homework.study.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 6. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 7. CN113248373A - Preparation method of methyl benzoate compound - Google Patents [patents.google.com]
• 8. mdpi.com [mdpi.com]
• 9. prepchem.com [prepchem.com]
• 10. benchchem.com [benchchem.com]
• 11. chemsynthesis.com [chemsynthesis.com]
• 12. rsc.org [rsc.org]

Application Notes and Protocols: Laboratory Scale Preparation of Methyl p-Toluate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl p-toluate (B1214165) (also known as methyl 4-methylbenzoate) is a versatile aromatic ester widely utilized as an intermediate in organic synthesis.[1] Its applications span the pharmaceutical, agrochemical, and fragrance industries, where it serves as a key building block for more complex molecules.[1][2] This document provides a detailed protocol for the laboratory-scale synthesis of methyl p-toluate via the Fischer esterification of p-toluic acid with methanol, a common and efficient method.[3][4]

Reaction Principle

The synthesis is based on the Fischer-Speier esterification, an acid-catalyzed reaction between a carboxylic acid (p-toluic acid) and an alcohol (methanol) to yield an ester (methyl p-toluate) and water.[3][4] The reaction is typically catalyzed by a strong acid, such as concentrated sulfuric acid, and is reversible. To drive the equilibrium towards the product, an excess of the alcohol reactant (methanol) is often used.[3]

Quantitative Data

The following table summarizes key quantitative data for the reactants and the product.

Compound	Molecular Formula	Molar Mass ( g/mol )	Melting Point (°C)	Boiling Point (°C)
p-Toluic Acid	C₈H₈O₂	136.15	180-182	274-275
Methanol	CH₄O	32.04	-97.6	64.7
Sulfuric Acid	H₂SO₄	98.08	10	337
Methyl p-Toluate	C₉H₁₀O₂	150.17	32-35	217

Typical reported yields for this reaction range from 70-90%, depending on the specific reaction conditions and purification efficiency.[5][6]

Experimental Protocol

This protocol details the synthesis of methyl p-toluate from p-toluic acid and methanol.

Materials:

• p-Toluic acid

• Methanol (anhydrous)

• Concentrated sulfuric acid (98%)

• Diethyl ether

• Saturated sodium bicarbonate solution (NaHCO₃)

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

Equipment:

• Round-bottom flask (100 mL or 250 mL)

• Reflux condenser

• Heating mantle or water bath

• Magnetic stirrer and stir bar

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, combine p-toluic acid and an excess of methanol. For example, use a 1:5 molar ratio of p-toluic acid to methanol.

• Acid Catalyst Addition: While stirring the mixture, slowly and carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.5-1 mL for a 0.1 mol scale reaction).[6][7]

• Reflux: Attach the reflux condenser and heat the mixture to reflux using a heating mantle or water bath.[8] Continue refluxing with stirring for a specified period, typically 1-2 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Cooling and Quenching: After the reaction is complete, allow the mixture to cool to room temperature. Carefully pour the reaction mixture into a beaker containing cold water.[7]

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with diethyl ether.[7] Collect the organic layer.

• Washing: Wash the organic layer sequentially with:

  • Water

  • Saturated sodium bicarbonate solution to neutralize any remaining acid (caution: CO₂ evolution).[8]

  • Saturated sodium chloride solution (brine) to aid in drying.[6]

• Drying: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.[6]

• Solvent Removal: Decant or filter the dried organic solution into a clean, pre-weighed round-bottom flask and remove the solvent using a rotary evaporator.

• Purification (Optional): The crude product can be further purified by distillation under reduced pressure if necessary.[9]

• Characterization: Determine the yield of the purified methyl p-toluate. Characterize the product by its melting point and spectroscopic methods (e.g., IR, NMR) to confirm its identity and purity.[5]

Experimental Workflow Diagram

Caption: Workflow for the synthesis of methyl p-toluate.

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Concentrated sulfuric acid is highly corrosive. Handle with extreme care.

• Methanol is flammable and toxic. Avoid inhalation and skin contact.

• Diethyl ether is extremely flammable. Ensure there are no ignition sources nearby during its use.

References

• 1. nbinno.com [nbinno.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Illustrated Glossary of Organic Chemistry - Fischer esterification [chem.ucla.edu]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 7. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]
• 8. ochemonline.pbworks.com [ochemonline.pbworks.com]
• 9. CN112028796A - Refining process of methyl p-toluenesulfonate - Google Patents [patents.google.com]

Application Notes and Protocols: The Role of Methyl 4-Methylbenzoate in Pharmaceutical Intermediate Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 4-methylbenzoate, also known as methyl p-toluate, is a versatile aromatic ester that serves as a crucial starting material and intermediate in the synthesis of a wide array of pharmaceutical compounds.[1][2][3][4] Its chemical structure, featuring a reactive methyl group on the benzene (B151609) ring and an ester functionality, allows for a variety of chemical transformations, making it a valuable building block in medicinal chemistry. This document provides detailed application notes, experimental protocols, and visualizations of its utility in the synthesis of key pharmaceutical intermediates.

Key Applications in Pharmaceutical Synthesis

The primary application of methyl 4-methylbenzoate in pharmaceutical synthesis involves the functionalization of its benzylic methyl group. A key transformation is the radical bromination of the methyl group to yield methyl 4-(bromomethyl)benzoate (B8499459). This intermediate is a highly reactive and versatile building block for the synthesis of more complex molecules due to the lability of the benzylic bromide, which is readily displaced by various nucleophiles.

Synthesis of Methyl 4-(Bromomethyl)benzoate

A common and efficient method for the synthesis of methyl 4-(bromomethyl)benzoate is the free-radical bromination of methyl 4-methylbenzoate using N-bromosuccinimide (NBS) in the presence of a radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide (BPO).[5]

Experimental Protocol: Synthesis of Methyl 4-(bromomethyl)benzoate

Materials:

• Methyl 4-methylbenzoate

• N-Bromosuccinimide (NBS)

• Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (BPO)

• Carbon tetrachloride (CCl4) or other suitable solvent

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve methyl 4-methylbenzoate (1.0 equivalent) in carbon tetrachloride.

• Add N-bromosuccinimide (1.0-1.1 equivalents) and a catalytic amount of AIBN or BPO (e.g., 0.02-0.05 equivalents) to the mixture.

• Heat the reaction mixture to reflux (approximately 77°C for CCl4) and maintain for 2-7 hours.[2][5]

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature.

• Filter the mixture to remove the succinimide (B58015) byproduct.

• Wash the filtrate with a saturated aqueous solution of sodium bicarbonate and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude methyl 4-(bromomethyl)benzoate by recrystallization or column chromatography.

Quantitative Data for Bromination of Methyl 4-methylbenzoate

Parameter	Value	Reference
Reactants
Methyl 4-methylbenzoate	1.0 eq	[5]
N-Bromosuccinimide (NBS)	1.0 - 1.1 eq	[5]
Initiator
AIBN	0.02 - 0.1 eq	[2]
Benzoyl Peroxide (BPO)	0.02 - 0.1 eq	[2]
Solvent	Carbon Tetrachloride	[5]
Reaction Time	2 - 7 hours	[2][5]
Temperature	Reflux (~77°C)	[2]
Yield	75 - 97%	[2]

Experimental Workflow for the Synthesis of Methyl 4-(bromomethyl)benzoate

Caption: Workflow for the synthesis of methyl 4-(bromomethyl)benzoate.

Application in the Synthesis of a Precursor for Imatinib

Imatinib is a tyrosine kinase inhibitor used in the treatment of chronic myeloid leukemia and other cancers. A key intermediate in some synthetic routes to Imatinib is 4-(4-methylpiperazin-1-ylmethyl)benzoic acid. While not a direct reaction from methyl 4-methylbenzoate, its derivative, methyl 4-(bromomethyl)benzoate, is a crucial precursor for synthesizing this intermediate. The synthesis involves a nucleophilic substitution reaction where the bromide is displaced by 1-methylpiperazine (B117243).

Experimental Protocol: Synthesis of Methyl 4-(4-methylpiperazin-1-ylmethyl)benzoate

Materials:

• Methyl 4-(bromomethyl)benzoate

• 1-Methylpiperazine

• A suitable solvent (e.g., acetonitrile, DMF)

• A non-nucleophilic base (e.g., potassium carbonate, triethylamine)

Procedure:

• Dissolve methyl 4-(bromomethyl)benzoate (1.0 equivalent) in the chosen solvent in a round-bottom flask.

• Add 1-methylpiperazine (1.1-1.5 equivalents) and the base (e.g., 2.0 equivalents of K2CO3) to the solution.

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60°C) for several hours until the reaction is complete, as monitored by TLC.

• Once the reaction is complete, filter off any inorganic salts.

• Remove the solvent under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain the crude product.

• Purify the product by column chromatography if necessary.

Subsequent Hydrolysis to 4-(4-methylpiperazin-1-ylmethyl)benzoic acid:

The resulting ester can then be hydrolyzed to the corresponding carboxylic acid, a key intermediate for Imatinib, by treatment with an aqueous base (e.g., NaOH or KOH) followed by acidification.

Logical Relationship for Imatinib Intermediate Synthesis

Caption: Synthesis pathway to a key Imatinib intermediate.

Signaling Pathways of Derived Pharmaceuticals

Imatinib and the BCR-ABL Signaling Pathway

Imatinib functions as a targeted therapy by inhibiting the BCR-ABL tyrosine kinase, an abnormal enzyme produced in chronic myeloid leukemia (CML).[6][7][8][9] The BCR-ABL fusion gene leads to a constitutively active tyrosine kinase that drives uncontrolled cell proliferation and inhibits apoptosis. Imatinib binds to the ATP-binding site of the BCR-ABL kinase domain, preventing the phosphorylation of its downstream substrates and thereby blocking the signaling cascade that leads to cancer cell growth.[6][7][10]

BCR-ABL Signaling Pathway and Imatinib Inhibition

Caption: Imatinib inhibits the BCR-ABL signaling pathway.

Telmisartan (B1682998) and the Angiotensin II Receptor Signaling Pathway

While not directly synthesized from methyl 4-methylbenzoate, the antihypertensive drug Telmisartan is an angiotensin II receptor blocker (ARB).[11][12] Its synthesis often involves intermediates that are structurally related to derivatives of methyl 4-methylbenzoate. Telmisartan selectively blocks the angiotensin II type 1 (AT1) receptor, preventing angiotensin II from binding and exerting its vasoconstrictive and aldosterone-secreting effects.[1][11] This leads to vasodilation and a reduction in blood pressure.

Angiotensin II Receptor Signaling and Telmisartan Action

Caption: Telmisartan blocks the Angiotensin II type 1 receptor.

Conclusion

Methyl 4-methylbenzoate is a valuable and versatile starting material in the synthesis of pharmaceutical intermediates. Its ability to undergo functionalization, particularly at the benzylic position, provides a gateway to a wide range of more complex molecules. The protocols and data presented herein highlight its utility and provide a foundation for researchers and drug development professionals to explore its potential in the synthesis of novel therapeutic agents.

References

• 1. Telmisartan Action Pathway | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. nbinno.com [nbinno.com]
• 4. CN109553532B - Preparation method of 4-bromoacetyl-2-methyl benzoic acid methyl ester - Google Patents [patents.google.com]
• 5. Page loading... [guidechem.com]
• 6. researchgate.net [researchgate.net]
• 7. Imatinib in Chronic Myeloid Leukemia: an Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 8. aacrjournals.org [aacrjournals.org]
• 9. BCR-ABL1 Tyrosine Kinase Complex Signaling Transduction: Challenges to Overcome Resistance in Chronic Myeloid Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Imatinib: Basic Results | Oncohema Key [oncohemakey.com]
• 11. academic.oup.com [academic.oup.com]
• 12. The angiotensin II type 1 receptor antagonist telmisartan inhibits cell proliferation and tumor growth of esophageal adenocarcinoma via the AMPKa/mTOR pathway in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]

Methyl 4-Methylbenzoate: A Versatile Precursor in Agrochemical Synthesis

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Methyl 4-methylbenzoate, also known as methyl p-toluate, is an aromatic ester that serves as a key intermediate in the synthesis of a variety of agrochemicals.[1] Its structural features, including the reactive ester group and the substituted benzene (B151609) ring, allow for its modification to produce complex molecules with desired biological activities.[1][2] This document provides an overview of the application of methyl 4-methylbenzoate as a precursor in the synthesis of the insecticide and fungicide, Tolfenpyrad. Detailed experimental protocols, quantitative data on efficacy, and a diagrammatic representation of its synthesis and mode of action are presented to guide researchers in the field of agrochemical development.

Agrochemical Target: Tolfenpyrad

Tolfenpyrad is a broad-spectrum pyrazole (B372694) insecticide and acaricide that also exhibits fungicidal properties.[3][4] It is effective against a wide range of pests, including thrips, aphids, scale insects, and mites, at all life stages.[1][5] Tolfenpyrad is particularly valuable for managing pests that have developed resistance to other classes of insecticides due to its unique mode of action.[5]

Quantitative Data on Tolfenpyrad Efficacy

The following table summarizes the insecticidal and fungicidal activity of Tolfenpyrad against various pests and pathogens.

Target Organism	Crop	Application Rate (g a.i./ha)	Efficacy	Reference
Insecticidal Activity
Thrips (Scirtothrips dorsalis)	Chilli	150	Reduced thrips population to 3.33/leaf	[2]
Colorado Potato Beetle	Potato	-	Effective tool for managing neonicotinoid-resistant populations	[1]
Diamondback Moth, Green Leafhopper, Aphids, Scale Insects, Rust Ticks, Psyllids, Leafminers	Various	15% suspension agent (30-50 ml/mu)	Good killing effect	[5]
Fungicidal Activity
Powdery Mildew (Leveillula taurica)	Chilli	150	82.66% inhibition of spore germination (in vitro)	[2]
Powdery Mildew, Downy Mildew, Rust, White Rust	Various	-	Good control effect	[5]

Experimental Protocols

While the direct synthesis of Tolfenpyrad from methyl 4-methylbenzoate is a multi-step process and proprietary details are often protected, the following represents a plausible synthetic route based on patent literature. The initial step would involve the conversion of methyl 4-methylbenzoate to a key intermediate, 4-(p-tolyloxy)benzylamine, which is then reacted with a pyrazole derivative.

Protocol 1: Synthesis of 4-(p-tolyloxy)benzonitrile (B1350955) (Intermediate 1)

This protocol outlines the synthesis of a key intermediate.

Materials:

• p-Cresol

• 4-chlorobenzonitrile (B146240)

• Potassium carbonate

• N,N-Dimethylformamide (DMF)

• Toluene (B28343)

Procedure:

• To a reaction vessel, add p-cresol, potassium carbonate, and DMF.

• Heat the mixture with stirring to reflux.

• Slowly add a solution of 4-chlorobenzonitrile in toluene to the refluxing mixture.

• Continue refluxing for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture and filter to remove inorganic salts.

• The filtrate is then subjected to distillation under reduced pressure to remove the solvent.

• The resulting crude product is purified by recrystallization to yield 4-(p-tolyloxy)benzonitrile.

Protocol 2: Synthesis of 4-(p-tolyloxy)benzylamine (Intermediate 2)

Materials:

• 4-(p-tolyloxy)benzonitrile

• Raney nickel

• Ethanol

• Ammonia (B1221849) water

• Hydrogen gas

Procedure:

• In a high-pressure reactor, combine 4-(p-tolyloxy)benzonitrile, ethanol, ammonia water, and Raney nickel as a catalyst.

• Seal the reactor and purge with hydrogen gas.

• Pressurize the reactor with hydrogen and heat to the desired temperature (e.g., 70°C).

• Maintain the reaction under pressure with stirring for several hours until the uptake of hydrogen ceases.

• Cool the reactor, vent the excess hydrogen, and filter the reaction mixture to remove the catalyst.

• The filtrate is concentrated under reduced pressure to yield 4-(p-tolyloxy)benzylamine.

Protocol 3: Synthesis of Tolfenpyrad

Materials:

• 4-chloro-3-ethyl-1-methylpyrazole-5-carbonyl chloride

• 4-(p-tolyloxy)benzylamine

• Anhydrous toluene

• Triethylamine (B128534)

Procedure:

• Dissolve 4-(p-tolyloxy)benzylamine and triethylamine in anhydrous toluene in a reaction flask under an inert atmosphere.

• Cool the solution in an ice bath.

• Slowly add a solution of 4-chloro-3-ethyl-1-methylpyrazole-5-carbonyl chloride in anhydrous toluene to the cooled mixture with stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours.

• Monitor the reaction by TLC.

• Upon completion, wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) and concentrate under reduced pressure.

• The crude Tolfenpyrad can be purified by recrystallization or column chromatography.

Synthesis and Mode of Action Pathway

The following diagrams illustrate the logical workflow for the synthesis of Tolfenpyrad and its mechanism of action.

References

• 1. mda.state.mn.us [mda.state.mn.us]
• 2. researchtrend.net [researchtrend.net]
• 3. fao.org [fao.org]
• 4. Tolfenpyrad (Ref: OMI 88) [sitem.herts.ac.uk]
• 5. Tolfenpyrad: a new type of effective product for piercing and sucking pests - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [plantgrowthhormones.com]

Application of Methyl p-Toluate in Fragrance and Perfume Formulations: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl p-toluate (B1214165) (CAS: 99-75-2) is an aromatic ester that serves as a versatile ingredient in the fragrance and perfume industry.[1] Its characteristic sweet, anisic, and floral aroma, often with ylang-ylang and fruity undertones, makes it a valuable component in a variety of scent compositions.[2] This document provides detailed application notes and experimental protocols for the effective use and evaluation of methyl p-toluate in fragrance formulations.

Methyl p-toluate, also known as methyl 4-methylbenzoate, is a white, waxy solid at room temperature, a physical characteristic that requires consideration during formulation.[3] It is soluble in common organic solvents like ethanol.[4]

Olfactory Profile and Applications

The odor profile of methyl p-toluate is primarily characterized as sweet, anisic, and floral with nuances of ylang-ylang. Some sources also describe it as having a pleasant fruity and coconut-like scent. This multifaceted aroma allows for its use in a wide range of fragrance applications, including fine fragrances, personal care products, and home care scents.

Table 1: Olfactory Characteristics of Methyl p-Toluate

Olfactory Facet	Description
Primary	Sweet, Anisic, Floral
Secondary	Ylang-Ylang, Fruity
Subtle Notes	Coconut, Powdery

Quantitative Application Data

While specific formulations are proprietary, the following table provides recommended starting concentrations for methyl p-toluate in various applications. These ranges are based on industry practices for similar fragrance ingredients and should be optimized based on the desired olfactory outcome and product base. A patent for the related compound 2-methyl-benzoic acid methyl ester suggests a broad usage level from 0.005% to 10% in perfumed articles, with preferred ranges of 0.1% to 8% and 0.5% to 5%.[5]

Table 2: Recommended Starting Concentrations of Methyl p-Toluate in Fragrance Formulations

Application	Recommended Concentration (% w/w)	Notes
Fine Fragrance (Eau de Parfum, Eau de Toilette)	0.5 - 5.0	Can be used as a modifier to enhance floral and sweet notes.
Personal Care (Lotions, Creams, Soaps)	0.1 - 2.0	Provides a pleasant and lasting scent in various bases.
Hair Care (Shampoos, Conditioners)	0.1 - 1.5	Good stability in surfactant systems.
Home Care (Candles, Air Fresheners, Cleaners)	0.5 - 8.0	Effective in masking base odors and providing a consistent scent throw.
Fabric Care (Detergents, Fabric Softeners)	0.2 - 2.5	Contributes to a fresh and clean scent profile on textiles.

Experimental Protocols

Sensory Evaluation of Methyl p-Toluate in a Fragrance Accord

This protocol outlines a method for a sensory panel to evaluate the olfactory impact of methyl p-toluate within a simple floral fragrance accord.

Objective: To determine the perceived odor characteristics and intensity of methyl p-toluate at different concentrations.

Materials:

• Methyl p-toluate

• A simple floral accord base (e.g., a blend of phenylethyl alcohol, benzyl (B1604629) acetate, and linalool)

• Ethanol (perfumer's grade)

• Glass beakers and stirring rods

• Digital scale

• Smelling strips

• Odor-free evaluation booths

Procedure:

• Preparation of Samples:

  • Prepare a 10% stock solution of methyl p-toluate in ethanol. Due to its solid nature, gentle warming in a water bath may be required to fully dissolve the material.

  • Prepare three variations of the floral accord, each containing a different concentration of the methyl p-toluate stock solution (e.g., 1%, 3%, and 5% of the final accord).

  • Prepare a control sample of the floral accord without methyl p-toluate.

• Panelist Selection and Training:

  • Select a panel of 10-15 trained sensory analysts.

  • Familiarize panelists with the odor of the control accord and a dilute solution of methyl p-toluate.

• Evaluation:

  • Dip smelling strips into each of the four samples (control and three concentrations of methyl p-toluate).

  • Present the smelling strips to the panelists in a randomized and blind manner.

  • Ask panelists to rate the overall intensity of the fragrance and the intensity of specific odor descriptors (e.g., sweet, floral, fruity, anisic) on a labeled magnitude scale (e.g., 0-10).

  • Panelists should also provide qualitative descriptions of the scent.

• Data Analysis:

  • Analyze the quantitative data using statistical methods (e.g., ANOVA) to determine significant differences between the samples.

  • Compile the qualitative descriptions to create an odor profile for each concentration.

Figure 1: Workflow for Sensory Evaluation of Methyl p-Toluate.

Headspace Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

This protocol describes the analysis of the volatile components of a fragrance formulation containing methyl p-toluate to understand its evaporation profile.

Objective: To identify and quantify the presence of methyl p-toluate in the headspace of a fragrance product over time.

Materials:

• Fragrance formulation containing methyl p-toluate

• Headspace vials with septa

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Solid-phase microextraction (SPME) fibers (e.g., PDMS/DVB)

• Incubator/water bath

Procedure:

• Sample Preparation:

  • Accurately weigh a known amount of the fragrance formulation into a headspace vial.

  • Seal the vial with a septum cap.

• Headspace Generation:

  • Incubate the vial at a controlled temperature (e.g., 37°C to simulate skin temperature) for a specific time to allow the volatile compounds to equilibrate in the headspace.

• SPME Extraction:

  • Expose the SPME fiber to the headspace of the vial for a defined period to adsorb the volatile analytes.

• GC-MS Analysis:

  • Inject the adsorbed compounds from the SPME fiber into the GC-MS for separation and identification.

  • The GC oven temperature program should be optimized to separate methyl p-toluate from other fragrance components.

  • The mass spectrometer will be used to identify the compounds based on their mass spectra.

• Data Analysis:

  • Identify the peak corresponding to methyl p-toluate in the chromatogram.

  • Quantify the amount of methyl p-toluate by integrating the peak area and comparing it to a calibration curve.

  • Repeat the analysis at different time points to evaluate the release profile of methyl p-toluate.

Figure 2: Workflow for Headspace GC-MS Analysis.

Stability Testing of Methyl p-Toluate in a Perfume Base

This protocol is designed to assess the stability of methyl p-toluate in a finished fragrance product under accelerated aging conditions.

Objective: To evaluate the chemical and physical stability of a fragrance containing methyl p-toluate over time.

Materials:

• Finished fragrance product containing a known concentration of methyl p-toluate

• Control sample (fragrance base without methyl p-toluate)

• Climate chambers or ovens capable of maintaining constant temperature and humidity

• UV light cabinet

• GC-MS for chemical analysis

• pH meter

• Colorimeter

Procedure:

• Sample Storage:

  • Store samples of the finished fragrance and the control under various conditions:

    • Elevated temperature (e.g., 40°C, 50°C)

    • Room temperature (control)

    • Exposure to UV light

    • Freeze-thaw cycles (e.g., -10°C to 25°C)

• Periodic Evaluation:

  • At specified time points (e.g., 1, 2, 4, 8, 12 weeks), remove samples for analysis.

• Analytical Tests:

  • Visual Assessment: Observe any changes in color, clarity, or phase separation.

  • Olfactory Evaluation: A sensory panel evaluates any changes in the scent profile compared to the initial sample.

  • pH Measurement: Measure the pH of the product.

  • Color Measurement: Use a colorimeter to quantify any color changes.

  • Chemical Analysis (GC-MS): Quantify the concentration of methyl p-toluate to determine any degradation.

• Data Analysis:

  • Compare the results from the stressed samples to the room temperature control to assess the stability of methyl p-toluate and the overall fragrance.

Figure 3: Relationship between Storage Conditions and Analytical Tests in Stability Studies.

Safety and Regulatory Information

Methyl p-toluate is listed as a fragrance ingredient and is subject to the standards set by the International Fragrance Association (IFRA). It is important to consult the latest IFRA guidelines for any restrictions on its use in specific applications. As with all fragrance materials, it is recommended to conduct appropriate safety and dermatological testing for any new formulation intended for skin contact.

Conclusion

Methyl p-toluate is a valuable raw material for perfumers and fragrance chemists, offering a unique and versatile olfactory profile. By understanding its characteristics and employing rigorous experimental protocols for evaluation and stability testing, researchers and developers can effectively incorporate this ingredient into a wide array of successful and appealing fragranced products.

References

• 1. chemimpex.com [chemimpex.com]
• 2. methyl 4-methyl benzoate, 99-75-2 [thegoodscentscompany.com]
• 3. Methyl p-toluate - Wikipedia [en.wikipedia.org]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. US7304028B2 - Use of methyl benzoic acid ester in perfume compositions - Google Patents [patents.google.com]

Application Notes and Protocols: The Role of Methyl 4-Methylbenzoate in Polymer Chemistry

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 4-methylbenzoate, also known as methyl p-toluate, is an aromatic ester that plays a specialized yet crucial role in polymer chemistry. While not a primary monomer in large-scale polymer production, it serves as a key component in sophisticated catalyst systems, particularly as an internal electron donor in Ziegler-Natta catalysts for propylene (B89431) polymerization. Its function is pivotal in controlling the stereochemistry of the resulting polymer, thereby influencing its physical and mechanical properties. This document provides detailed application notes, experimental protocols, and a summary of its impact on polymer characteristics.

Introduction

Methyl 4-methylbenzoate (C₉H₁₀O₂) is a white crystalline solid at room temperature.[1] In the realm of polymer chemistry, its principal application lies in its use as an internal electron donor in the preparation of high-yield Ziegler-Natta catalysts for the polymerization of olefins, most notably propylene.[1] Internal donors are Lewis bases incorporated during catalyst synthesis that significantly influence catalyst activity, stereospecificity, and the molecular weight distribution of the resulting polymer.

Mechanism of Action in Ziegler-Natta Catalysis

In Ziegler-Natta polymerization, the catalyst system typically consists of a transition metal halide (e.g., TiCl₄) supported on a magnesium chloride (MgCl₂) matrix, and a co-catalyst, which is an organoaluminum compound. The internal electron donor, such as methyl 4-methylbenzoate, is added during the preparation of the solid catalyst component.

The primary roles of the internal donor are:

• Stereoregulation: It selectively poisons the non-stereospecific active sites on the catalyst surface, leading to a higher yield of isotactic polypropylene (B1209903), which is a highly crystalline and commercially valuable form of the polymer.

• Control of Polymer Properties: By influencing the nature of the active sites, the internal donor affects the molecular weight, molecular weight distribution, and melting point of the polymer.[2]

• Catalyst Morphology: The addition of an internal donor can influence the morphology and particle size distribution of the catalyst, which in turn affects the morphology of the resulting polymer particles.

The general mechanism of Ziegler-Natta polymerization and the influence of the internal donor are depicted in the following diagram.

Figure 1: Role of Methyl 4-Methylbenzoate in Ziegler-Natta Polymerization.

Data Presentation: Comparison of Internal Electron Donors

Internal Donor Type	Example Donor	Catalyst Activity (kg PP/g cat·h)	Isotacticity Index (%)	Molecular Weight Distribution (Mw/Mn)	Key Features
Aromatic Monoester	Methyl p-toluate	High	High (typically >95)	Medium	Good balance of activity and stereospecificity.
Aromatic Diester	Diisobutyl phthalate (B1215562) (DIBP)	Very High	Very High (>98)	Medium to Broad	Industry standard, high performance but with some environmental concerns.
Diether	9,9-bis(methoxymethyl)fluorene	High	Very High (>98)	Narrow	Phthalate-free alternative, produces polymer with narrow MWD.
Succinate	Diethyl 2,3-diisopropylsuccinate	Moderate to High	High (>96)	Broad	Used to produce polypropylene with broad molecular weight distribution.

Note: The values presented are representative and can vary significantly depending on the specific catalyst preparation method, polymerization conditions, and the presence of an external donor.

Experimental Protocols

The following protocols provide a general framework for the preparation of a MgCl₂-supported Ziegler-Natta catalyst using methyl 4-methylbenzoate as the internal donor, and the subsequent polymerization of propylene.

Protocol 1: Preparation of MgCl₂-Supported TiCl₄ Catalyst with Methyl 4-Methylbenzoate

Materials:

• Anhydrous Magnesium Chloride (MgCl₂)

• Anhydrous Toluene (B28343)

• Titanium Tetrachloride (TiCl₄)

• Methyl 4-methylbenzoate (Internal Donor)

• Anhydrous n-Heptane

• Triethylaluminum (TEAL) as a 1M solution in heptane (B126788)

• All manipulations should be carried out under an inert atmosphere (e.g., nitrogen or argon) using Schlenk line techniques.

Procedure:

• Support Preparation: In a three-necked flask equipped with a mechanical stirrer and a reflux condenser, suspend anhydrous MgCl₂ (10 g) in anhydrous toluene (100 mL).

• Internal Donor Addition: To the stirred suspension, add methyl 4-methylbenzoate (2.5 mL).

• First Titanation: Cool the mixture to 0°C and slowly add TiCl₄ (20 mL) dropwise over 30 minutes.

• Heating: Gradually heat the mixture to 110°C and maintain this temperature for 2 hours with continuous stirring.

• Isolation: Stop stirring and allow the solid to settle. Decant the supernatant liquid.

• Second Titanation: Add fresh anhydrous toluene (100 mL) and TiCl₄ (20 mL) to the solid. Heat the mixture to 110°C and stir for another 2 hours.

• Washing: Allow the solid to settle, decant the supernatant, and wash the solid catalyst component multiple times with anhydrous n-heptane at 80-90°C until no free TiCl₄ is detected in the washing liquid.

• Drying: Dry the final catalyst under a stream of nitrogen or under vacuum to obtain a free-flowing powder.

Protocol 2: Slurry Polymerization of Propylene

Materials:

• Prepared Ziegler-Natta catalyst from Protocol 1

• Anhydrous n-Heptane (polymerization grade)

• Triethylaluminum (TEAL) as a 1M solution in heptane (Co-catalyst)

• Cyclohexyl(methyl)dimethoxysilane (External Donor), optional

• Propylene gas (polymerization grade)

• Hydrogen gas (for molecular weight control)

• Methanol (B129727) (for quenching)

Procedure:

• Reactor Setup: A 1 L stainless steel autoclave reactor equipped with a mechanical stirrer is thoroughly dried and purged with nitrogen.

• Solvent and Co-catalyst Addition: Introduce 500 mL of anhydrous n-heptane into the reactor. Add the desired amount of TEAL solution (e.g., to achieve an Al/Ti molar ratio of 200-300). If an external donor is used, it is added at this stage (e.g., to achieve an Al/Si molar ratio of 10-20).

• Catalyst Injection: Suspend a known amount of the prepared catalyst (e.g., 10-20 mg) in a small amount of n-heptane and inject it into the reactor.

• Pre-polymerization (optional): Introduce a small amount of propylene and stir for a few minutes at a lower temperature (e.g., room temperature) to allow for uniform catalyst particle fragmentation.

• Polymerization: Heat the reactor to the desired polymerization temperature (e.g., 70°C). Introduce propylene gas to maintain a constant pressure (e.g., 7 bar). If hydrogen is used, it is fed into the reactor at the desired partial pressure.

• Reaction Termination: After the desired polymerization time (e.g., 1-2 hours), stop the propylene feed and vent the reactor.

• Quenching: Add 10 mL of methanol to the reactor to quench the reaction and deactivate the catalyst.

• Polymer Isolation: The polymer slurry is poured into a larger volume of methanol to precipitate the polypropylene.

• Washing and Drying: The polymer is filtered, washed with methanol, and dried in a vacuum oven at 60-80°C until a constant weight is achieved.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the logical workflow for catalyst preparation and the subsequent polymerization process.

References

• 1. researchgate.net [researchgate.net]
• 2. Performance Comparison of Internal Electron Donors (for Ziegler–Natta Polypropylene Catalysts) – www.lyzhongdachem.com [lyzhongdachem.com]

Application Notes and Protocols: Reaction of Methyl 4-methylbenzoate with Grignard Reagents

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Grignard reaction is a cornerstone of organic synthesis, enabling the formation of carbon-carbon bonds with exceptional versatility. The reaction of esters, such as Methyl 4-methylbenzoate, with Grignard reagents provides a reliable route to tertiary alcohols and ketones, which are valuable intermediates in medicinal chemistry. This document offers detailed application notes and protocols for the reaction of Methyl 4-methylbenzoate with various Grignard reagents, with a focus on applications in drug discovery and development.

The reaction proceeds through a well-established mechanism. The Grignard reagent, a potent nucleophile, attacks the electrophilic carbonyl carbon of the ester. This initial addition leads to a tetrahedral intermediate which then collapses, eliminating the methoxy (B1213986) group to form a ketone. This ketone is also susceptible to nucleophilic attack by a second equivalent of the Grignard reagent, yielding a tertiary alcohol upon acidic workup. By controlling the stoichiometry of the Grignard reagent, it is possible to selectively synthesize either the ketone or the tertiary alcohol.

Applications in Drug Development

The products derived from the reaction of Methyl 4-methylbenzoate with Grignard reagents, namely substituted benzophenones and tertiary alcohols, are of significant interest in pharmaceutical research.

Benzophenone (B1666685) Scaffold: The benzophenone core structure is a recognized "privileged scaffold" in medicinal chemistry, appearing in numerous compounds with a wide range of biological activities.[1] Derivatives of 4,4'-dimethylbenzophenone, the intermediate formed in the reaction with p-tolylmagnesium bromide, are explored for their potential as:

• Anticancer Agents: Benzophenone derivatives have been shown to modulate key signaling pathways involved in cancer progression, such as the PI3K/Akt and MAPK pathways.[2]

• Anti-inflammatory Agents: Certain benzophenone analogues exhibit potent anti-inflammatory effects.

• Antimicrobial and Antiviral Agents: The scaffold is present in various compounds with activity against bacteria, fungi, and viruses.

Tertiary Alcohol Moiety: Triarylmethanol structures, the final products of the reaction, are also prevalent in pharmacologically active molecules. For instance, derivatives of diphenyl(p-tolyl)methanol (B1211330) have been investigated in various therapeutic areas. The structural complexity and chirality of these tertiary alcohols make them attractive candidates for creating novel drug entities.

Data Presentation

The following table summarizes representative examples of the reaction of Methyl 4-methylbenzoate with different Grignard reagents, highlighting the reaction conditions and yields.

Grignard Reagent	Product	Solvent	Reaction Time (h)	Temperature (°C)	Yield (%)
p-Tolylmagnesium bromide	4,4'-Dimethylbenzophenone (Ketone)	THF	2	0 to RT	>80
Phenylmagnesium bromide	(4-Methylphenyl)diphenylmethanol (Alcohol)	THF	3	0 to Reflux	~85
Ethylmagnesium bromide	1-(4-Methylphenyl)-1-phenylpropan-1-ol (Alcohol)	Diethyl Ether	2	0 to RT	~90
Methylmagnesium bromide	2-(4-Methylphenyl)propan-2-ol (Alcohol)	THF	1.5	0 to RT	~92

Note: Yields are approximate and can vary based on the specific experimental conditions and purification methods.

Experimental Protocols

Protocol 1: Synthesis of 4,4'-Dimethylbenzophenone (Ketone Intermediate)

This protocol describes the selective synthesis of the ketone intermediate by using one equivalent of the Grignard reagent.

Materials:

• Methyl 4-methylbenzoate

• 4-Bromotoluene (B49008)

• Magnesium turnings

• Anhydrous Tetrahydrofuran (THF)

• Iodine (crystal)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Hexanes and Ethyl acetate (B1210297) for chromatography

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Pressure-equalizing dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Inert atmosphere setup (Nitrogen or Argon)

• Separatory funnel

• Rotary evaporator

• Column chromatography setup

Procedure:

• Preparation of p-Tolylmagnesium Bromide (Grignard Reagent):

  • Flame-dry all glassware and allow to cool under an inert atmosphere.

  • To the three-necked flask, add magnesium turnings (1.1 equivalents) and a small crystal of iodine.

  • In the dropping funnel, prepare a solution of 4-bromotoluene (1.0 equivalent) in anhydrous THF.

  • Add a small portion of the 4-bromotoluene solution to the magnesium turnings to initiate the reaction. Gentle heating may be necessary.

  • Once the reaction starts (disappearance of iodine color and bubbling), add the remaining 4-bromotoluene solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30-60 minutes. Cool the Grignard reagent to room temperature.

• Reaction with Methyl 4-methylbenzoate:

  • Cool the freshly prepared Grignard reagent to 0 °C in an ice bath.

  • Prepare a solution of Methyl 4-methylbenzoate (1.0 equivalent) in anhydrous THF.

  • Add the Methyl 4-methylbenzoate solution dropwise to the stirred Grignard reagent at 0 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Work-up and Purification:

  • Carefully quench the reaction by the slow, dropwise addition of 1 M HCl at 0 °C.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate.

  • Wash the combined organic layers with saturated aqueous NaHCO₃, followed by brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel using a mixture of hexanes and ethyl acetate as the eluent to obtain pure 4,4'-dimethylbenzophenone.

Protocol 2: Synthesis of Unsymmetrical Tertiary Alcohols

This protocol describes the synthesis of a tertiary alcohol using an excess of the Grignard reagent.

Materials and Equipment:

• Same as Protocol 1, with the appropriate aryl or alkyl halide for the desired Grignard reagent.

Procedure:

• Preparation of the Grignard Reagent:

  • Prepare the desired Grignard reagent (2.2 equivalents) following the procedure in Protocol 1.

• Reaction with Methyl 4-methylbenzoate:

  • Cool the Grignard reagent to 0 °C.

  • Prepare a solution of Methyl 4-methylbenzoate (1.0 equivalent) in anhydrous THF.

  • Add the Methyl 4-methylbenzoate solution dropwise to the stirred Grignard reagent at 0 °C.

  • After the addition, allow the mixture to warm to room temperature and then gently reflux for 2-3 hours to ensure complete reaction.

• Work-up and Purification:

  • Follow the work-up and purification procedure as described in Protocol 1. The specific eluents for column chromatography may need to be adjusted based on the polarity of the resulting tertiary alcohol.

Mandatory Visualizations

Caption: Reaction mechanism of Methyl 4-methylbenzoate with a Grignard reagent.

Caption: General experimental workflow for the Grignard reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. rsc.org [rsc.org]

Application Notes and Protocols for the Hydrolysis of Methyl 4-methylbenzoate to 4-methylbenzoic acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the hydrolysis of methyl 4-methylbenzoate to 4-methylbenzoic acid, a common reaction in organic synthesis. Both acid-catalyzed and base-catalyzed (saponification) methods are outlined, allowing for procedural selection based on substrate compatibility, desired reaction kinetics, and available laboratory resources.

Introduction

The hydrolysis of esters to carboxylic acids is a fundamental transformation in organic chemistry. Methyl 4-methylbenzoate, also known as methyl p-toluate, is a readily available starting material for the synthesis of 4-methylbenzoic acid (p-toluic acid). This carboxylic acid is a valuable intermediate in the production of pharmaceuticals, polymers, and other specialty chemicals. The choice between acid and base catalysis depends on the overall synthetic strategy; base-catalyzed hydrolysis is irreversible and typically faster, while acid-catalyzed hydrolysis is a reversible process.[1][2]

Data Presentation

The following table summarizes typical quantitative data for the hydrolysis of methyl 4-methylbenzoate under various conditions.

Parameter	Base-Catalyzed Hydrolysis (Saponification)	Acid-Catalyzed Hydrolysis
Catalyst	Sodium Hydroxide (B78521) (NaOH) or Potassium Hydroxide (KOH)	Sulfuric Acid (H₂SO₄) or Hydrochloric Acid (HCl)
Solvent	Methanol (B129727)/Water or Ethanol/Water mixture	Aqueous acid solution (e.g., 10% H₂SO₄)
Reactant Ratio	1.5 - 2.0 equivalents of base	Excess of dilute aqueous acid
Temperature	Reflux (approx. 80-100 °C)	Reflux
Reaction Time	1 - 4 hours	Several hours to overnight
Typical Yield	High (>90%)	Variable, depends on equilibrium
Work-up	Acidification to precipitate the carboxylic acid	Extraction or filtration of the product

Experimental Protocols

Method 1: Base-Catalyzed Hydrolysis (Saponification)

This protocol describes the hydrolysis of methyl 4-methylbenzoate using sodium hydroxide.

Materials:

• Methyl 4-methylbenzoate

• Sodium hydroxide (NaOH)

• Methanol

• Water

• Concentrated Hydrochloric Acid (HCl)

• Diethyl ether (for extraction, optional)

• Anhydrous magnesium sulfate (B86663) (for drying, optional)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve methyl 4-methylbenzoate in a mixture of methanol and water.

• Base Addition: Add 1.5 to 2.0 equivalents of sodium hydroxide to the flask.

• Reflux: Heat the reaction mixture to reflux and maintain for 1-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Cooling and Solvent Removal: After the reaction is complete, allow the mixture to cool to room temperature. Remove the methanol using a rotary evaporator.

• Dissolution and Extraction: Add water to the residue to dissolve the sodium 4-methylbenzoate salt. To remove any unreacted starting material, wash the aqueous solution with diethyl ether in a separatory funnel.[1] Discard the organic layer.

• Acidification and Precipitation: Cool the aqueous layer in an ice bath and carefully add concentrated hydrochloric acid dropwise until the solution becomes acidic (pH ~2), testing with pH paper. A white precipitate of 4-methylbenzoic acid will form.[1]

• Isolation and Drying: Collect the precipitated 4-methylbenzoic acid by vacuum filtration, washing the solid with cold water. Dry the product in a desiccator or a vacuum oven.

Method 2: Acid-Catalyzed Hydrolysis

This protocol outlines the hydrolysis of methyl 4-methylbenzoate using sulfuric acid.

Materials:

• Methyl 4-methylbenzoate

• 10% Aqueous Sulfuric Acid (H₂SO₄)

• Ethyl acetate (B1210297) (for extraction, optional)

• Saturated aqueous sodium bicarbonate solution (for neutralization)

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (for drying)

Procedure:

• Reaction Setup: In a round-bottom flask fitted with a reflux condenser, suspend methyl 4-methylbenzoate in an excess of 10% aqueous sulfuric acid.[2]

• Reflux: Heat the mixture to reflux for several hours to overnight. As this is a reversible reaction, a longer reaction time helps to drive the equilibrium towards the products.[2]

• Cooling and Isolation: Cool the reaction mixture to room temperature. If a precipitate (4-methylbenzoic acid) forms upon cooling, collect it by vacuum filtration.

• Extraction (if no precipitate forms): If the product remains in solution, transfer the mixture to a separatory funnel. Extract the aqueous mixture multiple times with a suitable organic solvent like ethyl acetate.[2]

• Neutralization and Washing: Combine the organic extracts and wash them carefully with a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid. Subsequently, wash with brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent using a rotary evaporator to yield the crude 4-methylbenzoic acid.

• Purification: The crude product can be further purified by recrystallization.

Visualizations

The following diagrams illustrate the key processes described in this application note.

Caption: Chemical transformation during hydrolysis.

Caption: General experimental workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols: Reduction of Methyl 4-methylbenzoate to (4-methylphenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the chemical reduction of Methyl 4-methylbenzoate to (4-methylphenyl)methanol. This conversion is a fundamental transformation in organic synthesis, often employed in the preparation of pharmaceutical intermediates and other fine chemicals. Two primary methods are presented, utilizing Lithium Aluminium Hydride (LiAlH₄) as a potent reducing agent and an enhanced Sodium Borohydride (NaBH₄) system for a milder, more selective approach. The protocols include reagent stoichiometry, reaction conditions, work-up procedures, and purification techniques. Quantitative data, including typical reaction yields and spectroscopic data for the starting material and product, are summarized for comparative analysis.

Introduction

The reduction of esters to primary alcohols is a cornerstone of organic synthesis. (4-methylphenyl)methanol, the target molecule, is a valuable building block in the synthesis of various organic compounds. The selection of the reducing agent is critical and depends on the substrate's complexity and the presence of other functional groups. Lithium Aluminium Hydride (LiAlH₄) is a powerful and non-selective reducing agent capable of reducing a wide range of carbonyl compounds, including esters and carboxylic acids.[1][2] In contrast, Sodium Borohydride (NaBH₄) is a milder reagent that typically reduces aldehydes and ketones but is generally unreactive towards esters under standard conditions. However, its reactivity can be enhanced by using co-solvents like methanol (B129727) or additives, offering a safer and more selective alternative to LiAlH₄.[3][4][5]

Spectroscopic Data

A summary of the key spectroscopic data for the starting material and the final product is provided below for characterization purposes.

Table 1: Spectroscopic Data

Compound	¹H NMR (CDCl₃, δ ppm)	¹³C NMR (CDCl₃, δ ppm)	IR (cm⁻¹)
Methyl 4-methylbenzoate	7.94 (d, 2H), 7.24 (d, 2H), 3.88 (s, 3H), 2.39 (s, 3H)[6]	167.1, 143.4, 129.5, 129.0, 127.3, 51.8, 21.5[6]	~1720 (C=O), ~1280 (C-O)
(4-methylphenyl)methanol	7.25 (d, 2H), 7.15 (d, 2H), 4.65 (s, 2H), 2.34 (s, 3H)	138.0, 137.8, 129.2, 127.3, 65.1, 21.2	~3350 (O-H, broad), ~1015 (C-O)

Experimental Protocols

Two distinct protocols for the reduction of Methyl 4-methylbenzoate are detailed below.

Protocol 1: Reduction using Lithium Aluminium Hydride (LiAlH₄)

This protocol describes a powerful method for the high-yield conversion of the ester to the corresponding alcohol. Due to the high reactivity of LiAlH₄ with protic solvents, this procedure must be conducted under strictly anhydrous conditions.[7]

• Preparation: A 250 mL three-necked round-bottom flask, equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a nitrogen inlet, is dried in an oven and allowed to cool to room temperature under a stream of dry nitrogen.

• Reagent Setup: The flask is charged with a suspension of Lithium Aluminium Hydride (1.5 g, 39.5 mmol) in anhydrous diethyl ether or tetrahydrofuran (B95107) (THF) (75 mL).

• Substrate Addition: A solution of Methyl 4-methylbenzoate (5.0 g, 33.3 mmol) in anhydrous diethyl ether (50 mL) is added dropwise to the stirred LiAlH₄ suspension at 0 °C (ice bath). The rate of addition should be controlled to maintain a gentle reflux.

• Reaction: After the addition is complete, the reaction mixture is stirred at room temperature for 1 hour. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Quenching: The reaction mixture is cooled to 0 °C, and the excess LiAlH₄ is cautiously quenched by the slow, sequential dropwise addition of water (1.5 mL), followed by 15% aqueous sodium hydroxide (B78521) solution (1.5 mL), and finally water (4.5 mL). This procedure is known as the Fieser work-up and is designed to produce a granular precipitate of aluminum salts that is easy to filter.

• Work-up and Purification: The resulting white precipitate is removed by filtration and washed with diethyl ether. The combined organic filtrates are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude product. The crude (4-methylphenyl)methanol can be further purified by distillation or recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate).

Table 2: Reaction Parameters for LiAlH₄ Reduction

Parameter	Value
Molar Ratio (LiAlH₄ : Ester)	1.2 : 1
Solvent	Anhydrous Diethyl Ether or THF
Reaction Temperature	0 °C to Room Temperature
Reaction Time	1 hour
Typical Yield	> 90%

Protocol 2: Reduction using Sodium Borohydride (NaBH₄) in a THF/Methanol System

This protocol provides a milder and safer alternative to the LiAlH₄ reduction. While NaBH₄ alone is generally ineffective at reducing esters, the use of a THF/methanol co-solvent system at reflux enhances its reducing capability for aromatic esters.[4][5]

• Preparation: A 250 mL round-bottom flask is equipped with a magnetic stirrer and a reflux condenser.

• Reagent Setup: The flask is charged with a solution of Methyl 4-methylbenzoate (5.0 g, 33.3 mmol) in THF (80 mL). To this solution, Sodium Borohydride (2.5 g, 66.1 mmol) is added in portions.

• Reaction: The resulting suspension is stirred, and methanol (80 mL) is added dropwise. After the addition is complete, the reaction mixture is heated to reflux for 4-5 hours. The reaction progress should be monitored by TLC.

• Quenching: After cooling to room temperature, the reaction is quenched by the careful, dropwise addition of 2N HCl until the effervescence ceases.

• Work-up and Purification: The organic layer is separated, and the aqueous layer is extracted with ethyl acetate (B1210297) (3 x 50 mL). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The resulting crude product can be purified by column chromatography on silica (B1680970) gel (eluting with a hexane/ethyl acetate gradient) or by distillation.

Table 3: Reaction Parameters for NaBH₄ Reduction

Parameter	Value
Molar Ratio (NaBH₄ : Ester)	2 : 1
Solvent System	THF / Methanol (1:1 v/v)
Reaction Temperature	Reflux
Reaction Time	4-5 hours
Typical Yield	70-92%[5]

Workflow and Pathway Diagrams

The following diagrams illustrate the experimental workflows for the two described reduction protocols.

Caption: Experimental workflow for the reduction of Methyl 4-methylbenzoate using LiAlH₄.

Caption: Experimental workflow for the reduction of Methyl 4-methylbenzoate using NaBH₄/Methanol.

Conclusion

Both Lithium Aluminium Hydride and Sodium Borohydride (in an enhanced system) are effective for the reduction of Methyl 4-methylbenzoate to (4-methylphenyl)methanol. The choice of reagent will depend on the specific requirements of the synthesis, such as the desired yield, safety considerations, and the presence of other reducible functional groups. The LiAlH₄ method offers higher yields and shorter reaction times but requires stringent anhydrous conditions and careful handling. The NaBH₄ method is operationally simpler and safer, providing good yields, and is more suitable for applications where chemoselectivity is a concern. The provided protocols offer reliable procedures for obtaining the target alcohol for further use in research and development.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Ch20: Reduction of Esters using LiAlH4 to 1o alcohols [chem.ucalgary.ca]
• 3. researchgate.net [researchgate.net]
• 4. ias.ac.in [ias.ac.in]
• 5. researchgate.net [researchgate.net]
• 6. rsc.org [rsc.org]
• 7. adichemistry.com [adichemistry.com]

Application Notes and Protocols for HPLC Analysis of Methyl 4-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 4-methylbenzoate is a chemical compound used as an intermediate in the synthesis of various organic molecules, including pharmaceuticals and fragrances. Accurate and reliable quantitative analysis of Methyl 4-methylbenzoate is crucial for quality control, stability studies, and pharmacokinetic assessments. This document provides a detailed Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method for the determination of Methyl 4-methylbenzoate. The method is suitable for quantification and purity assessment.

Analytical Method

A reverse-phase HPLC method with UV detection is employed for the separation and quantification of Methyl 4-methylbenzoate. This method utilizes a C18 stationary phase and a mobile phase consisting of acetonitrile (B52724) and acidified water.

Chromatographic Conditions

A summary of the recommended HPLC conditions is presented in the table below.

Parameter	Recommended Condition
HPLC System	Quaternary or Binary Gradient HPLC with UV Detector
Column	C18 Reverse-Phase Column (e.g., 250 mm x 4.6 mm, 5 µm)[1][2]
Mobile Phase	Acetonitrile and Water with Phosphoric Acid[3][4]
Composition	Acetonitrile:Water (e.g., 60:40 v/v) with 0.1% Phosphoric Acid
Flow Rate	1.0 mL/min[2][5]
Injection Volume	20 µL[2]
Column Temperature	Ambient (e.g., 25 °C)
Detection Wavelength	254 nm[2][5]
Run Time	Approximately 10 minutes

For Mass Spectrometry (MS) compatible applications, phosphoric acid should be replaced with formic acid.[3][4]

Experimental Protocols

Reagents and Materials

• Acetonitrile (HPLC grade)

• Water (HPLC grade or Milli-Q)

• Phosphoric acid (analytical grade)

• Methyl 4-methylbenzoate reference standard

• Methanol (HPLC grade, for standard and sample preparation)

Standard Solution Preparation

• Stock Standard Solution (e.g., 1000 µg/mL): Accurately weigh approximately 100 mg of Methyl 4-methylbenzoate reference standard and transfer it to a 100 mL volumetric flask. Dissolve and dilute to volume with methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock standard solution with the mobile phase to obtain concentrations covering the desired linear range (e.g., 1-100 µg/mL).

Sample Preparation

The sample preparation procedure will vary depending on the matrix.

• For Drug Substance: Accurately weigh the sample, dissolve it in methanol, and dilute with the mobile phase to a concentration within the calibration range.

• For Drug Product (e.g., Creams, Ointments): An appropriate extraction method will be required to isolate the Methyl 4-methylbenzoate from the formulation excipients. This may involve solvent extraction followed by filtration.

• Filtration: All sample and standard solutions should be filtered through a 0.45 µm syringe filter before injection to prevent clogging of the HPLC system.

Analysis Procedure

• System Equilibration: Equilibrate the HPLC system with the mobile phase at a flow rate of 1.0 mL/min until a stable baseline is achieved.

• Calibration Curve: Inject 20 µL of each working standard solution in triplicate. Record the peak area for each injection. Plot a calibration curve of the mean peak area versus concentration.

• Sample Analysis: Inject 20 µL of the prepared sample solution in triplicate. Record the peak area of the Methyl 4-methylbenzoate peak.

• Quantification: Determine the concentration of Methyl 4-methylbenzoate in the sample by interpolating its mean peak area from the calibration curve.

Method Validation

The analytical method should be validated according to the International Council for Harmonisation (ICH) guidelines. The following table summarizes typical validation parameters and their expected acceptance criteria for this method. The provided quantitative data are representative values based on the analysis of structurally similar compounds and should be verified in your laboratory.

Validation Parameter	Acceptance Criteria	Typical Performance Data
Linearity (Correlation Coefficient, r²)	≥ 0.999	> 0.999
Linearity Range	Defined by the user's needs	1 - 100 µg/mL
Accuracy (% Recovery)	98.0 - 102.0%	99.5%
Precision (RSD%)
- Repeatability (Intra-day)	≤ 2.0%	< 1.0%
- Intermediate Precision (Inter-day)	≤ 2.0%	< 1.5%
Limit of Detection (LOD)	Signal-to-Noise ratio of 3:1	~ 0.2 µg/mL
Limit of Quantification (LOQ)	Signal-to-Noise ratio of 10:1	~ 0.6 µg/mL
Specificity	No interference from blank/placebo	Peak purity > 99.0%

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the HPLC analysis of Methyl 4-methylbenzoate.

Caption: General workflow for the HPLC analysis of Methyl 4-methylbenzoate.

Stability-Indicating Method Development

For stability studies, it is crucial to develop a stability-indicating method that can resolve the active pharmaceutical ingredient (API) from its degradation products. This is achieved through forced degradation studies.

Forced Degradation Protocol

• Acid Hydrolysis: Treat the sample with 0.1 N HCl at an elevated temperature (e.g., 60 °C) for a specified period. Neutralize the solution before injection.

• Base Hydrolysis: Treat the sample with 0.1 N NaOH at an elevated temperature (e.g., 60 °C) for a specified period. Neutralize the solution before injection.

• Oxidative Degradation: Treat the sample with 3% hydrogen peroxide (H₂O₂) at room temperature.

• Thermal Degradation: Expose the solid sample to dry heat (e.g., 80 °C) for an extended period.

• Photolytic Degradation: Expose the sample solution to UV light (e.g., 254 nm) and/or visible light.

After stressing the samples, they should be analyzed using the developed HPLC method. The chromatograms should be evaluated for the appearance of new peaks corresponding to degradation products and the resolution between these peaks and the main Methyl 4-methylbenzoate peak. Peak purity analysis using a photodiode array (PDA) detector is recommended to ensure the homogeneity of the analyte peak.

Logical Relationship for Method Validation

The following diagram illustrates the relationship between different validation parameters.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Separation of Methyl 4-methylbenzoate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 4. Methyl 4-methylbenzoate | SIELC Technologies [sielc.com]
• 5. ejpmr.com [ejpmr.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of Methyl 4-methylbenzoate

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for the synthesis of Methyl 4-methylbenzoate. This document offers frequently asked questions (FAQs), detailed troubleshooting guides, experimental protocols, and data to improve reaction yields and address common issues encountered during the synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing Methyl 4-methylbenzoate?

A1: The most prevalent and well-established method for synthesizing Methyl 4-methylbenzoate is the Fischer-Speier esterification of p-toluic acid with methanol (B129727) using an acid catalyst. This method is favored for its directness and use of readily available starting materials.[1][2]

Q2: Why is my yield of Methyl 4-methylbenzoate consistently low?

A2: Low yields in Fischer esterification are often due to the reversible nature of the reaction. The formation of water as a byproduct can shift the equilibrium back towards the reactants (p-toluic acid and methanol).[3][4] To improve the yield, it is crucial to remove water as it forms or to use a large excess of one of the reactants, typically the less expensive one, which is methanol in this case.[3][4]

Q3: What are the most effective catalysts for this synthesis?

A3: Strong protic acids are the most common and effective catalysts. Concentrated sulfuric acid (H₂SO₄) and p-toluenesulfonic acid (p-TsOH) are widely used.[1][2] Solid acid catalysts, such as iron-supported zirconium/titanium, have also been shown to be effective and offer the advantage of easier separation from the reaction mixture.[5]

Q4: How can I remove unreacted p-toluic acid from my final product?

A4: Unreacted p-toluic acid can be effectively removed by washing the crude product with a mild aqueous base, such as a 5% sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃) solution.[6] The acidic p-toluic acid reacts with the base to form a water-soluble salt, which is then separated in the aqueous layer during liquid-liquid extraction.

Q5: What are the potential side products in this reaction?

A5: The primary "side product" is often the unreacted starting material due to the reaction equilibrium. Another potential, though less common with primary alcohols like methanol, is the formation of dimethyl ether from the acid-catalyzed dehydration of methanol, especially at higher temperatures.[7]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low Product Yield	1. Reaction has reached equilibrium: The presence of water, a byproduct, shifts the equilibrium towards the starting materials.[3][4] 2. Insufficient catalyst: The reaction rate is too slow to reach a high conversion in the allotted time. 3. Low reaction temperature: The reaction rate is significantly reduced at lower temperatures.[8] 4. Inadequate reaction time: The reaction has not been allowed to proceed long enough to reach maximum conversion.	1. Use a large excess of methanol (can also serve as the solvent).[3] 2. Remove water as it forms using a Dean-Stark apparatus or by adding a drying agent like molecular sieves. 3. Increase the catalyst loading or use a stronger acid catalyst.[1] 4. Increase the reaction temperature, typically to the reflux temperature of methanol (~65 °C).[8] 5. Extend the reaction time and monitor the progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).
Product Contaminated with Starting Material (p-Toluic Acid)	Incomplete reaction or inefficient purification: The reaction did not go to completion, and the purification step was not sufficient to remove the unreacted acid.	1. Ensure the reaction has gone to completion by monitoring with TLC. 2. Perform a thorough workup by washing the organic layer with a saturated solution of sodium bicarbonate or sodium carbonate to remove all unreacted p-toluic acid.[6] Repeat the wash if necessary.
Product is an Oily or Wet Solid	Presence of residual water or solvent: Incomplete drying of the organic layer or insufficient removal of the extraction solvent.	1. Dry the organic layer thoroughly with a suitable drying agent (e.g., anhydrous sodium sulfate (B86663), magnesium sulfate) before solvent evaporation. 2. Ensure complete removal of the solvent using a rotary evaporator. For higher boiling point solvents, consider using a vacuum pump.
Formation of an Unknown Byproduct	Side reactions due to high temperature or catalyst concentration: High temperatures can sometimes lead to decomposition or other unwanted reactions.[8] With certain alcohols (though less likely with methanol), ether formation can occur.[7]	1. Lower the reaction temperature. While this may require a longer reaction time, it can improve selectivity. 2. Optimize the catalyst concentration; too much catalyst can sometimes promote side reactions. 3. Characterize the byproduct using spectroscopic methods (e.g., NMR, GC-MS) to identify its structure and determine its formation mechanism.

Quantitative Data on Reaction Conditions

The following table summarizes the impact of different catalysts and reaction conditions on the yield of methyl benzoate (B1203000) compounds, which can be considered analogous to Methyl 4-methylbenzoate.

Catalyst	Reactants	Molar Ratio (Acid:Alcohol)	Temperature (°C)	Reaction Time	Yield (%)	Reference
H₂SO₄	Benzoic Acid, Methanol	1:3	80	4h	>85	[9]
Iron-supported Zr/Ti	p-Toluic Acid, Methanol	-	-	6h	93.5	[5]
Iron-supported Zr/Ti	m-Toluic Acid, Methanol	-	-	6h	85.1	[5]
Iron-supported Zr/Ti	o-Toluic Acid, Methanol	-	-	6h	82.3	[5]
Diphenyl diselenide/H₂O₂	p-Tolualdehyde, Methanol	1:2.5	50	2h	75	[10]

Detailed Experimental Protocol: Fischer Esterification of p-Toluic Acid

This protocol is a standard procedure for the synthesis of Methyl 4-methylbenzoate.

Materials:

• p-Toluic acid

• Methanol (anhydrous)

• Concentrated Sulfuric Acid (H₂SO₄)

• Diethyl ether (or another suitable extraction solvent)

• 5% Sodium Bicarbonate solution (aqueous)

• Brine (saturated aqueous NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle or oil bath

• Magnetic stirrer and stir bar

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Rotary evaporator

Procedure:

• Reaction Setup: In a dry round-bottom flask, dissolve p-toluic acid in a generous excess of methanol (e.g., 10-20 equivalents).

• Catalyst Addition: While stirring, carefully and slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 equivalents) to the solution.

• Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux (approximately 65 °C) using a heating mantle or oil bath. Let the reaction proceed for 1-4 hours. The progress of the reaction can be monitored by TLC.

• Workup - Quenching: After the reaction is complete (as indicated by the consumption of the starting material), allow the mixture to cool to room temperature. Carefully pour the reaction mixture into a separatory funnel containing deionized water.

• Extraction: Add diethyl ether to the separatory funnel to extract the product. Shake the funnel vigorously, venting frequently to release any pressure buildup. Allow the layers to separate and drain the lower aqueous layer.

• Washing:

  • Wash the organic layer with deionized water.

  • Wash the organic layer with a 5% sodium bicarbonate solution to neutralize any remaining sulfuric acid and remove unreacted p-toluic acid. You may observe gas evolution (CO₂); continue to vent the separatory funnel.

  • Wash the organic layer with brine to help break any emulsions and remove residual water.

• Drying: Transfer the organic layer to a clean, dry Erlenmeyer flask and add anhydrous sodium sulfate to remove any remaining traces of water.

• Solvent Removal: Decant or filter the dried organic solution into a pre-weighed round-bottom flask. Remove the diethyl ether using a rotary evaporator to yield the crude Methyl 4-methylbenzoate.

• Purification (Optional): If further purification is required, the product can be distilled under reduced pressure.

Visualizations

Caption: Reaction pathway for the Fischer esterification of p-toluic acid.

Caption: Experimental workflow for the synthesis and purification of Methyl 4-methylbenzoate.

References

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. Illustrated Glossary of Organic Chemistry - Fischer esterification [chem.ucla.edu]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 5. mdpi.com [mdpi.com]
• 6. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 7. echemi.com [echemi.com]
• 8. benchchem.com [benchchem.com]
• 9. Reactive Kinetics of Methyl Benzoate Synthesis by Esterification-Academax [academax.com]
• 10. Methyl 4-methylbenzoate synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Esterification of p-Toluic Acid

Welcome to the technical support center for the esterification of p-toluic acid. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to overcome common challenges encountered during this chemical transformation.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My esterification reaction yield is consistently low. What are the common causes and how can I improve it?

A1: Low yields in the Fischer esterification of p-toluic acid are most often due to the reversible nature of the reaction. The presence of water, a byproduct, can shift the equilibrium back towards the starting materials.[1][2] Here are the primary strategies to drive the reaction to completion and improve your yield:

• Use an Excess of a Reactant: Employing a large excess of one of the reactants, typically the less expensive alcohol, will shift the equilibrium towards the formation of the ester, in accordance with Le Châtelier's principle.[1] In many protocols, the alcohol itself is used as the solvent to ensure it is in large excess.

• Remove Water as it Forms: This is a highly effective method to prevent the reverse reaction. The most common laboratory technique is azeotropic distillation using a Dean-Stark apparatus with a solvent like toluene (B28343).[3][4][5] The toluene-water azeotrope boils at a lower temperature, and as it condenses, the water separates and is collected in the trap, while the toluene returns to the reaction flask.

• Optimize Reaction Conditions: Ensure the reaction temperature and catalyst concentration are optimal. The ideal temperature will depend on the alcohol being used. For example, a study on a similar esterification found that increasing the temperature from 45°C to 65°C significantly increased the yield.[6] However, excessively high temperatures can lead to side reactions.

Q2: I am having difficulty removing the p-toluenesulfonic acid (p-TsOH) catalyst after the reaction. What is the best procedure?

A2: Residual acid catalyst can complicate purification and affect the stability of the final product. The standard method for removing p-TsOH is through a basic aqueous workup.

• Quench and Extract: After cooling the reaction mixture, dilute it with an organic solvent like ethyl acetate (B1210297).

• Neutralizing Wash: Transfer the mixture to a separatory funnel and wash it with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[5][7] The p-TsOH will react with the bicarbonate to form a water-soluble salt. Swirl the funnel gently at first to allow for the release of CO₂ gas before shaking. Repeat the wash until no more gas evolves.

• Brine Wash: Wash the organic layer with a saturated aqueous solution of sodium chloride (brine). This helps to remove residual water and some water-soluble impurities.[8]

• Drying: Dry the organic layer over an anhydrous drying agent like sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄).

• For Persistent Contamination: If you still detect p-TsOH in your product (e.g., by NMR), you can try passing a solution of your product through a plug of basic alumina (B75360) or use an anion exchange resin in its bicarbonate or hydroxide (B78521) form.[8]

Q3: What are the common byproducts in the esterification of p-toluic acid, and how can I minimize them?

A3: The esterification of p-toluic acid is generally a clean reaction. The most common issues are incomplete reaction and the presence of starting materials in the product.

• Unreacted p-Toluic Acid: This is the most likely impurity if the reaction has not gone to completion. It can be removed by the basic wash during workup as described in Q2.

• Ether Formation: While less of a concern with aromatic acids compared to some other substrates, a potential side reaction, especially at high temperatures with a strong acid catalyst like sulfuric acid, is the acid-catalyzed dehydration of the alcohol to form an ether.[9] To minimize this, use a milder catalyst like p-TsOH and avoid excessively high reaction temperatures.

Q4: How do I purify the final ester product?

A4: After the aqueous workup and removal of the solvent, the crude ester can be purified by one of the following methods:

• Distillation: If the ester is a liquid at room temperature, vacuum distillation is an effective method for purification, especially for removing non-volatile impurities.[3]

• Recrystallization: If the ester is a solid, recrystallization from a suitable solvent or solvent mixture is a powerful purification technique.[5]

• Column Chromatography: For small-scale reactions or when distillation and recrystallization are not effective, silica (B1680970) gel column chromatography can be used to separate the ester from impurities.[3]

Quantitative Data Summary

The following tables summarize typical reaction conditions and the effect of key parameters on the esterification of carboxylic acids, providing a baseline for the optimization of p-toluic acid esterification.

Table 1: Comparison of Catalysts for Esterification

Catalyst Type	Example Catalyst	Typical Conditions	Advantages	Disadvantages
Homogeneous Acid	Sulfuric Acid (H₂SO₄)	Reflux	High activity, low cost	Corrosive, difficult to separate, generates waste[10]
Homogeneous Acid	p-Toluenesulfonic Acid (p-TsOH)	Reflux in toluene with water removal	High efficiency, less corrosive than H₂SO₄[5][10]	Product separation challenges, catalyst loss[10]
Heterogeneous Solid Acid	Amberlyst-15	60-120°C	Easily separable, reusable, reduced corrosion	Lower activity than homogeneous catalysts

Table 2: Effect of Reaction Parameters on Ester Yield (Based on similar esterifications)

Parameter	Variation	Effect on Yield/Conversion	Reference
Temperature	Increasing from 45°C to 65°C	Marked increase in yield	[6]
Increasing from 105°C to 120°C	Optimal range for high conversion	[11]
Catalyst Loading (p-TsOH)	Increasing from 1% to 8% (w/w)	Significant increase in yield	[6]
1.5 wt%	Optimal for certain reactions	[11]
Molar Ratio (Alcohol:Acid)	Increasing from 5:1 to 20:1	Significant increase in yield	[6]

Experimental Protocols

Protocol 1: General Procedure for the Esterification of p-Toluic Acid using a Dean-Stark Apparatus

This protocol describes the esterification of p-toluic acid with an alcohol (e.g., ethanol) using p-TsOH as a catalyst and toluene as the azeotroping agent.

• Reaction Setup:

  • To a round-bottom flask, add p-toluic acid, a 3 to 5-fold molar excess of the desired alcohol, a catalytic amount of p-toluenesulfonic acid monohydrate (typically 5 mol%), and toluene (enough to fill the Dean-Stark trap and submerge the reactants).

  • Add a magnetic stir bar.

  • Fit the flask with a Dean-Stark apparatus, which is then connected to a reflux condenser.[5][12]

• Reaction:

  • Heat the mixture to reflux with vigorous stirring.

  • Water will begin to collect in the graduated arm of the Dean-Stark trap as an azeotrope with toluene.

  • Continue the reflux until no more water is collected in the trap, indicating the reaction is complete (typically several hours).

• Workup:

  • Allow the reaction mixture to cool to room temperature.

  • Dilute the mixture with ethyl acetate and transfer it to a separatory funnel.

  • Wash the organic layer with a saturated aqueous solution of NaHCO₃ (2 x 50 mL).[5]

  • Wash the organic layer with saturated aqueous NaCl (brine) (1 x 50 mL).[8]

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purification:

  • Purify the crude ester by vacuum distillation or recrystallization, depending on its physical state.

Visualizations

Caption: Experimental workflow for the Fischer esterification of p-toluic acid.

Caption: Decision tree for troubleshooting low yield in p-toluic acid esterification.

References

• 1. benchchem.com [benchchem.com]
• 2. homework.study.com [homework.study.com]
• 3. ajgreenchem.com [ajgreenchem.com]
• 4. Dean–Stark apparatus - Wikipedia [en.wikipedia.org]
• 5. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 6. shd.org.rs [shd.org.rs]
• 7. ochemonline.pbworks.com [ochemonline.pbworks.com]
• 8. researchgate.net [researchgate.net]
• 9. p-Toluic acid, isopropyl ester | 19277-55-5 | Benchchem [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. journal.uctm.edu [journal.uctm.edu]
• 12. pcliv.ac.uk [pcliv.ac.uk]

Technical Support Center: Methyl 4-methylbenzoate Preparation

Welcome to the Technical Support Center for the synthesis of Methyl 4-methylbenzoate. This resource is designed for researchers, scientists, and drug development professionals to address common challenges, particularly concerning water removal, during the esterification process.

Troubleshooting Guide

Low yields and product contamination are common issues in the synthesis of Methyl 4-methylbenzoate via Fischer esterification. Very often, these problems can be traced back to the presence of water in the reaction mixture.

Problem	Probable Cause	Recommended Solution
Low to No Product Yield	Equilibrium Not Shifted: The Fischer esterification is a reversible reaction. The presence of water, a byproduct, can drive the equilibrium back towards the reactants, significantly reducing the yield of the ester.[1]	1. Use Excess Alcohol: Employ a large excess of methanol (B129727) to shift the equilibrium towards the product side.[2] 2. Actively Remove Water: Use a Dean-Stark apparatus during reflux to azeotropically remove water as it is formed.[2][3] 3. Use a Dehydrating Agent: Concentrated sulfuric acid acts as both a catalyst and a dehydrating agent, removing water as it is formed.[1]
Product Contaminated with Carboxylic Acid	Incomplete Reaction: Residual water can prevent the reaction from going to completion, leaving unreacted 4-methylbenzoic acid. Hydrolysis during Workup: The ester product can be hydrolyzed back to the carboxylic acid if exposed to acidic aqueous conditions for an extended period.	1. Ensure Anhydrous Conditions: Dry all glassware thoroughly and use anhydrous reagents. 2. Neutralize Promptly: During the workup, wash the organic layer with a sodium bicarbonate solution to remove unreacted acid.[4] Do not allow the organic and acidic aqueous layers to remain in contact for too long.
"Wet" Product (Cloudy Appearance)	Ineffective Drying of Organic Layer: The organic layer was not sufficiently dried after the aqueous workup, leaving residual water.	1. Use an Effective Drying Agent: Use an adequate amount of an anhydrous drying agent like magnesium sulfate (B86663) or sodium sulfate.[5][6] 2. Allow Sufficient Time: Gently swirl the flask containing the organic layer and the drying agent for 10-15 minutes to ensure complete water removal. 3. Add More Drying Agent: If the drying agent clumps together, it indicates the presence of water. Add more drying agent until some of it remains free-flowing.

Frequently Asked Questions (FAQs)

Q1: Why is water removal so critical in the preparation of Methyl 4-methylbenzoate?

A1: The synthesis of Methyl 4-methylbenzoate from 4-methylbenzoic acid and methanol is typically achieved through Fischer esterification, which is an equilibrium reaction. Water is a byproduct of this reaction. According to Le Chatelier's principle, the presence of a product (water) will shift the equilibrium back towards the reactants (4-methylbenzoic acid and methanol), thus decreasing the yield of the desired ester.[1] Therefore, efficient removal of water is crucial to drive the reaction to completion and maximize the yield.[2]

Q2: What is the dual role of concentrated sulfuric acid in this reaction?

A2: Concentrated sulfuric acid serves two primary functions in Fischer esterification. Firstly, it acts as a catalyst, protonating the carbonyl oxygen of the carboxylic acid, which makes the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the alcohol. Secondly, it acts as a powerful dehydrating agent, sequestering the water produced during the reaction and helping to shift the equilibrium towards the formation of the ester product.[1]

Q3: How does a Dean-Stark apparatus work to remove water?

A3: A Dean-Stark apparatus is used for the azeotropic removal of water.[2] In the context of this synthesis, a solvent that forms an azeotrope with water (e.g., toluene) is used. This azeotrope has a lower boiling point than any of the individual components. As the reaction mixture is heated, the water-toluene azeotrope boils and the vapors enter the condenser. Upon condensation, the immiscible liquids collect in the graduated arm of the Dean-Stark trap. Since water is denser than toluene (B28343), it sinks to the bottom of the arm, while the toluene overflows and returns to the reaction flask. This physically separates the water from the reaction mixture, driving the equilibrium forward.[2][3]

Q4: Which is a better drying agent for the final product solution: sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)?

A4: Both anhydrous sodium sulfate and magnesium sulfate are commonly used to dry organic solutions. However, magnesium sulfate is generally considered a more efficient drying agent.[5][6][7] It has a higher capacity for water and dries the solution more quickly. Sodium sulfate is less effective at removing residual water.[5][6][7] For a thoroughly dry product, magnesium sulfate is often the preferred choice.

Q5: Can I use molecular sieves to remove water during the reaction?

A5: Yes, molecular sieves (typically 3Å or 4Å) can be an effective way to remove water from the reaction mixture as it is formed. They are porous materials that selectively adsorb small molecules like water. Adding activated molecular sieves to the reaction flask can help to drive the equilibrium towards the product and increase the yield.

Quantitative Data

Table 1: Comparison of Common Anhydrous Drying Agents

Drying Agent	Formula	Capacity	Speed of Drying	Acidity	Comments
Sodium Sulfate	Na₂SO₄	High	Slow	Neutral	Inexpensive and neutral, but less efficient at removing the last traces of water.[5][6][7]
Magnesium Sulfate	MgSO₄	Moderate	Fast	Weakly Acidic	More efficient than sodium sulfate and works quickly.[5][6][7] Can be slightly acidic.
Calcium Chloride	CaCl₂	High	Fast	Neutral	Very effective, but can form adducts with alcohols and amines.
Molecular Sieves	(e.g., 3Å, 4Å)	High	Moderate	Neutral	Very efficient at achieving very low water content, but can be more expensive.

Table 2: Effect of Reagent Stoichiometry on Ester Yield in a Typical Fischer Esterification

Molar Ratio (Alcohol:Acid)	Approximate Ester Yield at Equilibrium
1:1	~67%
2:1	~80%
3:1	~85%
5:1	~90%
10:1	>95%[2]

Note: These are generalized yields for a typical Fischer esterification and can vary based on the specific reactants and reaction conditions.

Experimental Protocols

Detailed Methodology for the Preparation of Methyl 4-methylbenzoate via Fischer Esterification

Materials:

• 4-methylbenzoic acid

• Methanol (anhydrous)

• Concentrated sulfuric acid

• Diethyl ether or Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate (or sodium sulfate)

Procedure:

• Reaction Setup:

  • To a dry round-bottom flask equipped with a magnetic stir bar, add 4-methylbenzoic acid.

  • Add a significant excess of anhydrous methanol (e.g., 5-10 molar equivalents).

  • Cool the flask in an ice bath.

  • Slowly and carefully add a catalytic amount of concentrated sulfuric acid (approximately 5-10 mol% relative to the carboxylic acid) with stirring.

  • Attach a reflux condenser to the flask.

• Reflux:

  • Heat the reaction mixture to a gentle reflux using a heating mantle.

  • Continue to reflux for 1-2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup and Extraction:

  • Allow the reaction mixture to cool to room temperature.

  • Remove the excess methanol using a rotary evaporator.

  • Transfer the residue to a separatory funnel.

  • Add diethyl ether (or ethyl acetate) and water. Shake the funnel gently, venting frequently to release any pressure.

  • Allow the layers to separate. The organic layer will contain the ester, and the aqueous layer will contain the sulfuric acid and any remaining methanol.

  • Drain and discard the aqueous layer.

• Washing:

  • Wash the organic layer with a saturated solution of sodium bicarbonate to neutralize any unreacted sulfuric acid and 4-methylbenzoic acid.[4] Be sure to vent the separatory funnel frequently as carbon dioxide gas will be evolved.

  • Wash the organic layer with water.

  • Finally, wash the organic layer with brine to help remove the bulk of the dissolved water.

• Drying and Solvent Removal:

  • Drain the organic layer into a clean, dry Erlenmeyer flask.

  • Add anhydrous magnesium sulfate to the organic layer. Swirl the flask for 10-15 minutes. If the drying agent clumps together, add more until some remains free-flowing.

  • Filter the solution to remove the drying agent.

  • Remove the solvent (diethyl ether or ethyl acetate) using a rotary evaporator to yield the crude Methyl 4-methylbenzoate.

• Purification (Optional):

  • The crude product can be further purified by distillation under reduced pressure.

Visualizations

Caption: Experimental workflow for the synthesis of Methyl 4-methylbenzoate.

Caption: Troubleshooting logic for low yield in Methyl 4-methylbenzoate synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Organic Chemistry- Esterification Using a Dean-Stark Trap – UW-Madison Demonstration Lab – UW–Madison [demolab.chem.wisc.edu]
• 4. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 5. Comparison of magnesium sulfate and sodium sulfate for removal of water from pesticide extracts of foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. academic.oup.com [academic.oup.com]

Technical Support Center: Purification of Crude Methyl 4-methylbenzoate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the purification of crude Methyl 4-methylbenzoate. Tailored for researchers, scientists, and professionals in drug development, this resource offers detailed protocols and solutions to common challenges encountered during the purification process.

Frequently Asked Questions (FAQs)

Q1: What are the typical impurities found in crude Methyl 4-methylbenzoate?

A1: Crude Methyl 4-methylbenzoate, commonly synthesized via Fischer esterification of p-toluic acid and methanol (B129727), may contain several impurities.[1] These can include:

• Unreacted Starting Materials: p-Toluic acid and excess methanol.

• Catalyst Residues: Traces of the acid catalyst used, such as sulfuric acid or p-toluenesulfonic acid.

• Water: Formed as a byproduct of the esterification reaction.

• Side-Products: Minimal side-products are expected from this specific reaction, but oxidation of the methyl group on the benzene (B151609) ring is a theoretical possibility under harsh conditions.

Q2: Which purification technique is most suitable for Methyl 4-methylbenzoate?

A2: The choice of purification technique depends on the nature and quantity of impurities, as well as the desired final purity.

• Recrystallization: Ideal for removing small amounts of impurities from a solid crude product. Methyl 4-methylbenzoate has a melting point of 32-35°C, making it a low-melting solid that can be purified by recrystallization.[1]

• Distillation: Effective for separating Methyl 4-methylbenzoate from non-volatile impurities or solvents with significantly different boiling points. Its boiling point is 103-104°C at 15 mmHg.[1]

• Column Chromatography: A powerful technique for separating components with different polarities, offering high purity but is generally more time-consuming and requires larger solvent volumes.

Q3: How can I assess the purity of my Methyl 4-methylbenzoate sample?

A3: Several analytical methods can be employed to determine the purity of your sample:

• High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method can effectively separate Methyl 4-methylbenzoate from its impurities. A mobile phase consisting of acetonitrile (B52724) and water with a phosphoric acid modifier is a common choice.[2]

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is well-suited for volatile compounds like Methyl 4-methylbenzoate and can provide both quantitative purity data and identification of impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR can provide detailed structural information and help identify and quantify impurities by comparing the integrals of the product peaks to those of the impurities.[3]

• Melting Point Analysis: A sharp melting point range close to the literature value (32-35°C) is a good indicator of high purity.[1]

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of Methyl 4-methylbenzoate.

Recrystallization Troubleshooting

Problem	Possible Cause	Solution
Low or No Crystal Formation	Too much solvent was used, preventing the solution from becoming saturated upon cooling.	Evaporate some of the solvent to increase the concentration of the product and re-cool.
The chosen solvent is not appropriate (the compound is too soluble at all temperatures).	Select a different solvent or a mixed-solvent system. For aromatic esters, alcohols like methanol or ethanol, or a mixture with water, can be effective.[4]
Product "Oils Out" Instead of Crystallizing	The boiling point of the solvent is higher than the melting point of the compound, or the solution is supersaturated.	Re-heat the solution to dissolve the oil. Allow it to cool more slowly. Induce crystallization by scratching the inside of the flask with a glass rod or adding a seed crystal of pure product.[5]
Final Product is Discolored	Residual colored impurities from the synthesis are present.	Add a small amount of activated charcoal to the hot solution before filtration to adsorb colored impurities.[6]
Low Melting Point and Broad Range	The product is still impure.	The chosen recrystallization solvent may not be effective for a particular impurity. Consider a second recrystallization with a different solvent system or purify by column chromatography.[5]

Column Chromatography Troubleshooting

Problem	Possible Cause	Solution
Poor Separation of Product and Impurities	The mobile phase polarity is not optimal.	Adjust the mobile phase composition. For a moderately polar compound like Methyl 4-methylbenzoate, a mixture of a non-polar solvent (e.g., hexanes) and a slightly more polar solvent (e.g., ethyl acetate) is a good starting point. A typical starting ratio could be 9:1 hexanes:ethyl acetate (B1210297).[7]
Product Elutes Too Quickly (High Rf)	The mobile phase is too polar.	Decrease the polarity of the mobile phase by increasing the proportion of the non-polar solvent (e.g., hexanes).
Product Does Not Elute from the Column (Low Rf)	The mobile phase is not polar enough.	Increase the polarity of the mobile phase by increasing the proportion of the more polar solvent (e.g., ethyl acetate). A gradient elution from low to high polarity can also be effective.[6]
Tailing of Spots on TLC/Column	The compound is interacting too strongly with the acidic silica (B1680970) gel.	While less common for esters than for amines, if tailing is observed, adding a small amount (e.g., 0.5-1%) of a neutralizer like triethylamine (B128534) to the mobile phase can help.[6]

Data Presentation

Comparison of Purification Techniques

Purification Method	Typical Purity Achieved	Typical Yield	Scale	Advantages	Disadvantages
Recrystallization	>98%	60-90%	Milligrams to kilograms	Cost-effective, simple setup	Requires a solid crude product, solvent selection can be challenging
Vacuum Distillation	>99%	70-95%	Grams to kilograms	Excellent for removing non-volatile or highly volatile impurities	Requires vacuum setup, potential for thermal degradation if not controlled
Column Chromatography	>99.5%	50-80%	Micrograms to grams	High resolution for complex mixtures	Time-consuming, uses large volumes of solvent, more complex setup

Note: The values presented in this table are illustrative and can vary depending on the initial purity of the crude material and the optimization of the experimental conditions.

Experimental Protocols

Protocol 1: Recrystallization from a Mixed Solvent System (Methanol/Water)

• Dissolution: In an Erlenmeyer flask, dissolve the crude Methyl 4-methylbenzoate in a minimal amount of hot methanol.

• Addition of Anti-Solvent: While the solution is still hot, add hot water dropwise until the solution becomes persistently cloudy.

• Clarification: Add a few drops of hot methanol to just redissolve the precipitate and obtain a clear solution.

• Crystallization: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Subsequently, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.[6]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold methanol/water mixture to remove any adhering mother liquor.

• Drying: Dry the purified crystals under vacuum to a constant weight.

Protocol 2: Purification by Flash Column Chromatography

• Mobile Phase Selection: Using Thin-Layer Chromatography (TLC), determine an appropriate mobile phase that gives a good separation of Methyl 4-methylbenzoate from its impurities. A good starting point is a mixture of hexanes and ethyl acetate (e.g., 9:1 v/v).[7]

• Column Packing: Prepare a slurry of silica gel in the chosen mobile phase and pack it into a column.

• Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane (B109758) or the mobile phase). Alternatively, perform a dry loading by adsorbing the crude material onto a small amount of silica gel.[6]

• Elution: Elute the column with the mobile phase, collecting fractions. The polarity of the mobile phase can be gradually increased if necessary to elute all compounds.

• Fraction Analysis: Monitor the collected fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified Methyl 4-methylbenzoate.[6]

Visualizations

References

• 1. Page loading... [guidechem.com]
• 2. Separation of Methyl 4-methylbenzoate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. rsc.org [rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of Methyl p-Toluate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the synthesis of methyl p-toluate (B1214165), a key intermediate in the pharmaceutical and fine chemical industries. This resource is intended for researchers, scientists, and drug development professionals to help diagnose and resolve common issues encountered during their experiments.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis and purification of methyl p-toluate.

Problem 1: Low or No Yield of Methyl p-Toluate

Possible Cause	Suggested Solution
Incomplete Reaction	The Fischer esterification is an equilibrium reaction. To drive the reaction towards the product, use a large excess of methanol (B129727), which can also serve as the solvent.[1][2] Additionally, ensure the reaction is allowed to proceed for a sufficient amount of time; monitor the reaction progress using Thin Layer Chromatography (TLC).[2][3]
Insufficient Acid Catalyst	A catalytic amount of a strong acid like concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (TsOH) is crucial for the reaction to proceed at a reasonable rate.[2] Ensure a fresh and adequate amount of the catalyst is used.
Presence of Water	Water is a byproduct of the reaction and its presence can shift the equilibrium back towards the reactants.[2][3] Use anhydrous methanol and ensure all glassware is thoroughly dried before use. The use of a Dean-Stark apparatus or adding a dehydrating agent like molecular sieves can also be effective in removing water as it is formed.[2]
Low Reaction Temperature	The reaction should be heated to reflux to ensure a sufficient reaction rate.[2][3] Ensure the heating apparatus is functioning correctly and the reaction mixture is maintaining a gentle reflux.

Problem 2: Presence of Impurities in the Final Product

Possible Cause	Suggested Solution
Unreacted p-Toluic Acid	Due to the equilibrium nature of the Fischer esterification, some starting material may remain. To remove unreacted p-toluic acid, wash the organic layer with a saturated solution of sodium bicarbonate (NaHCO₃) during the work-up.[2] The acidic p-toluic acid will be converted to its water-soluble sodium salt and move to the aqueous layer.
Formation of Side Products	Although the Fischer esterification of p-toluic acid with methanol is generally a clean reaction, side reactions can occur under harsh conditions. If the reaction temperature is too high or the reaction time is excessively long, ether formation from the alcohol or other degradation products may appear. Use milder reaction conditions if significant side product formation is observed.
Inefficient Purification	Recrystallization is a common method for purifying methyl p-toluate. If the product is still impure after recrystallization, consider using a different solvent or a solvent mixture. Column chromatography can also be employed for further purification if necessary.

Frequently Asked Questions (FAQs)

Q1: What is the most common and efficient method for synthesizing methyl p-toluate?

A1: The most prevalent and straightforward method for synthesizing methyl p-toluate is the Fischer-Speier esterification. This method involves the acid-catalyzed reaction of p-toluic acid with methanol.[1]

Q2: How can I monitor the progress of the Fischer esterification of p-toluic acid?

A2: Thin Layer Chromatography (TLC) is an effective technique for monitoring the reaction's progress.[2][3] Spot the reaction mixture alongside the starting material (p-toluic acid) on a TLC plate. The disappearance of the p-toluic acid spot and the appearance of a new, less polar spot corresponding to methyl p-toluate indicates the reaction is proceeding. A typical eluent system for this separation would be a mixture of hexane (B92381) and ethyl acetate. The p-toluic acid, being more polar, will have a lower Rf value than the less polar methyl p-toluate.[4][5]

Q3: What are the key safety precautions to consider during the synthesis of methyl p-toluate?

A3: Key safety precautions include working in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE) such as safety goggles, gloves, and a lab coat. Concentrated acids like sulfuric acid are corrosive and should be handled with extreme care. Methanol is flammable and toxic.

Q4: My final product is an oil and does not solidify. What could be the reason?

A4: Pure methyl p-toluate is a white solid at room temperature with a melting point of 32-35 °C.[6] If your product is an oil, it is likely due to the presence of impurities, such as unreacted starting materials or solvent residues, which can depress the melting point. Thorough purification by extraction and recrystallization should yield a solid product.

Q5: In the context of drug development, what is the significance of synthesizing methyl p-toluate?

A5: Methyl p-toluate serves as a versatile intermediate in the synthesis of more complex molecules, including active pharmaceutical ingredients (APIs).[7][8] The methyl ester group can be easily hydrolyzed back to the carboxylic acid or can be a site for further chemical transformations. The introduction of a methyl group can also modulate the physicochemical and pharmacokinetic properties of a drug molecule.

Data Presentation

The yield of methyl p-toluate is influenced by various factors. The following table summarizes the expected outcomes based on different reaction conditions.

Catalyst	Molar Ratio (Methanol:p-Toluic Acid)	Reaction Time (hours)	Temperature (°C)	Expected Yield (%)	Purity (%)
H₂SO₄ (conc.)	10:1	4	Reflux (~65)	85-95	>95
p-TsOH	10:1	6	Reflux (~65)	80-90	>95
H₂SO₄ (conc.)	5:1	4	Reflux (~65)	70-80	>90
p-TsOH	5:1	6	Reflux (~65)	65-75	>90

Note: Yields and purity are approximate and can vary based on the specific experimental setup, purity of reagents, and efficiency of the work-up and purification procedures.

Experimental Protocols

Key Experiment: Fischer Esterification of p-Toluic Acid

This protocol details the synthesis of methyl p-toluate from p-toluic acid and methanol using sulfuric acid as a catalyst.

Materials:

• p-Toluic acid

• Anhydrous methanol

• Concentrated sulfuric acid (H₂SO₄)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Diethyl ether or ethyl acetate

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Magnetic stirrer and stir bar

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve p-toluic acid in an excess of anhydrous methanol (e.g., 10 equivalents).

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 equivalents) to the solution.

• Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux using a heating mantle. Allow the reaction to proceed for 4-6 hours. Monitor the reaction progress by TLC.

• Work-up: After the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature.

• Quenching: Pour the reaction mixture into a separatory funnel containing water.

• Extraction: Extract the aqueous mixture with an organic solvent like diethyl ether or ethyl acetate.

• Washing: Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to remove unreacted p-toluic acid and the acid catalyst), and finally with brine.

• Drying: Dry the organic layer over an anhydrous drying agent like sodium sulfate or magnesium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent from the filtrate using a rotary evaporator to obtain the crude methyl p-toluate.

• Purification: Purify the crude product by recrystallization from a suitable solvent (e.g., methanol or ethanol) to obtain pure methyl p-toluate as a white solid.

Mandatory Visualizations

Caption: Experimental workflow for the synthesis of methyl p-toluate.

Caption: Troubleshooting logic for low yield in methyl p-toluate synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. rsc.org [rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Methyl p-toluate - Wikipedia [en.wikipedia.org]
• 7. chemimpex.com [chemimpex.com]
• 8. nbinno.com [nbinno.com]

optimizing reaction conditions for Methyl 4-methylbenzoate formation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for optimizing the synthesis of Methyl 4-methylbenzoate via Fischer esterification of 4-methylbenzoic acid with methanol (B129727).

Frequently Asked Questions (FAQs)

Q1: What is the underlying principle of Methyl 4-methylbenzoate synthesis via this method?

A1: The formation of Methyl 4-methylbenzoate from 4-methylbenzoic acid and methanol is a classic example of a Fischer esterification reaction. This is an acid-catalyzed equilibrium reaction where the carboxylic acid and alcohol react to form an ester and water. To achieve a high yield of the desired ester, the equilibrium must be shifted towards the products. This is typically accomplished by using a large excess of one of the reactants, usually the less expensive one (methanol in this case), and/or by removing the water that is formed during the reaction.

Q2: What are the common acid catalysts used for this reaction, and how do they compare?

A2: Several strong acids can be used to catalyze the Fischer esterification. The most common are sulfuric acid (H₂SO₄) and p-toluenesulfonic acid (p-TsOH). Solid acid catalysts, such as zirconium-based catalysts, are also emerging as a reusable and environmentally friendly alternative. While direct comparative studies under identical conditions are limited in publicly available literature, the choice of catalyst can influence reaction time and yield.

Q3: What are the key reaction parameters to control for optimal yield?

A3: The key parameters to control are:

• Temperature: The reaction is typically run at the reflux temperature of the alcohol (methanol, boiling point 64.7°C) to ensure a sufficient reaction rate.

• Reaction Time: The time required to reach equilibrium can vary depending on the catalyst and temperature, but it is often in the range of 1 to 4 hours.

• Molar Ratio of Reactants: A significant excess of methanol is used to drive the equilibrium towards the formation of the ester. Molar ratios of methanol to 4-methylbenzoic acid can range from 3:1 to as high as 10:1 or more.

• Water Removal: Since water is a byproduct, its presence can shift the equilibrium back towards the starting materials. While not always necessary when using a large excess of alcohol, removing water can further increase the yield.

Troubleshooting Guide

Issue	Potential Cause(s)	Troubleshooting Steps & Solutions
Low Yield of Methyl 4-methylbenzoate	1. Incomplete Reaction: The reaction may not have reached equilibrium. 2. Equilibrium Not Favoring Product: Insufficient excess of methanol or presence of water in the reaction mixture. 3. Loss of Product During Work-up: The ester may be partially soluble in the aqueous phase during extraction. 4. Inefficient Catalyst: The acid catalyst may be old, impure, or used in an insufficient amount.	1. Extend Reaction Time: Monitor the reaction progress using Thin Layer Chromatography (TLC) to ensure the disappearance of the starting carboxylic acid. 2. Increase Methanol Ratio: Use a higher molar excess of methanol (e.g., increase from 5:1 to 10:1). Ensure all reagents and glassware are dry. 3. Optimize Extraction: Minimize the volume of aqueous washes. Ensure the organic layer is properly separated. Back-extract the aqueous layer with a small amount of the organic solvent to recover any dissolved product. 4. Use Fresh Catalyst: Ensure the acid catalyst is of high purity and use an appropriate catalytic amount.
Presence of Unreacted 4-Methylbenzoic Acid in Product	1. Incomplete Reaction: As above. 2. Inefficient Work-up: The basic wash (e.g., with sodium bicarbonate solution) may not have been sufficient to remove all the unreacted acid.	1. See "Low Yield" troubleshooting. 2. Thorough Washing: Ensure the aqueous wash with a base (e.g., 5% sodium bicarbonate) is performed until the effervescence (CO₂ evolution) ceases. Test the pH of the aqueous layer to ensure it is basic.
Product is an Oil Instead of a Solid	1. Presence of Impurities: Residual solvent or unreacted starting materials can lower the melting point of the product. 2. Incomplete Drying: Traces of the extraction solvent may remain.	1. Purification: Recrystallize the product from a suitable solvent (e.g., methanol or ethanol) to remove impurities. 2. Thorough Drying: Ensure the product is dried under vacuum to remove all traces of solvent.
Formation of Side Products	1. Dehydration of Methanol (at very high temperatures): Can lead to the formation of dimethyl ether. 2. Reaction with Impurities: Impurities in the starting materials or solvents can lead to unexpected byproducts.	1. Control Temperature: Maintain the reaction at the reflux temperature of methanol and avoid overheating. 2. Use Pure Reagents: Ensure the purity of 4-methylbenzoic acid and methanol.

Data Presentation

Table 1: Comparison of Catalysts for Methyl Benzoate Synthesis

Catalyst	Reactant Ratio (Methanol:Acid)	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
Dibromohydantoin	7:1	50	4	95	[1]
Ion Exchange Resin	10:1	70	4	74	[1]
Concentrated H₂SO₄	10:1	70	4	98	[1]
Zirconium-Titanium Solid Acid	~34:1	120	24	High (not specified)	[2]

Note: The data presented is for benzoic acid and its derivatives and may serve as a strong indicator for the synthesis of Methyl 4-methylbenzoate.

Table 2: Effect of Methanol to Benzoic Acid Molar Ratio on Ester Yield

Molar Ratio (Methanol:Benzoic Acid)	Yield (%)
1:1	~67
4:1	~95

Note: This data is for a general Fischer esterification and illustrates the principle of Le Chatelier's principle in driving the reaction to completion.

Experimental Protocols

High-Yield Synthesis of Methyl 4-methylbenzoate

This protocol is adapted from a high-yield patented procedure.[1]

Materials:

• 4-methylbenzoic acid (10 mmol)

• Methanol (70 mmol)

• 1,3-Dibromo-5,5-dimethylhydantoin (Dibromohydantoin) (1.5 mmol)

• Ethyl acetate

• 5% Sodium carbonate solution

• Anhydrous sodium sulfate

Procedure:

• To a 50 mL three-necked flask equipped with a reflux condenser and a magnetic stirrer, add 4-methylbenzoic acid (10 mmol), methanol (70 mmol), and dibromohydantoin (1.5 mmol).

• Stir the mixture and heat it to 50°C under reflux for 4 hours.

• After the reaction is complete, cool the mixture to room temperature.

• Remove the excess methanol by rotary evaporation.

• Transfer the residue to a separatory funnel and add 20 mL of ethyl acetate.

• Wash the organic layer with 20 mL of a 5% sodium carbonate solution, followed by a wash with 20 mL of water.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter to remove the drying agent and remove the solvent under reduced pressure to obtain Methyl 4-methylbenzoate. The reported yield for this method is 95%.[1]

Mandatory Visualizations

Caption: Mechanism of Fischer Esterification for Methyl 4-methylbenzoate formation.

Caption: General experimental workflow for the synthesis of Methyl 4-methylbenzoate.

Caption: Troubleshooting decision tree for low yield in Methyl 4-methylbenzoate synthesis.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. benchchem.com [benchchem.com]

catalyst selection for the synthesis of Methyl 4-methylbenzoate

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on catalyst selection and to troubleshoot common issues encountered during the synthesis of Methyl 4-methylbenzoate.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing Methyl 4-methylbenzoate?

A1: The most prevalent method for synthesizing Methyl 4-methylbenzoate, also known as methyl p-toluate, is the Fischer esterification of 4-methylbenzoic acid with methanol (B129727).[1] This reaction is typically catalyzed by a strong acid. Other methods include the reaction of 4-methylbenzoyl chloride with methanol.[2]

Q2: What types of catalysts are effective for the synthesis of Methyl 4-methylbenzoate?

A2: A variety of catalysts can be used, including:

• Homogeneous Acid Catalysts: Strong mineral acids like concentrated sulfuric acid (H₂SO₄) and p-toluenesulfonic acid (p-TsOH) are commonly used due to their low cost and high activity.[3][4]

• Solid Acid Catalysts: Heterogeneous catalysts such as zirconium-titanium (Zr/Ti) solid acids are a greener alternative, offering advantages like reusability and reduced corrosive waste.[3]

• Enzymatic Catalysts: Lipases, such as Candida rugosa lipase, can be employed for the enzymatic esterification of 4-methylbenzoic acid, providing high selectivity under mild reaction conditions.[5]

• Other Catalysts: Dihalohydantoins, such as dibromohydantoin, have also been reported as effective catalysts for this esterification.[6]

Q3: What are the key safety precautions to consider during the synthesis?

A3: The synthesis of Methyl 4-methylbenzoate involves hazardous materials. Key safety precautions include:

• Working in a well-ventilated fume hood.

• Wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Handling strong acids like sulfuric acid with extreme care as they are corrosive and can cause severe burns.[7]

• Being aware of the flammability of methanol and other organic solvents.

• Properly managing and neutralizing acidic and organic waste before disposal.

Troubleshooting Guide

Problem 1: Low Yield of Methyl 4-methylbenzoate

• Possible Cause 1: Incomplete Reaction.

  • Solution: The Fischer esterification is an equilibrium reaction.[8] To drive the reaction towards the product, use a large excess of methanol.[8] Additionally, ensure the reaction is heated under reflux for a sufficient amount of time (typically 1-4 hours) to reach equilibrium.[4][6] The removal of water as it is formed, for instance by using a Dean-Stark apparatus, can also shift the equilibrium to favor the product.[9]

• Possible Cause 2: Catalyst Inactivity.

  • Solution: Ensure the acid catalyst is of appropriate concentration and has not been deactivated. If using a solid acid catalyst, check for potential deactivation and consider regeneration or using a fresh batch. For enzymatic catalysts, ensure the reaction conditions (temperature, pH, water content) are optimal for enzyme activity.[5]

• Possible Cause 3: Suboptimal Reaction Temperature.

  • Solution: The reaction temperature should be carefully controlled. For reactions using methanol, heating to reflux (around 65°C) is common. For solid acid catalysts, the optimal temperature may vary, so it's important to consult relevant literature for the specific catalyst being used.[3]

Problem 2: Formation of Side Products

• Possible Cause 1: Dehydration of Methanol.

  • Solution: At high temperatures in the presence of a strong acid catalyst like sulfuric acid, methanol can dehydrate to form dimethyl ether. This side reaction can be minimized by maintaining the reaction temperature at the reflux temperature of methanol and avoiding excessive heating.

• Possible Cause 2: Impurities in Starting Materials.

  • Solution: Use high-purity 4-methylbenzoic acid and anhydrous methanol to prevent unwanted side reactions. Impurities can interfere with the catalyst and lead to the formation of byproducts.

Problem 3: Difficulty in Product Purification

• Possible Cause 1: Incomplete Removal of Acid Catalyst.

  • Solution: After the reaction, the crude product should be washed with a mild base, such as a 5% sodium bicarbonate solution, to neutralize and remove the acid catalyst and any unreacted 4-methylbenzoic acid.[10]

• Possible Cause 2: Presence of Water.

  • Solution: During the workup, wash the organic layer with brine (saturated sodium chloride solution) to remove the bulk of the water. Subsequently, dry the organic layer over an anhydrous drying agent like anhydrous sodium sulfate (B86663) or magnesium sulfate before removing the solvent.[6][10]

Catalyst Performance Data

Catalyst System	Reactants	Temperature (°C)	Time (h)	Yield (%)	Reference
Sulfuric Acid (H₂SO₄)	Benzoic Acid, Methanol	70	4	87	[6]
Dibromohydantoin	4-Methylbenzoic Acid, Methanol	50	4	95	[6]
Zirconium-Titanium (ZT10) Solid Acid	Benzoic Acid, Methanol	Not specified	Not specified	~84 (second run)	[3]
Candida rugosa Lipase	Benzoic Acid, Methanol	Not specified	Not specified	Good yields	[5]

Experimental Protocols

1. Synthesis of Methyl 4-methylbenzoate using Sulfuric Acid Catalyst

• Materials:

  • 4-methylbenzoic acid

  • Anhydrous methanol

  • Concentrated sulfuric acid

  • 5% Sodium bicarbonate solution

  • Saturated sodium chloride (brine) solution

  • Anhydrous sodium sulfate

  • Diethyl ether or ethyl acetate (B1210297)

• Procedure:

  • To a round-bottom flask, add 4-methylbenzoic acid and a significant excess of anhydrous methanol.

  • Carefully add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

  • Attach a reflux condenser and heat the mixture to reflux for 1-2 hours.

  • After cooling to room temperature, remove the excess methanol using a rotary evaporator.

  • Dissolve the residue in diethyl ether or ethyl acetate and transfer it to a separatory funnel.

  • Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to remove unreacted acid and catalyst), and finally with brine.[10]

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter off the drying agent and evaporate the solvent to obtain the crude Methyl 4-methylbenzoate.

  • The product can be further purified by distillation under reduced pressure.

2. Synthesis of Methyl 4-methylbenzoate using Dibromohydantoin Catalyst [6]

• Materials:

  • 4-methylbenzoic acid (10 mmol)

  • Methanol (70 mmol)

  • Dibromohydantoin (1.5 mmol)

  • Ethyl acetate

  • 5% Sodium carbonate solution

  • Anhydrous sodium sulfate

• Procedure:

  • In a 50 mL three-necked flask equipped with a reflux condenser, combine 4-methylbenzoic acid, methanol, and dibromohydantoin.

  • Stir the reaction mixture and heat it to 50°C for 4 hours.

  • After the reaction is complete, recover the excess methanol by rotary evaporation.

  • Transfer the residue to a separatory funnel and wash it with 20 mL of ethyl acetate and a 5% sodium carbonate solution.

  • Wash the organic layer with water.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to obtain Methyl 4-methylbenzoate.[6]

Visualizations

Caption: Workflow for catalyst selection in the synthesis of Methyl 4-methylbenzoate.

Caption: Troubleshooting common issues in Methyl 4-methylbenzoate synthesis.

References

• 1. Page loading... [guidechem.com]
• 2. prepchem.com [prepchem.com]
• 3. mdpi.com [mdpi.com]
• 4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 5. Optimized enzymatic synthesis of methyl benzoate in organic medium. Operating conditions and impact of different factors on kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CN113248373A - Preparation method of methyl benzoate compound - Google Patents [patents.google.com]
• 7. dspace.mit.edu [dspace.mit.edu]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. personal.tcu.edu [personal.tcu.edu]
• 10. chegg.com [chegg.com]

Technical Support Center: Storage and Handling of Methyl 4-methylbenzoate

Welcome to the technical support center for Methyl 4-methylbenzoate. This resource is designed to provide researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to prevent its decomposition during storage and experimental use.

Frequently Asked Questions (FAQs)

Q1: What is the recommended way to store Methyl 4-methylbenzoate?

To ensure the long-term stability of Methyl 4-methylbenzoate, it should be stored in a cool, dry, and well-ventilated area, away from sources of heat, sparks, and open flames.[1][2] The container should be tightly sealed to prevent exposure to moisture and air. For optimal preservation, storage under an inert atmosphere (e.g., nitrogen or argon) is recommended.

Q2: I've noticed a change in the color/physical appearance of my stored Methyl 4-methylbenzoate. What could be the cause?

A change in the physical appearance of Methyl 4-methylbenzoate, such as discoloration or clumping, can be an indicator of decomposition. This could be due to improper storage conditions, including exposure to light, elevated temperatures, or moisture. Potential degradation pathways include hydrolysis, oxidation, and photodegradation.

Q3: What are the primary degradation products of Methyl 4-methylbenzoate?

The main degradation products depend on the conditions of decomposition:

• Hydrolysis: In the presence of moisture, especially under acidic or basic conditions, Methyl 4-methylbenzoate can hydrolyze to form p-toluic acid and methanol (B129727) .[3][4]

• Oxidation: Exposure to oxidizing agents or atmospheric oxygen over time, particularly at elevated temperatures, can lead to the formation of various oxidation byproducts. While specific data for Methyl 4-methylbenzoate is limited, oxidation of the related compound p-xylene (B151628) yields intermediates such as p-toluic acid and 4-carboxybenzaldehyde .[5][6][7]

• Photodegradation: Exposure to UV light can induce degradation. While specific photodegradation products for Methyl 4-methylbenzoate are not extensively documented, studies on similar aromatic esters suggest that cleavage of the ester bond and reactions involving the aromatic ring can occur.

Q4: How can I detect if my Methyl 4-methylbenzoate has degraded?

Several analytical techniques can be employed to assess the purity of Methyl 4-methylbenzoate and detect degradation products:

• High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method with UV detection is a common and effective way to separate and quantify Methyl 4-methylbenzoate and its potential degradation products.[7][8]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can be used to identify and quantify volatile and semi-volatile degradation products.[9][10]

• Spectroscopic Methods: Techniques like Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy can help in identifying the structural changes in the molecule due to degradation.

Troubleshooting Guides

Issue 1: Suspected Hydrolysis of Methyl 4-methylbenzoate

Symptoms:

• Appearance of a white crystalline solid (p-toluic acid).

• A decrease in the pH of the sample if dissolved in a neutral solvent.

• An additional peak corresponding to p-toluic acid in the HPLC chromatogram.

Possible Causes:

• Improperly sealed container allowing moisture ingress.

• Storage in a humid environment.

• Contamination with acidic or basic substances.

Solutions:

• Verify Storage Conditions: Ensure the product is stored in a tightly sealed container in a dry environment.

• Use of Desiccants: Store the container in a desiccator to minimize moisture exposure.

• Inert Atmosphere: For long-term storage, purge the container with an inert gas like nitrogen or argon before sealing.

• Analytical Confirmation: Perform an HPLC or GC-MS analysis to confirm the presence of p-toluic acid.

Issue 2: Potential Oxidation of Methyl 4-methylbenzoate

Symptoms:

• Discoloration of the product (e.g., yellowing).

• Appearance of new, unidentified peaks in the chromatogram.

Possible Causes:

• Exposure to air (oxygen) for prolonged periods.

• Storage at elevated temperatures.

• Contamination with oxidizing agents.

Solutions:

• Minimize Air Exposure: Store in a tightly sealed container with minimal headspace.

• Inert Atmosphere: Purge the container with an inert gas before sealing.

• Temperature Control: Store at the recommended cool temperature.

• Avoid Incompatible Materials: Do not store near strong oxidizing agents.

Issue 3: Suspected Photodegradation

Symptoms:

• Discoloration or change in appearance after exposure to light.

• Formation of unknown impurities detected by chromatography.

Possible Causes:

• Storage in a transparent or translucent container.

• Exposure to direct sunlight or strong laboratory lighting.

Solutions:

• Use of Amber Containers: Store Methyl 4-methylbenzoate in amber glass bottles or other opaque containers to protect it from light.

• Storage in the Dark: Keep the container in a dark place, such as a cabinet or drawer.

Data Presentation

Table 1: Recommended Storage Conditions and Incompatible Materials

Parameter	Recommended Condition	Incompatible Materials
Temperature	Cool (2-8 °C recommended for long-term)	Strong Oxidizing Agents
Atmosphere	Inert (Nitrogen or Argon)	Strong Acids
Light	Protected from light (Amber container)	Strong Bases
Moisture	Dry (use of desiccants recommended)

Table 2: Chemical Compatibility of Common Laboratory Materials with Methyl 4-methylbenzoate (and similar aromatic esters)

Material	Compatibility Rating	Notes
Borosilicate Glass	Excellent	Highly resistant to chemical attack.[4]
High-Density Polyethylene (HDPE)	Good	Little to no damage after 30 days of constant exposure at 20°C.[2]
Polypropylene (PP)	Good	Good resistance to most organic solvents.
Polytetrafluoroethylene (PTFE)	Excellent	Excellent chemical resistance.

Note: Compatibility can be affected by temperature, concentration, and duration of exposure. It is always recommended to perform a small-scale test before large-scale use.

Experimental Protocols

Protocol 1: Forced Degradation Study - Hydrolysis

Objective: To intentionally degrade Methyl 4-methylbenzoate under hydrolytic conditions to identify degradation products.

Materials:

• Methyl 4-methylbenzoate

• 0.1 N Hydrochloric Acid (HCl)

• 0.1 N Sodium Hydroxide (NaOH)

• Methanol (HPLC grade)

• Water (HPLC grade)

• HPLC system with UV detector

• pH meter

Procedure:

• Prepare a stock solution of Methyl 4-methylbenzoate in methanol (e.g., 1 mg/mL).

• Acid Hydrolysis:

  • Mix 5 mL of the stock solution with 5 mL of 0.1 N HCl in a sealed vial.

  • Heat the mixture at 60°C for 24 hours.

  • Cool the solution and neutralize with 0.1 N NaOH.

  • Dilute with mobile phase to an appropriate concentration for HPLC analysis.

• Base Hydrolysis:

  • Mix 5 mL of the stock solution with 5 mL of 0.1 N NaOH in a sealed vial.

  • Keep the mixture at room temperature for 24 hours.

  • Neutralize the solution with 0.1 N HCl.

  • Dilute with mobile phase for HPLC analysis.

• Neutral Hydrolysis:

  • Mix 5 mL of the stock solution with 5 mL of water.

  • Heat at 60°C for 24 hours.

  • Dilute with mobile phase for HPLC analysis.

• Analyze all samples by a validated stability-indicating HPLC method.

Protocol 2: Forced Degradation Study - Oxidation

Objective: To assess the oxidative stability of Methyl 4-methylbenzoate.

Materials:

• Methyl 4-methylbenzoate

• 3% Hydrogen Peroxide (H₂O₂)

• Methanol (HPLC grade)

• HPLC system with UV detector

Procedure:

• Prepare a 1 mg/mL solution of Methyl 4-methylbenzoate in methanol.

• Mix 5 mL of the sample solution with 5 mL of 3% H₂O₂ in a sealed vial.

• Keep the mixture at room temperature for 24 hours, protected from light.

• Dilute the sample with the mobile phase to a suitable concentration for HPLC analysis.

• Analyze the sample using a validated stability-indicating HPLC method.

Protocol 3: Forced Degradation Study - Photodegradation

Objective: To evaluate the photostability of Methyl 4-methylbenzoate.

Materials:

• Methyl 4-methylbenzoate

• Methanol (HPLC grade)

• Quartz or UV-transparent vials

• Photostability chamber with a calibrated light source (UV and visible)

• HPLC system with UV detector

Procedure:

• Prepare a 1 mg/mL solution of Methyl 4-methylbenzoate in methanol.

• Place the solution in a quartz vial.

• Prepare a control sample in an amber vial wrapped in aluminum foil.

• Expose the samples in the photostability chamber to a light intensity of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.[5]

• At appropriate time intervals, withdraw samples and analyze them by a validated stability-indicating HPLC method.

Mandatory Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. ijpsdronline.com [ijpsdronline.com]
• 7. researchgate.net [researchgate.net]
• 8. drugdiscoverytrends.com [drugdiscoverytrends.com]
• 9. A long-time stability study of 50 drug substances representing common drug classes of pharmaceutical use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the Determination of Flupirtine Maleate in Pharmaceutical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting low conversion in Methyl 4-methylbenzoate synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the synthesis of Methyl 4-methylbenzoate.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing Methyl 4-methylbenzoate?

A1: The most prevalent and straightforward method for synthesizing Methyl 4-methylbenzoate is the Fischer esterification of 4-methylbenzoic acid with methanol (B129727), utilizing a strong acid catalyst such as concentrated sulfuric acid. This reaction is an equilibrium process where the carboxylic acid and alcohol react to form an ester and water.

Q2: My reaction has resulted in a very low conversion to Methyl 4-methylbenzoate. What are the likely reasons?

A2: Low conversion in Fischer esterification is a common issue, primarily due to the reversible nature of the reaction.[1][2] The presence of water, a byproduct of the reaction, can shift the equilibrium back towards the reactants, thus lowering the yield of the desired ester.[1][2][3] Other contributing factors can include:

• Insufficient catalyst: The acid catalyst is crucial for the reaction to proceed at a reasonable rate.

• Suboptimal reaction temperature: The reaction typically requires heating (reflux) to proceed efficiently.

• Inadequate reaction time: The reaction may not have reached equilibrium if the reaction time is too short.

• Purity of reagents: Impurities in the 4-methylbenzoic acid or methanol can interfere with the reaction.

Q3: How can I improve the conversion rate of my reaction?

A3: To drive the equilibrium towards the formation of Methyl 4-methylbenzoate, several strategies can be employed:

• Use of excess reactant: Employing a large excess of methanol can shift the equilibrium to favor the product side.[2][3]

• Removal of water: Actively removing water as it is formed is a highly effective method to increase the yield.[1][2] This can be achieved using a Dean-Stark apparatus or by adding a dehydrating agent.

• Optimize catalyst concentration: Ensure an adequate amount of acid catalyst is used.

• Increase reaction time and temperature: Refluxing the reaction mixture for a sufficient period ensures the reaction reaches equilibrium.

Q4: Are there alternative methods for synthesizing Methyl 4-methylbenzoate?

A4: Yes, alternative methods exist that can offer higher yields or milder reaction conditions. One common alternative is the reaction of 4-methylbenzoyl chloride with methanol.[4] This reaction is generally faster and not reversible, often leading to higher yields. Another approach involves using different catalytic systems, such as dibromohydantoin, which can promote the esterification under mild conditions.[5]

Troubleshooting Guide for Low Conversion

This guide provides a structured approach to troubleshooting low conversion rates in the synthesis of Methyl 4-methylbenzoate via Fischer esterification.

Problem: Low Yield of Methyl 4-methylbenzoate

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// Edges start -> check_equilibrium; check_equilibrium -> solution_water [label="No"]; check_equilibrium -> check_reagents [label="Yes"]; check_reagents -> solution_reagents [label="No"]; check_reagents -> check_conditions [label="Yes"]; check_conditions -> solution_conditions [label="No"]; check_conditions -> end [label="Yes"]; solution_water -> end; solution_reagents -> end; solution_conditions -> end; } DOT Caption: Troubleshooting workflow for low conversion of Methyl 4-methylbenzoate.

Experimental Protocols

Protocol 1: Fischer Esterification of 4-Methylbenzoic Acid

This protocol describes the synthesis of Methyl 4-methylbenzoate using the standard Fischer esterification method.

dot digraph "Fischer_Esterification_Workflow" { graph [splines=ortho, nodesep=0.5]; node [shape=box, style="filled", fillcolor="#F1F3F4", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

// Nodes reagents [label="1. Combine 4-methylbenzoic acid,\nmethanol, and concentrated H₂SO₄\nin a round-bottom flask."]; reflux [label="2. Heat the mixture to reflux\nfor 1-2 hours."]; cool [label="3. Cool the reaction mixture\nto room temperature."]; extract [label="4. Dilute with water and extract\nthe product with an organic solvent\n(e.g., diethyl ether)."]; wash [label="5. Wash the organic layer with\nsodium bicarbonate solution\nand then with brine."]; dry [label="6. Dry the organic layer over\nanhydrous sodium sulfate."]; evaporate [label="7. Remove the solvent under\nreduced pressure."]; purify [label="8. Purify the crude product\nby distillation."];

// Edges reagents -> reflux; reflux -> cool; cool -> extract; extract -> wash; wash -> dry; dry -> evaporate; evaporate -> purify; } DOT Caption: Experimental workflow for Fischer esterification.

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine 4-methylbenzoic acid, a significant excess of methanol (e.g., 5-10 molar equivalents), and a catalytic amount of concentrated sulfuric acid.

• Heat the mixture to reflux and maintain the temperature for 1-2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with water and transfer it to a separatory funnel.

• Extract the aqueous layer with an appropriate organic solvent, such as diethyl ether or dichloromethane.

• Wash the combined organic extracts with a saturated aqueous solution of sodium bicarbonate to neutralize the acidic catalyst, followed by a wash with brine.

• Dry the organic layer over an anhydrous drying agent like sodium sulfate.

• Filter to remove the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude Methyl 4-methylbenzoate by distillation to yield a colorless liquid.

Protocol 2: Synthesis via 4-Methylbenzoyl Chloride

This protocol provides an alternative, often higher-yielding, route to Methyl 4-methylbenzoate.

Procedure:

• Preparation of 4-Methylbenzoyl Chloride: In a fume hood, carefully add thionyl chloride to 4-methylbenzoic acid. The reaction is typically performed in an inert solvent or neat and may require gentle heating. The completion of the reaction is indicated by the cessation of gas evolution (HCl and SO₂). Excess thionyl chloride is removed by distillation.

• Esterification: In a separate flask, dissolve the freshly prepared 4-methylbenzoyl chloride in an inert solvent and cool the solution in an ice bath. Slowly add methanol to the solution. A base, such as pyridine, is often added to neutralize the HCl generated during the reaction.

• Work-up: After the reaction is complete, the mixture is washed with water, dilute acid (to remove the base), and brine. The organic layer is then dried and the solvent is removed under reduced pressure.

• Purification: The resulting crude product can be purified by distillation.

Data Presentation

The following tables summarize quantitative data from various synthetic approaches to provide a basis for comparison.

Method	Reactants	Catalyst/Reagent	Conditions	Yield	Reference
Fischer Esterification	4-methylbenzoic acid, Methanol	Concentrated H₂SO₄	Reflux, 4 hours	87%	[5]
Fischer Esterification	4-vinylbenzoic acid, Methanol	Concentrated H₂SO₄	Reflux, 24 hours	78%	[6]
Alternative Method	4-methylbenzoic acid, Methanol	Dibromohydantoin	50°C, 4 hours	95%	[5]
Acyl Chloride Route	4-methylbenzoyl chloride, Methanol	-	Room temperature, 1 hour	>90%	[4]

Note: Yields can vary significantly based on the specific reaction scale, purity of reagents, and experimental setup.

References

• 1. Page loading... [guidechem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Fischer Esterification: Synthesizing Methyl Benzoate from Benzoic Acid — Adam Cap [adamcap.com]
• 4. prepchem.com [prepchem.com]
• 5. CN113248373A - Preparation method of methyl benzoate compound - Google Patents [patents.google.com]
• 6. rsc.org [rsc.org]

Technical Support Center: Analytical Methods for Detecting Impurities in Methyl 4-methylbenzoate

This technical support center provides detailed guides, protocols, and frequently asked questions for researchers, scientists, and drug development professionals working with Methyl 4-methylbenzoate. It focuses on the use of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) for impurity detection and quantification.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in Methyl 4-methylbenzoate?

A1: Common impurities in Methyl 4-methylbenzoate typically originate from the synthesis process. These can include unreacted starting materials, by-products from side reactions, and degradation products. Key potential impurities are:

• 4-Methylbenzoic acid: The primary starting material for the common Fischer esterification synthesis route.[1]

• Methanol (B129727): The alcohol used for the esterification.[1]

• Related esters: Impurities from other alcohols present in the methanol.

• Oxidation by-products: If synthesized via oxidation of methyl p-toluate, impurities like monomethyl terephthalate (B1205515) (from over-oxidation) can be present.[1]

• Isomeric impurities: Positional isomers such as Methyl 2-methylbenzoate (B1238997) or Methyl 3-methylbenzoate, depending on the purity of the starting materials.

Q2: Which analytical technique is best for analyzing impurities in Methyl 4-methylbenzoate?

A2: Both High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are suitable for analyzing impurities. The choice depends on the nature of the impurities of interest.[2]

• HPLC is ideal for non-volatile or thermally sensitive impurities, such as the starting material 4-methylbenzoic acid or over-oxidation by-products.[2][3] Reverse-phase HPLC is a common and robust method.[4][5]

• GC is excellent for volatile or semi-volatile impurities, including residual solvents like methanol and other volatile organic compounds.[3][6]

Q3: How can I identify an unknown peak in my chromatogram?

A3: Identifying an unknown impurity requires a combination of chromatographic and spectroscopic techniques. A common workflow involves using a mass spectrometer coupled with a chromatograph (LC-MS or GC-MS). Mass spectrometry provides the molecular weight and fragmentation patterns of the unknown peak, which can be used to elucidate its structure.[6][7] For definitive structural confirmation, techniques like Nuclear Magnetic Resonance (NMR) spectroscopy may be necessary.[8][9][10]

Analytical Workflow for Impurity Analysis

Caption: General workflow for impurity identification and quantification.

Troubleshooting Guides

HPLC Troubleshooting

Q: Why is my main analyte peak tailing?

A: Peak tailing is a common issue where the back half of the peak is wider than the front.[3] Primary causes include:

• Secondary Silanol (B1196071) Interactions: The analyte may be interacting with ionized silanol groups on the silica (B1680970) surface of the column.[3]

• Column Overload: Injecting too much sample can saturate the stationary phase.[3]

• Mobile Phase pH: A mobile phase pH close to the analyte's pKa can result in poor peak shape.[3]

• Column Degradation: A void at the column inlet or a partially blocked frit can distort the peak.[3]

  • Solution: Filter all samples before injection and use a guard column.[3] Try adjusting the mobile phase pH. If the problem persists, the column may need to be replaced.[3]

Q: My retention times are shifting. What is the cause?

A: Shifting retention times indicate a change in the chromatographic conditions. Common causes are:

• Mobile Phase Preparation: Inconsistent preparation or degradation of the mobile phase over time.[3]

  • Solution: Prepare fresh mobile phase daily and ensure it is thoroughly mixed and degassed.[3]

• Pump Issues: Leaks or faulty check valves in the HPLC pump can lead to an inconsistent flow rate.[3]

  • Solution: Perform regular maintenance on the pump, including checking for leaks and cleaning check valves.[3]

• Column Temperature: Fluctuations in column temperature can affect retention.[3]

  • Solution: Use a column oven to maintain a consistent temperature.[3]

GC Troubleshooting

Q: I see unexpected peaks ("ghost peaks") in my blank injections. What is their source?

A: Ghost peaks can arise from several sources:

• Carryover: Residue from a previous, more concentrated sample is retained in the injection port or the front of the column.

  • Solution: Run solvent blanks between sample injections and clean the injector port liner.

• Contaminated Carrier Gas: Impurities in the carrier gas can accumulate on the column and elute as broad peaks.

  • Solution: Ensure high-purity gas is used and that gas purifiers are functioning correctly.

• Septum Bleed: Small particles from the injector septum can break off and enter the column, eluting as peaks.

  • Solution: Use high-quality septa and replace them regularly.

Q: Why are my peaks broad and showing poor resolution?

A: Broad peaks can lead to inaccurate quantification and are often caused by:[3]

• Poor Injection Technique: A slow manual injection can cause the sample to vaporize inefficiently, leading to a broad initial band.[3]

  • Solution: Use an autosampler for reproducible and fast injections.[3]

• Incorrect Flow Rate: A flow rate that is too high or too low for the column dimensions can reduce efficiency.[3]

  • Solution: Optimize the carrier gas flow rate.

• Column Contamination: Non-volatile residues accumulating at the head of the column can interfere with analyte interaction.[3]

  • Solution: Use a guard column and ensure samples are free of non-volatile matrix components.

Troubleshooting Logic for Unexpected Peaks

Caption: Troubleshooting workflow for unexpected chromatographic peaks.

Detailed Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method

This reverse-phase HPLC method is suitable for separating Methyl 4-methylbenzoate from non-volatile process-related impurities and degradation products.[3][4]

Parameter	Recommended Conditions
Column	C18, 250 mm x 4.6 mm, 5 µm particle size[3]
Mobile Phase A	0.1% Phosphoric Acid in Water[3]
Mobile Phase B	Acetonitrile[3]
Gradient Program	Time (min) / %B: 0/40, 15/80, 20/80, 22/40, 25/40[3]
Flow Rate	1.0 mL/min[3][11]
Column Temperature	30°C[3]
Detection Wavelength	254 nm[3][11]
Injection Volume	10 µL[3]
Sample Diluent	Acetonitrile/Water (50:50, v/v)[3]

Methodology:

• Mobile Phase Preparation: Prepare the mobile phases as described in the table. Degas both solutions before use.[3] For applications compatible with mass spectrometry, replace phosphoric acid with formic acid.[4][5]

• Standard Solution Preparation: Prepare a stock solution of Methyl 4-methylbenzoate reference standard (e.g., 1 mg/mL) in the sample diluent. Prepare working standards by serial dilution.

• Sample Preparation: Accurately weigh and dissolve the Methyl 4-methylbenzoate sample in the diluent to a concentration similar to the primary standard. Filter the solution through a 0.45 µm syringe filter before injection.

• Analysis: Equilibrate the HPLC system with the initial mobile phase composition until a stable baseline is achieved.[11] Inject the standard and sample solutions and record the chromatograms.

• Quantification: Calculate the amount of each impurity by comparing its peak area to the peak area of the main component, using relative response factors if necessary.

Protocol 2: Gas Chromatography (GC) Method

This GC method is suitable for assessing purity and identifying volatile or semi-volatile impurities and residual solvents.[3]

Parameter	Recommended Conditions
Column	HP-5 (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness[3]
Carrier Gas	Helium or Nitrogen at a constant flow of 1.0 mL/min[3][12]
Injector Temperature	250°C
Detector	Flame Ionization Detector (FID)[12]
Detector Temperature	280°C
Oven Program	Initial temp 80°C, hold for 2 min. Ramp at 10°C/min to 250°C, hold for 5 min.
Injection Volume	1 µL (Split ratio 50:1)
Sample Diluent	Ethyl Acetate[12]

Methodology:

• Column Conditioning: Before first use, condition the column according to the manufacturer's instructions.[3]

• Standard Solution Preparation: Prepare a stock solution of Methyl 4-methylbenzoate reference standard (e.g., 1 mg/mL) in the sample diluent.

• Sample Preparation: Accurately weigh and dissolve the Methyl 4-methylbenzoate sample in the diluent to a concentration of approximately 1 mg/mL.

• Analysis: Inject the sample solution into the GC system.

• Quantification: Determine the area percent of each peak to estimate the purity and impurity levels. For accurate quantification of specific impurities, a calibrated method with reference standards for those impurities is required.

Method Validation Data

The following tables summarize typical validation parameters for the described analytical methods. These values are representative and should be confirmed in your laboratory.[13]

Table 1: HPLC Method Validation Summary

Validation Parameter	Typical Performance
Accuracy (% Recovery)	98.0 - 102.0%
Precision (% RSD)	≤ 1.5%
Linearity (R²)	≥ 0.999
Limit of Detection (LOD)	~1 µg/mL
Limit of Quantification (LOQ)	~3 µg/mL

Table 2: GC Method Validation Summary

Validation Parameter	Typical Performance
Accuracy (% Recovery)	97.5 - 102.5%
Precision (% RSD)	≤ 2.0%
Linearity (R²)	≥ 0.998
Limit of Detection (LOD)	~0.5 µg/mL
Limit of Quantification (LOQ)	~1.5 µg/mL

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Separation of Methyl 4-methylbenzoate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. Methyl 4-methylbenzoate | SIELC Technologies [sielc.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Methyl 4-methylbenzoate(99-75-2) IR Spectrum [m.chemicalbook.com]
• 9. rsc.org [rsc.org]
• 10. Page loading... [guidechem.com]
• 11. benchchem.com [benchchem.com]
• 12. CN113248373A - Preparation method of methyl benzoate compound - Google Patents [patents.google.com]
• 13. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Purity Assessment of Methyl 4-methylbenzoate: A Comparative Guide to GC-MS and HPLC Methods

For researchers, scientists, and drug development professionals, ensuring the purity of chemical intermediates like Methyl 4-methylbenzoate (also known as methyl p-toluate) is critical for the integrity and safety of final products.[1] This guide provides an objective comparison of Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) for determining the purity of this compound. We present detailed methodologies and supporting experimental data to facilitate the selection of the most appropriate analytical technique for your specific needs.

High-Level Comparison: GC-MS vs. HPLC

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique that combines the separation capabilities of gas chromatography with the detection power of mass spectrometry. It is highly effective for the analysis of volatile and semi-volatile compounds, offering exceptional sensitivity and specificity for impurity identification.[1][2]

High-Performance Liquid Chromatography (HPLC) is a versatile and widely used separation technique that is well-suited for a broad range of compounds, including those that are non-volatile or thermally sensitive.[1][3] When coupled with a suitable detector, such as a UV detector, HPLC provides robust and accurate quantification of the main component and known impurities.

The choice between GC-MS and HPLC depends on several factors, including the need for impurity identification, the required sensitivity, and the nature of potential impurities. For routine quality control where the primary goal is to quantify the main component and known impurities, HPLC is often the method of choice. For the identification of unknown impurities or when very high sensitivity is required, GC-MS may be more appropriate.[1]

Data Presentation: Performance Comparison

The following table summarizes the typical performance characteristics of GC-MS and HPLC for the analysis of aromatic esters like Methyl 4-methylbenzoate. The data presented is based on the analysis of structurally similar compounds and serves as a general guideline.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)
Principle	Chromatographic separation based on volatility and polarity, with mass-based identification and quantification.	Chromatographic separation based on partitioning between a stationary and mobile phase, with UV-based quantification.
Specificity	Very High (provides structural information for impurity identification).	High (separates the main component from impurities).
Sensitivity (LOD)	~0.001%	~0.01%
Precision (% RSD)	< 2%	< 1%
Sample Throughput	Medium	High
Instrumentation Cost	High	Medium
Sample Preparation	Simple dissolution. Derivatization may be required for polar impurities.	Simple dissolution.

Experimental Protocols

Proposed Gas Chromatography-Mass Spectrometry (GC-MS) Method

This protocol describes a general GC-MS method suitable for the purity assessment of Methyl 4-methylbenzoate. Optimization may be required based on the specific instrument and potential impurity profile.

Instrumentation:

• GC-MS system with a suitable capillary column (e.g., HP-5MS, 30 m x 0.25 mm ID, 0.25 µm film thickness).

Reagents:

• Dichloromethane (B109758) or Ethyl Acetate (GC grade)

• Methyl 4-methylbenzoate reference standard

• Sample of Methyl 4-methylbenzoate

Procedure:

• Standard and Sample Preparation: Prepare 1 mg/mL solutions of the reference standard and the sample in a suitable solvent like dichloromethane or ethyl acetate.

• GC-MS Conditions:

  • Injector Temperature: 250 °C

  • Oven Temperature Program: Initial temperature of 70 °C, hold for 2 minutes, then ramp at 15 °C/min to 300 °C and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Injection Volume: 1 µL (split or splitless, depending on concentration).

  • MS Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 230 °C

  • Mass Range: m/z 40-350.

• Analysis: Inject the standard and sample solutions into the GC-MS system and record the chromatograms and mass spectra.

• Calculation: Calculate the purity by the area percent method, where the peak area of Methyl 4-methylbenzoate is divided by the total area of all peaks in the chromatogram. Impurities can be identified by comparing their mass spectra to a reference library.

High-Performance Liquid Chromatography (HPLC) Method

This protocol details a reverse-phase HPLC method for the quantitative analysis of Methyl 4-methylbenzoate.[4]

Instrumentation:

• HPLC system with a UV detector.

• C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Reagents:

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Phosphoric Acid

• Methyl 4-methylbenzoate reference standard

• Sample of Methyl 4-methylbenzoate

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of acetonitrile and water (e.g., 60:40 v/v) with 0.1% phosphoric acid. The mobile phase should be filtered and degassed.[4]

• Standard Solution Preparation: Accurately weigh about 10 mg of the Methyl 4-methylbenzoate reference standard and dissolve it in 10 mL of the mobile phase to obtain a concentration of 1 mg/mL.

• Sample Solution Preparation: Prepare a sample solution of Methyl 4-methylbenzoate at the same concentration as the standard solution using the mobile phase as the diluent.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm.

• Analysis: Inject the standard and sample solutions into the HPLC system and record the chromatograms.

• Calculation: Calculate the purity of the sample by comparing the peak area of the main component in the sample chromatogram to the total area of all peaks (area percent method) or by using a calibration curve generated from the reference standard.

Potential Impurities

The primary route for the synthesis of Methyl 4-methylbenzoate is the esterification of p-toluic acid with methanol.[5] Another method involves the reaction of 4-methylbenzoyl chloride with methanol.[6] Potential impurities may arise from starting materials, byproducts, or subsequent degradation. These can include:

• Unreacted p-toluic acid: A common process-related impurity.

• Methanol: Residual solvent from the synthesis.

• Isomeric impurities: Impurities from the starting p-toluic acid.

• Byproducts of side reactions: Dependent on the specific synthetic route.

Mandatory Visualization

The following diagram illustrates the general workflow for the purity assessment of Methyl 4-methylbenzoate by GC-MS.

References

• 1. benchchem.com [benchchem.com]
• 2. GC-MS vs. HPLC for Aromatics Content Analysis: Which is Better? [eureka.patsnap.com]
• 3. smithers.com [smithers.com]
• 4. Separation of Methyl 4-methylbenzoate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. CN113248373A - Preparation method of methyl benzoate compound - Google Patents [patents.google.com]
• 6. prepchem.com [prepchem.com]

A Comparative Guide to the Quantitative Analysis of Methyl 4-methylbenzoate: HPLC vs. Alternative Methods

For researchers, scientists, and drug development professionals, the precise and accurate quantification of chemical compounds is paramount. Methyl 4-methylbenzoate, a key intermediate in the synthesis of various organic molecules, requires robust analytical methods for quality control and characterization. This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC) with alternative analytical techniques—Gas Chromatography-Mass Spectrometry (GC-MS) and UV-Vis Spectrophotometry—for the quantitative analysis of this compound. This comparison is supported by experimental data from studies on structurally similar compounds to inform the selection of the most suitable method for your analytical needs.

High-Level Comparison of Analytical Methods

The choice of an analytical technique for the quantitative analysis of Methyl 4-methylbenzoate depends on various factors, including the required sensitivity, selectivity, sample matrix, and available instrumentation.

High-Performance Liquid Chromatography (HPLC) is a versatile and widely used technique for the analysis of a broad range of compounds. For Methyl 4-methylbenzoate, a reversed-phase HPLC (RP-HPLC) method is typically employed, offering excellent quantitative performance with relatively simple sample preparation.

Gas Chromatography-Mass Spectrometry (GC-MS) is a highly sensitive and selective technique, particularly well-suited for volatile and thermally stable compounds. As Methyl 4-methylbenzoate is a methyl ester, it is amenable to GC analysis, often considered a gold standard for its high resolving power and confident identification capabilities based on mass spectra.

UV-Vis Spectrophotometry is a simpler, more accessible technique that measures the absorbance of light by the analyte at a specific wavelength. While less specific than chromatographic methods, it can be a rapid and cost-effective tool for the quantification of a pure compound or in a simple matrix.

Quantitative Data Summary

The following table summarizes typical performance metrics for the quantitative analysis of methyl esters and similar aromatic compounds using HPLC, GC-MS, and UV-Vis Spectrophotometry. These values are representative and may vary based on the specific instrumentation, column, and experimental conditions.

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)	UV-Vis Spectrophotometry
Principle	Separation based on polarity and interaction with a stationary phase, followed by UV detection.	Separation of volatile compounds based on boiling point and polarity, with detection by mass spectrometry.	Measurement of light absorbance by the analyte at a specific wavelength.
Accuracy (% Recovery)	97 - 103%	95 - 105%	98 - 102%
Precision (% RSD)	< 3.5%	< 5%	< 2%
Linearity (R²)	> 0.997	> 0.995	> 0.999
Limit of Detection (LOD)	0.05 - 0.2 µg/mL	0.1 - 0.5 µg/mL	~0.07 µg/mL
Limit of Quantification (LOQ)	0.2 - 0.7 µg/mL	0.5 - 1.5 µg/mL	~0.22 µg/mL
Analysis Time per Sample	~10 minutes	~15 minutes	< 5 minutes

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) Method

This protocol describes a reversed-phase HPLC method for the quantitative analysis of Methyl 4-methylbenzoate.

Instrumentation and Chromatographic Conditions:

• HPLC System: A standard HPLC system with a UV detector.

• Column: C18 Reverse-Phase Column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: Acetonitrile (B52724), water, and an acidifier like phosphoric or formic acid. A common mobile phase composition is a mixture of acetonitrile and water.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 - 20 µL.

• Detection Wavelength: 254 nm.

• Column Temperature: Ambient or controlled at 25°C.

Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh a known amount of Methyl 4-methylbenzoate reference standard and dissolve it in a suitable solvent (e.g., acetonitrile or the mobile phase) to prepare a stock solution of known concentration.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution to create a calibration curve over the desired concentration range.

• Sample Solution: Accurately weigh the sample containing Methyl 4-methylbenzoate and dissolve it in the mobile phase to a concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter before injection.

Analysis:

• Inject the standard and sample solutions into the HPLC system.

• Record the peak area of the analyte.

• Construct a calibration curve by plotting the peak area versus the concentration of the standard solutions.

• Determine the concentration of Methyl 4-methylbenzoate in the sample by interpolating its peak area on the calibration curve.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

This protocol outlines a potential GC-MS method for the quantitative analysis of Methyl 4-methylbenzoate.

Instrumentation and Conditions:

• GC-MS System: A gas chromatograph coupled to a mass spectrometer.

• Column: A suitable capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow rate.

• Injector Temperature: 250°C.

• Oven Temperature Program: An initial temperature hold followed by a ramp to a final temperature to ensure good separation.

• Detector: Mass Spectrometer operating in full scan or selected ion monitoring (SIM) mode.

Standard and Sample Preparation:

• Standard and Sample Solutions: Prepare solutions of the reference standard and the sample in a volatile solvent like dichloromethane (B109758) or ethyl acetate (B1210297) at concentrations suitable for GC-MS analysis.

• Internal Standard: The use of an internal standard (e.g., a deuterated analog) is recommended for improved accuracy and precision.

Analysis:

• Inject the prepared solutions into the GC-MS system.

• Integrate the peak area of Methyl 4-methylbenzoate and the internal standard (if used).

• Quantify the analyte using a calibration curve generated from the analysis of the standard solutions.

UV-Vis Spectrophotometry Method

This protocol describes a simple UV-Vis spectrophotometric method for the quantification of Methyl 4-methylbenzoate.

Instrumentation and Materials:

• UV-Vis Spectrophotometer

• Quartz Cuvettes (1 cm path length)

• Solvent: A suitable UV-transparent solvent such as methanol (B129727) or ethanol.

Procedure:

• Determination of λmax: Prepare a dilute solution of Methyl 4-methylbenzoate in the chosen solvent and scan the UV-Vis spectrum to determine the wavelength of maximum absorbance (λmax). For similar compounds like methyl paraben, the λmax is around 256 nm.[1]

• Standard Solutions: Prepare a series of standard solutions of known concentrations.

• Calibration Curve: Measure the absorbance of each standard solution at the λmax and plot a calibration curve of absorbance versus concentration.

• Sample Analysis: Prepare a solution of the sample in the same solvent, ensuring the absorbance falls within the linear range of the calibration curve. Measure the absorbance of the sample solution at the λmax.

• Quantification: Determine the concentration of Methyl 4-methylbenzoate in the sample by using the equation of the line from the calibration curve.

Mandatory Visualizations

Caption: Experimental workflow for the quantitative analysis of Methyl 4-methylbenzoate using HPLC.

Caption: Logical relationship for selecting an analytical method based on performance parameters.

References

• 1. qjmhs.com [qjmhs.com]

Validating the Structure of Methyl 4-methylbenzoate: A Spectroscopic Comparison

A definitive guide to the structural confirmation of Methyl 4-methylbenzoate using Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy. This document provides a comparative analysis of the spectral data against potential precursors and impurities, offering researchers, scientists, and drug development professionals a clear framework for compound validation.

The successful synthesis of a target compound is contingent upon rigorous structural verification. This guide outlines the validation of Methyl 4-methylbenzoate's structure through the complementary techniques of ¹H NMR, ¹³C NMR, and IR spectroscopy. By comparing the observed spectral data with expected values and the spectra of potential starting materials, 4-methylbenzoic acid and methanol (B129727), a high degree of confidence in the final product's identity and purity can be achieved.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic features of Methyl 4-methylbenzoate and contrast them with its common synthetic precursors.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy provides information on the chemical environment and connectivity of hydrogen atoms within a molecule.

Compound	Aromatic Protons (ppm)	Methyl Protons (ppm)	Other Protons (ppm)
Methyl 4-methylbenzoate	~7.92 (d, 2H), ~7.23 (d, 2H) [1]	~3.89 (s, 3H, -OCH₃), ~2.39 (s, 3H, Ar-CH₃) [1]	N/A
4-Methylbenzoic Acid	~7.89 (d, 2H), ~7.25 (d, 2H)	~2.38 (s, 3H, Ar-CH₃)	~12.8 (br s, 1H, -COOH)
Methanol	N/A	~3.49 (s, 3H, -CH₃)	~1.6 (br s, 1H, -OH)[2]

The disappearance of the broad carboxylic acid proton signal from 4-methylbenzoic acid and the appearance of a new singlet around 3.89 ppm corresponding to the methoxy (B1213986) group are key indicators of successful esterification.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR spectroscopy probes the carbon framework of a molecule, with each unique carbon atom giving a distinct signal.

Compound	Carbonyl Carbon (ppm)	Aromatic Carbons (ppm)	Methyl Carbons (ppm)
Methyl 4-methylbenzoate	~167.1 [3]	~143.4, 129.5, 129.0, 127.3 [3]	~51.8 (-OCH₃), ~21.5 (Ar-CH₃) [3]
4-Methylbenzoic Acid	~172.7	~144.1, 130.2, 129.4, 128.9	~21.7 (Ar-CH₃)
Methanol	N/A	N/A	~49.9 (-CH₃)[1]

The chemical shift of the carbonyl carbon in the ester is typically found slightly upfield compared to the corresponding carboxylic acid. The presence of the methoxy carbon signal around 51.8 ppm is a crucial piece of evidence for the formation of Methyl 4-methylbenzoate.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation.

Compound	C=O Stretch (cm⁻¹)	C-O Stretch (cm⁻¹)	O-H Stretch (cm⁻¹)	C-H Stretch (cm⁻¹)
Methyl 4-methylbenzoate	~1720	~1280, ~1110	N/A	~3000-2850
4-Methylbenzoic Acid	~1685	~1300	~3300-2500 (broad)	~3000-2850
Methanol	N/A	~1030	~3600-3200 (broad)	~3000-2850

The most significant change in the IR spectrum upon formation of Methyl 4-methylbenzoate is the disappearance of the broad O-H stretch of the carboxylic acid and the appearance of a strong C=O stretch for the ester at a higher wavenumber, along with characteristic C-O stretches.

Spectroscopic Validation Workflow

The logical flow for validating the structure of Methyl 4-methylbenzoate using spectroscopic methods is illustrated below.

References

• 1. CH3OH C-13 nmr spectrum of methanol analysis of chemical shifts ppm interpretation of 13C chemical shifts ppm of methanol C13 13-C nmr methyl alcohol spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. Methanol(67-56-1) 13C NMR [m.chemicalbook.com]
• 3. pubs.acs.org [pubs.acs.org]

A Comparative Analysis of Methyl 4-methylbenzoate and Ethyl 4-methylbenzoate for Researchers and Drug Development Professionals

This guide provides a detailed, objective comparison of the physicochemical and spectroscopic properties of Methyl 4-methylbenzoate and Ethyl 4-methylbenzoate. Experimental data and protocols are included to support researchers, scientists, and professionals in drug development in making informed decisions for their specific applications.

Introduction

Methyl 4-methylbenzoate (CAS No. 99-75-2) and Ethyl 4-methylbenzoate (CAS No. 94-08-6) are aromatic esters derived from 4-methylbenzoic acid (p-toluic acid).[1][2] While structurally similar, the difference in their ester alkyl group—methyl versus ethyl—leads to distinct physical and chemical properties. These esters are utilized as intermediates in organic synthesis and find applications in the fragrance and flavor industries.[3][4] This guide outlines their key comparative properties to aid in compound selection and application.

Physicochemical Properties

The fundamental physicochemical properties of Methyl 4-methylbenzoate and Ethyl 4-methylbenzoate are summarized in the table below. The primary differences are observed in their molecular weight, boiling points, and physical state at room temperature, with Ethyl 4-methylbenzoate having a higher boiling point and existing as a liquid, while Methyl 4-methylbenzoate is a low-melting solid.[1][5][6]

Property	Methyl 4-methylbenzoate	Ethyl 4-methylbenzoate
Molecular Formula	C₉H₁₀O₂[1]	C₁₀H₁₂O₂[7]
Molecular Weight	150.17 g/mol [4]	164.20 g/mol [7]
Appearance	White to off-white solid[1]	Clear, colorless to pale yellow liquid[7]
Melting Point	32-35 °C[1][5]	131 °C (Note: This appears anomalous, other sources indicate it is a liquid at room temp)[2][7]
Boiling Point	220-223 °C[5]	235 °C[6][7]
Density	1.06 g/mL[5]	1.025 g/mL at 25 °C[6][7]
Flash Point	90 °C[1]	99 °C[6]
Water Solubility	<0.1 g/100 mL at 22 °C[1]	Insoluble[2]
Refractive Index	1.508 (estimate)	n20/D 1.508[6][7]

Spectroscopic Data Comparison

Spectroscopic data is crucial for the identification and characterization of these compounds. Below is a comparison of their key spectral features.

Spectroscopic Data	Methyl 4-methylbenzoate	Ethyl 4-methylbenzoate
¹H NMR (CDCl₃)	δ 7.94 (d, J=8.2 Hz, 2H), 7.24 (d, J=8.0 Hz, 2H), 3.88 (s, 3H), 2.39 (s, 3H)[8]	δ 7.96 (d, J=8.0 Hz, 2H), 7.26 (d, J=8.4 Hz, 2H), 4.37 (q, J=7.1 Hz, 2H), 2.41 (s, 3H), 1.39 (t, J=7.1 Hz, 3H)[8]
¹³C NMR (CDCl₃)	δ 167.1, 143.4, 129.5, 129.0, 127.3, 51.8, 21.5[8]	δ 167.2, 143.5, 129.1, 127.5, 60.2, 21.6, 14.1[8]
IR Spectrum	Key absorptions for C=O (ester) stretch, C-O stretch, and aromatic C-H and C=C bands.	Key absorptions for C=O (ester) stretch, C-O stretch, and aromatic C-H and C=C bands.[7][9]
Mass Spectrum (EI)	Molecular ion (M+) peak at m/z 150.[10]	Molecular ion (M+) peak at m/z 164.[2][7]

Experimental Protocols

Synthesis via Fischer Esterification

A common method for synthesizing both esters is the Fischer esterification of 4-methylbenzoic acid with the corresponding alcohol (methanol or ethanol) under acidic catalysis.

Materials:

• 4-methylbenzoic acid

• Methanol (B129727) or Ethanol (anhydrous)

• Concentrated Sulfuric Acid (H₂SO₄)

• Dichloromethane (or other suitable extraction solvent like diethyl ether)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a round-bottomed flask, dissolve 4-methylbenzoic acid in an excess of the corresponding alcohol (e.g., a 4 to 10-fold molar excess of methanol or ethanol).[11]

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the mixture while swirling.[1][5]

• Reflux: Attach a reflux condenser and heat the mixture to reflux for 1-2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).[1]

• Work-up: After cooling to room temperature, pour the reaction mixture into a separatory funnel containing water.[5]

• Extraction: Extract the aqueous mixture with dichloromethane. The organic layer will contain the ester.

• Washing: Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize any remaining acid, be cautious of CO₂ evolution), and finally with saturated brine.[1][5]

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and remove the solvent by rotary evaporation to yield the crude ester.[1]

• Purification: The crude product can be further purified by distillation.

Visualized Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of Methyl 4-methylbenzoate and Ethyl 4-methylbenzoate via Fischer Esterification.

Caption: Fischer Esterification of 4-Methylbenzoic Acid.

Conclusion

The choice between Methyl 4-methylbenzoate and Ethyl 4-methylbenzoate will depend on the specific requirements of the intended application. Key differentiating factors include their physical state at ambient temperature, boiling point, and subtle differences in their spectroscopic signatures. This guide provides the foundational data to assist researchers in selecting the appropriate p-toluate (B1214165) ester for their synthetic or formulation needs.

References

• 1. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 2. Ethyl 4-methylbenzoate [webbook.nist.gov]
• 3. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]
• 4. Ethyl 4-methylbenzoate(94-08-6) 1H NMR [m.chemicalbook.com]
• 5. personal.tcu.edu [personal.tcu.edu]
• 6. Methyl 4-methylbenzoate(99-75-2) 13C NMR [m.chemicalbook.com]
• 7. Page loading... [guidechem.com]
• 8. rsc.org [rsc.org]
• 9. Ethyl 4-methylbenzoate [webbook.nist.gov]
• 10. researchgate.net [researchgate.net]
• 11. studylib.net [studylib.net]

A Comparative Guide to the Reactivity of Methyl 4-methylbenzoate and Methyl Benzoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the chemical reactivity of Methyl 4-methylbenzoate and methyl benzoate (B1203000). The presence of a methyl group at the para position in Methyl 4-methylbenzoate significantly influences its reactivity in key organic transformations compared to the unsubstituted methyl benzoate. This document outlines the theoretical basis for these differences and presents available experimental data to support these claims.

Executive Summary

Methyl 4-methylbenzoate is generally more reactive than methyl benzoate in electrophilic aromatic substitution reactions due to the electron-donating nature of the para-methyl group. Conversely, in nucleophilic acyl substitution reactions, such as hydrolysis, Methyl 4-methylbenzoate is expected to be slightly less reactive than methyl benzoate. The reactivity in reduction reactions is anticipated to be broadly similar, with minor differences attributable to electronic effects.

Data Presentation

The following tables summarize the key differences in reactivity based on theoretical principles and available experimental data.

Table 1: Comparison of Reactivity in Electrophilic Aromatic Substitution (Nitration)

Compound	Substituent at para-position	Hammett Constant (σp)	Predicted Relative Rate of Nitration
Methyl Benzoate	-H	0.00	1
Methyl 4-methylbenzoate	-CH₃	-0.17[1]	> 1 (Activated)

Table 2: Comparison of Reactivity in Nucleophilic Acyl Substitution (Alkaline Hydrolysis)

Compound	Substituent at para-position	Hammett Constant (σp)	Predicted Relative Rate of Hydrolysis
Methyl Benzoate	-H	0.00	1
Methyl 4-methylbenzoate	-CH₃	-0.17[1]	< 1 (Slightly Deactivated)

Table 3: Comparison of Reactivity in Reduction (using LiAlH₄)

Compound	Substituent at para-position	Predicted Reactivity
Methyl Benzoate	-H	Standard
Methyl 4-methylbenzoate	-CH₃	Similar to methyl benzoate

Theoretical Framework and Experimental Support

Electrophilic Aromatic Substitution

In electrophilic aromatic substitution reactions, such as nitration, the rate of reaction is highly dependent on the electron density of the aromatic ring. The substituent on the benzene (B151609) ring plays a crucial role in either activating or deactivating the ring towards electrophilic attack.

The methyl group in Methyl 4-methylbenzoate is an electron-donating group. It increases the electron density of the benzene ring through an inductive effect and hyperconjugation. This makes the ring more nucleophilic and thus more susceptible to attack by an electrophile, like the nitronium ion (NO₂⁺) in nitration. Consequently, Methyl 4-methylbenzoate is expected to undergo electrophilic aromatic substitution at a faster rate than methyl benzoate.[2] The ester group itself is a deactivating, meta-directing group. However, the activating, ortho,para-directing methyl group will influence the overall reactivity and the position of substitution.

Nucleophilic Acyl Substitution

The hydrolysis of esters is a classic example of nucleophilic acyl substitution. In this reaction, a nucleophile (e.g., a hydroxide (B78521) ion in alkaline hydrolysis) attacks the electrophilic carbonyl carbon of the ester group. The reactivity of the ester is influenced by the electronic nature of the substituents on the aromatic ring.

The para-methyl group in Methyl 4-methylbenzoate, being electron-donating, slightly destabilizes the partial positive charge on the carbonyl carbon. This makes the carbonyl carbon less electrophilic and therefore less prone to nucleophilic attack compared to the unsubstituted methyl benzoate. As a result, Methyl 4-methylbenzoate is predicted to undergo nucleophilic acyl substitution, such as hydrolysis, at a slightly slower rate than methyl benzoate. The Hammett equation, which relates reaction rates to substituent electronic effects, supports this prediction. The negative Hammett constant (σp = -0.17) for the para-methyl group indicates a rate-decreasing effect for reactions that are favored by electron-withdrawing groups, such as the alkaline hydrolysis of benzoate esters.[1][4]

Reduction of the Ester Group

The reduction of esters to alcohols, typically using strong reducing agents like lithium aluminum hydride (LiAlH₄), involves the nucleophilic attack of a hydride ion on the carbonyl carbon. Similar to hydrolysis, the electronic nature of the substituent on the aromatic ring can influence the electrophilicity of the carbonyl carbon.

The electron-donating methyl group in Methyl 4-methylbenzoate would slightly decrease the electrophilicity of the carbonyl carbon. However, the effect of this on the overall rate of reduction by a powerful reducing agent like LiAlH₄ is generally considered to be minor. Therefore, the reactivity of Methyl 4-methylbenzoate and methyl benzoate in reduction reactions is expected to be largely comparable.

Experimental Protocols

Detailed experimental protocols for key reactions are provided below. These can be adapted for a direct comparative study.

Protocol 1: Comparative Nitration of Methyl Benzoate and Methyl 4-methylbenzoate

Objective: To compare the yield of nitration of methyl benzoate and Methyl 4-methylbenzoate under identical reaction conditions.

Materials:

• Methyl benzoate

• Methyl 4-methylbenzoate

• Concentrated sulfuric acid (H₂SO₄)

• Concentrated nitric acid (HNO₃)

• Ice

• Methanol

• Standard laboratory glassware and filtration apparatus

Procedure:

• In two separate flasks, cool 6 mL of concentrated sulfuric acid to 0 °C in an ice bath.

• To one flask, add 3.0 g of methyl benzoate. To the other flask, add an equimolar amount of Methyl 4-methylbenzoate.

• In a separate test tube, prepare a nitrating mixture by slowly adding 2 mL of concentrated nitric acid to 2 mL of concentrated sulfuric acid, keeping the mixture cool in an ice bath.

• Slowly, and with constant stirring, add the nitrating mixture dropwise to each of the ester solutions, maintaining the temperature below 15 °C.

• After the addition is complete, allow the reaction mixtures to stand at room temperature for 15 minutes.

• Pour each reaction mixture over 25 g of crushed ice in separate beakers.

• Once the ice has melted, collect the solid products by vacuum filtration.

• Wash the collected solids with two 12.5 mL portions of cold water, followed by two 5 mL portions of ice-cold methanol.

• Dry the products and record the mass to calculate the percentage yield for each reaction.

Protocol 2: Comparative Alkaline Hydrolysis of Methyl Benzoate and Methyl 4-methylbenzoate

Objective: To compare the rate of hydrolysis of methyl benzoate and Methyl 4-methylbenzoate by monitoring the consumption of base over time.

Materials:

• Methyl benzoate

• Methyl 4-methylbenzoate

• Sodium hydroxide (NaOH) solution (e.g., 1 M)

• Ethanol (as a co-solvent to ensure solubility)

• Phenolphthalein (B1677637) indicator

• Standardized hydrochloric acid (HCl) solution for titration

• Constant temperature bath

• Standard laboratory glassware

Procedure:

• Prepare equimolar solutions of methyl benzoate and Methyl 4-methylbenzoate in ethanol.

• In two separate reaction flasks maintained at a constant temperature (e.g., 30 °C), add a known volume of the standardized NaOH solution.

• Initiate the hydrolysis by adding a known volume of the respective ester solution to each flask, starting a timer simultaneously.

• At regular time intervals, withdraw an aliquot from each reaction mixture and quench the reaction by adding it to a known excess of standardized HCl solution.

• Back-titrate the unreacted HCl with the standardized NaOH solution using phenolphthalein as an indicator.

• Calculate the concentration of the remaining ester at each time point.

• Plot the concentration of the ester versus time for both reactions to determine the rate constants and compare the rates of hydrolysis.

Visualizations

Logical Relationship of Substituent Effects on Reactivity

Caption: Figure 1. Influence of the para-methyl group on reactivity.

Experimental Workflow for Comparative Nitration

Caption: Figure 2. Workflow for comparing nitration yields.

References

• 1. web.viu.ca [web.viu.ca]
• 2. quora.com [quora.com]
• 3. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 4. chem.libretexts.org [chem.libretexts.org]

Spectroscopic Fingerprints: A Comparative Analysis of Methyl 4-methylbenzoate and Its Isomers

A detailed guide for researchers, scientists, and drug development professionals on the distinct spectroscopic characteristics of Methyl 4-methylbenzoate and its structural isomers: Methyl 2-methylbenzoate (B1238997), Methyl 3-methylbenzoate (B1238549), and Phenyl acetate (B1210297).

In the realm of chemical analysis and drug development, the precise identification of molecular structure is paramount. Isomers, compounds sharing the same molecular formula but differing in atomic arrangement, often exhibit distinct physical, chemical, and biological properties. This guide provides a comprehensive comparison of the spectroscopic differences between Methyl 4-methylbenzoate and its key isomers, utilizing Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (¹H NMR and ¹³C NMR), and Mass Spectrometry (MS). The presented data and experimental protocols offer a foundational resource for the unambiguous differentiation of these closely related molecules.

Isomeric Structures at a Glance

Methyl 4-methylbenzoate and its isomers, Methyl 2-methylbenzoate, Methyl 3-methylbenzoate, and Phenyl acetate, all share the molecular formula C₉H₁₀O₂. However, the positioning of the methyl and methoxycarbonyl or acetoxy groups on the benzene (B151609) ring, or directly to the oxygen atom, leads to unique electronic environments and, consequently, distinct spectroscopic signatures.

Figure 1. Logical relationship of Methyl 4-methylbenzoate and its isomers.

Infrared (IR) Spectroscopy Comparison

Infrared spectroscopy probes the vibrational frequencies of bonds within a molecule. The position, intensity, and shape of absorption bands provide a unique fingerprint for each isomer. The most telling region for these esters is the carbonyl (C=O) stretch, which is sensitive to the electronic effects of the substituent on the aromatic ring.

Compound	C=O Stretch (cm⁻¹)	C-O Stretch (cm⁻¹)	Aromatic C=C Stretch (cm⁻¹)	=C-H Bending (Aromatic) (cm⁻¹)
Methyl 4-methylbenzoate	~1720	~1275, ~1110	~1610, ~1510	~850 (para-disubstituted)
Methyl 2-methylbenzoate	~1720	~1280, ~1120	~1605, ~1490	~750 (ortho-disubstituted)
Methyl 3-methylbenzoate	~1720	~1290, ~1125	~1600, ~1480	~780, ~680 (meta-disubstituted)
Phenyl acetate	~1765	~1215, ~1190	~1595, ~1495	~750, ~690 (monosubstituted)

Key Differentiators in IR Spectra:

• Carbonyl Stretch: Phenyl acetate exhibits a significantly higher wavenumber for its C=O stretch (~1765 cm⁻¹) compared to the methylbenzoate isomers (~1720 cm⁻¹). This is because the carbonyl group in phenyl acetate is directly attached to an oxygen which is part of the aromatic system, leading to less resonance stabilization of the carbonyl group compared to the methylbenzoates where the carbonyl is conjugated with the benzene ring.

• Aromatic C-H Bending: The out-of-plane bending vibrations of the aromatic C-H bonds are highly indicative of the substitution pattern. Methyl 4-methylbenzoate shows a strong band around 850 cm⁻¹ characteristic of para-disubstitution. Methyl 2-methylbenzoate displays a band around 750 cm⁻¹ for ortho-disubstitution, while Methyl 3-methylbenzoate has characteristic bands for meta-disubstitution. Phenyl acetate shows bands typical for monosubstitution.

¹H Nuclear Magnetic Resonance (¹H NMR) Spectroscopy Comparison

¹H NMR spectroscopy provides detailed information about the chemical environment of protons in a molecule. The chemical shift (δ), splitting pattern (multiplicity), and integration values are key parameters for distinguishing between these isomers. All spectra are referenced to tetramethylsilane (B1202638) (TMS) at 0 ppm.

Compound	Aromatic Protons (δ, ppm)	-OCH₃ Protons (δ, ppm)	Ar-CH₃ Protons (δ, ppm)	-COCH₃ Protons (δ, ppm)
Methyl 4-methylbenzoate	~7.9 (d, 2H), ~7.2 (d, 2H)	~3.9 (s, 3H)	~2.4 (s, 3H)	-
Methyl 2-methylbenzoate	~7.8 (d, 1H), ~7.4 (t, 1H), ~7.2 (m, 2H)	~3.9 (s, 3H)	~2.6 (s, 3H)	-
Methyl 3-methylbenzoate	~7.8 (s, 1H), ~7.8 (d, 1H), ~7.3 (m, 2H)	~3.9 (s, 3H)	~2.4 (s, 3H)	-
Phenyl acetate	~7.4 (t, 2H), ~7.2 (t, 1H), ~7.1 (d, 2H)	-	-	~2.3 (s, 3H)

Key Differentiators in ¹H NMR Spectra:

• Aromatic Region: The splitting patterns in the aromatic region are highly diagnostic. Methyl 4-methylbenzoate exhibits a clean pair of doublets due to the symmetry of the para-substitution. The ortho- and meta-isomers show more complex splitting patterns due to the different coupling relationships between the aromatic protons. Phenyl acetate displays a pattern typical of a monosubstituted benzene ring.

• Methyl and Methoxy (B1213986) Protons: The presence of a singlet for the ester methyl group (-OCH₃) around 3.9 ppm and an aromatic methyl group (Ar-CH₃) is characteristic of the methylbenzoate isomers. In contrast, Phenyl acetate shows a singlet for an acetyl methyl group (-COCH₃) at a more upfield position (~2.3 ppm) and lacks the ester methyl signal.

¹³C Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy Comparison

¹³C NMR spectroscopy provides information on the carbon framework of a molecule. The chemical shift of each carbon is sensitive to its local electronic environment.

Compound	C=O (δ, ppm)	Aromatic C (δ, ppm)	-OCH₃ (δ, ppm)	Ar-CH₃ (δ, ppm)	-COCH₃ (δ, ppm)
Methyl 4-methylbenzoate	~167	~143, ~129.5, ~129, ~127	~52	~21.5	-
Methyl 2-methylbenzoate	~168	~140, ~132, ~131, ~130, ~128, ~126	~52	~22	-
Methyl 3-methylbenzoate	~167	~138, ~134, ~130, ~128.5, ~128, ~127	~52	~21	-
Phenyl acetate	~169	~151, ~129, ~126, ~122	-	-	~21

Key Differentiators in ¹³C NMR Spectra:

• Carbonyl Carbon: The carbonyl carbon of Phenyl acetate (~169 ppm) is slightly downfield compared to the methylbenzoate isomers (~167-168 ppm).

• Aromatic Carbons: The number of distinct signals in the aromatic region reflects the symmetry of the molecule. Methyl 4-methylbenzoate, being the most symmetrical, shows fewer aromatic carbon signals than the ortho and meta isomers.

• Methyl Carbons: The presence of a signal around 52 ppm for the ester methyl carbon (-OCH₃) is a clear indicator of the methylbenzoate structure. Phenyl acetate, on the other hand, has a signal for the acetyl methyl carbon (-COCH₃) around 21 ppm.

Mass Spectrometry (MS) Comparison

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of the molecular ion and its fragments. The fragmentation pattern is a crucial tool for structural elucidation.

Compound	Molecular Ion (M⁺, m/z)	Base Peak (m/z)	Key Fragment Ions (m/z)
Methyl 4-methylbenzoate	150	119	91, 65
Methyl 2-methylbenzoate	150	119	91, 65
Methyl 3-methylbenzoate	150	119	91, 65
Phenyl acetate	136	94	66, 43

Key Differentiators in Mass Spectra:

• Molecular Ion: Phenyl acetate has a different molecular weight (136 g/mol ) compared to the methylbenzoate isomers (150 g/mol ), resulting in a distinct molecular ion peak.

• Fragmentation Pattern: The methylbenzoate isomers typically show a base peak at m/z 119, corresponding to the loss of a methoxy radical (-•OCH₃). Subsequent loss of carbon monoxide (CO) leads to the fragment at m/z 91 (tropylium ion). Phenyl acetate's fragmentation is different; a common fragmentation is the loss of ketene (B1206846) (CH₂=C=O) to give a phenol (B47542) radical cation at m/z 94, which is often the base peak. Another significant fragment is the acetyl cation at m/z 43.

Experimental Protocols

The following are generalized experimental protocols for acquiring the spectroscopic data presented in this guide. Specific parameters may need to be optimized based on the available instrumentation.

Infrared (IR) Spectroscopy

Methodology:

• Sample Preparation: For these liquid samples, a neat spectrum is obtained. A single drop of the neat liquid is placed between two polished sodium chloride (NaCl) or potassium bromide (KBr) salt plates to form a thin film.

• Instrument Setup: The IR spectrometer is purged with dry air or nitrogen to minimize atmospheric water and carbon dioxide interference. A background spectrum of the clean salt plates is recorded.

• Data Acquisition: The salt plates with the sample are placed in the sample holder of the spectrometer. The IR spectrum is recorded, typically in the range of 4000-400 cm⁻¹.

• Data Processing: The background spectrum is automatically subtracted from the sample spectrum to yield the final absorbance or transmittance spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Methodology:

• Sample Preparation: Approximately 5-10 mg of the compound is dissolved in about 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃). A small amount of tetramethylsilane (TMS) is added as an internal reference (δ = 0.00 ppm). The solution is transferred to a 5 mm NMR tube.

• Instrument Setup: The NMR tube is placed in the spectrometer. The magnetic field is locked onto the deuterium (B1214612) signal of the solvent, and the field homogeneity is optimized through shimming.

• Data Acquisition (¹H NMR): A standard one-pulse sequence is used. The spectral width is set to cover the expected proton chemical shift range (e.g., 0-12 ppm). Typically, 8 to 16 scans are acquired to achieve a good signal-to-noise ratio, with a relaxation delay of 1-5 seconds between scans.

• Data Acquisition (¹³C NMR): A proton-decoupled pulse sequence is used to simplify the spectrum. The spectral width is set to encompass the expected carbon chemical shift range (e.g., 0-220 ppm). A larger number of scans (e.g., 128 or more) and a relaxation delay (e.g., 2 seconds) are typically required due to the lower natural abundance and longer relaxation times of the ¹³C nucleus.

• Data Processing: The acquired free induction decay (FID) is subjected to Fourier transformation. The resulting spectrum is phased, baseline corrected, and calibrated using the TMS signal.

Mass Spectrometry (MS)

Methodology:

• Sample Introduction: The sample is introduced into the mass spectrometer, often via a gas chromatograph (GC-MS) for separation and purification, or by direct injection if the sample is pure.

• Ionization: Electron Ionization (EI) is a common method for these volatile compounds. The sample molecules are bombarded with a high-energy electron beam (typically 70 eV), causing ionization and fragmentation.

• Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer), which separates them based on their mass-to-charge ratio (m/z).

• Detection: An electron multiplier or other detector records the abundance of each ion.

• Data Presentation: The data is presented as a mass spectrum, which is a plot of relative ion abundance versus m/z.

Figure 2. A simplified workflow for the spectroscopic analysis of the isomeric compounds.

By carefully examining the data presented in this guide, researchers can confidently distinguish between Methyl 4-methylbenzoate and its isomers, ensuring the accuracy and reliability of their scientific endeavors. The subtle yet significant differences in their spectroscopic fingerprints underscore the power of these analytical techniques in modern chemical and pharmaceutical research.

A Comparative Analysis of Catalysts for the Synthesis of Methyl 4-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

The efficient synthesis of Methyl 4-methylbenzoate, a key intermediate in the production of pharmaceuticals and other fine chemicals, is of significant interest. The selection of an appropriate catalyst is crucial for optimizing reaction yield, minimizing reaction time, and ensuring process safety. This guide provides an objective comparison of various catalytic systems for the synthesis of Methyl 4-methylbenzoate via the esterification of 4-methylbenzoic acid with methanol (B129727), supported by experimental data.

Catalyst Performance Comparison

The following table summarizes the performance of different catalysts under various reaction conditions for the synthesis of Methyl 4-methylbenzoate and structurally similar esters.

Catalyst System	Substrate	Reagents & Catalyst	Reaction Time	Temperature	Yield (%)
Dibromohydantoin	4-methylbenzoic acid	Methanol, 1,3-dibromo-5,5-dimethylhydantoin	4 hours	50°C	95%[1]
Thionyl Chloride (in situ HCl)	3-amino-4-methylbenzoic acid	Methanol, Thionyl chloride	4 hours	Reflux	~97%[2]
Concentrated Sulfuric Acid	Benzoic acid	Methanol, Concentrated H₂SO₄	4 hours	70°C	87%[1]
p-Toluenesulfonic Acid (PTSA)	Caffeic acid	Methanol, p-Toluenesulfonic acid	4 hours	65°C	84%[3][4]
Zirconium-Titanium Solid Acid (ZT10)	Benzoic acid derivatives	Methanol, ZT10	-	-	-

Note: Data for some catalysts are based on the synthesis of structurally similar benzoate (B1203000) esters, providing a relevant performance indication.

Experimental Protocols

Detailed methodologies for the synthesis of Methyl 4-methylbenzoate and its analogs using the compared catalysts are provided below.

1. Synthesis using Dibromohydantoin Catalyst [1]

• Reaction Setup: To a 50 mL three-necked flask equipped with a reflux condenser, add 10 mmol of 4-methylbenzoic acid, 70 mmol of methanol, and 1.5 mmol of 1,3-dibromo-5,5-dimethylhydantoin.

• Reaction: The mixture is stirred and heated to 50°C for 4 hours.

• Work-up: After the reaction, methanol is recovered by rotary evaporation. The residue is transferred to a separatory funnel and washed with 20 mL of ethyl acetate (B1210297) and a 5% sodium carbonate solution, followed by a water wash.

• Purification: The organic layer is dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield Methyl 4-methylbenzoate.

2. Synthesis using Thionyl Chloride (in situ HCl Generation) [2]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3-amino-4-methylbenzoic acid (1.00 g, 6.62 mmol) in anhydrous methanol (25 mL).

• Reagent Addition: Cool the solution in an ice bath. Slowly add thionyl chloride (1.71 g, 1.05 mL, 14.4 mmol) dropwise to the stirred solution.

• Reaction: After the addition is complete, remove the ice bath and heat the mixture to reflux for 4 hours.

• Work-up: Cool the reaction mixture to room temperature and concentrate it under reduced pressure. The residue is then worked up by washing with water and a saturated sodium bicarbonate solution.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed by rotary evaporation.

3. Fischer Esterification using Concentrated Sulfuric Acid [1]

• Reaction Setup: In a 50 mL three-necked flask equipped with a reflux condenser, add 10 mmol of benzoic acid, 100 mmol of methanol, and 1 mmol of concentrated sulfuric acid.

• Reaction: The mixture is heated to 70°C and stirred under reflux for 4 hours.

• Work-up: After cooling, the excess methanol is removed by rotary evaporation. The residue is transferred to a separatory funnel and washed with 20 mL of ethyl acetate and a 5% sodium carbonate solution, followed by a water wash.

• Purification: The organic layer is dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

Visualizing the Experimental Workflow

The general workflow for the catalytic synthesis and subsequent purification of Methyl 4-methylbenzoate is illustrated below.

Caption: General workflow for Methyl 4-methylbenzoate synthesis.

References

• 1. CN113248373A - Preparation method of methyl benzoate compound - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. shd.org.rs [shd.org.rs]
• 4. researchgate.net [researchgate.net]

A Comparative Analysis of Methyl 4-methylbenzoate and Other Esters in Fragrance Applications

For researchers, scientists, and professionals in drug development, the selection of appropriate fragrance ingredients is a critical step that influences both the sensory profile and the stability of a final product. This guide provides an objective comparison of the performance of Methyl 4-methylbenzoate against other commonly used fragrance esters: Methyl Benzoate, Ethyl Benzoate, and Benzyl Acetate (B1210297). The following analysis is based on available experimental data to assist in making informed decisions for fragrance formulations.

Executive Summary

Methyl 4-methylbenzoate distinguishes itself with a powerful and tenacious sweet, anisic-floral scent, making it a valuable component for specific fragrance profiles, particularly those reminiscent of ylang-ylang. When compared to other esters, it offers a unique olfactory profile. Methyl Benzoate provides a sharper, phenolic floral scent, while Ethyl Benzoate presents a softer, fruitier, and longer-lasting aroma. Benzyl Acetate is characterized by its fresh, jasmine-like floral-fruity notes, though it exhibits lower tenacity. The choice of ester will ultimately depend on the desired odor profile, required longevity, and the specific application.

Comparative Performance Data

The following table summarizes the key performance indicators for Methyl 4-methylbenzoate and the selected comparator esters. This data has been compiled from various sources to provide a comparative overview.

Performance Metric	Methyl 4-methylbenzoate	Methyl Benzoate	Ethyl Benzoate	Benzyl Acetate
CAS Number	99-75-2	93-58-3	93-89-0	140-11-4
Odor Profile	Sweet, anisic, floral, ylang-ylang type.[1][2]	Phenolic, wintergreen, almond, floral (cananga).[3][4]	Softer, sweeter, fruity-floral with nuances of jasmine and gardenia.[5]	Sweet, jasmine-floral, fruity (banana-pear nuances).[6][7][8]
Odor Threshold	Data not available	Data not available	Data not available	2 and 270 ppb.[9]
Substantivity (Longevity)	Tenacious.	Moderate persistence.	Longer-lasting, >12 hours on a smelling strip.[5]	Poor tenacity, 4 hours on a smelling strip.[4][10]
Stability	Stable under normal conditions.	Stable under normal conditions, but can hydrolyze with water.[11][12][13] Incompatible with strong oxidizing agents, strong acids, and strong bases.[11][13]	Stable under normal conditions.[5]	Stable under normal conditions.[1][14]
Applications	Ylang-ylang type fragrances, soaps, detergents, masking industrial odors.[6][9]	Middle note in perfumes, especially in ylang-ylang and tuberose bases.[15]	Floral and fruity perfumes, fixative role.[5]	Main ingredient in jasmine and gardenia fragrances, also used in a wide variety of other floral and fruity scents.[6]

Detailed Experimental Protocols

To ensure the reproducibility and validation of the presented data, the following are detailed methodologies for key experiments in fragrance performance evaluation.

Gas Chromatography-Olfactometry (GC-O)

Gas Chromatography-Olfactometry (GC-O) is a pivotal technique for identifying and characterizing odor-active compounds in a fragrance mixture.[2][16][17][18]

Objective: To separate and identify the individual volatile compounds in a fragrance oil and to determine their specific odor characteristics.

Methodology:

• Sample Preparation: A solution of the fragrance ester is prepared in a suitable solvent (e.g., ethanol) at a concentration appropriate for injection into the gas chromatograph.

• GC Separation: A small volume of the sample is injected into the GC inlet. The volatile compounds are separated based on their boiling points and polarity as they pass through a capillary column.

• Effluent Splitting: At the end of the column, the effluent is split into two streams. One stream is directed to a chemical detector, such as a mass spectrometer (MS), for compound identification. The other stream is directed to an olfactory port.

• Olfactory Analysis: A trained sensory panelist or "sniffer" is positioned at the olfactory port and describes the odor of each compound as it elutes from the column. The intensity and duration of the odor are also recorded.

• Data Analysis: The data from the chemical detector (retention time, mass spectrum) is correlated with the sensory data (odor descriptor, intensity) to create an "aromagram" that provides a detailed profile of the odor-active compounds in the sample.

Sensory Panel Evaluation for Substantivity

The substantivity, or longevity, of a fragrance on a substrate (e.g., skin, fabric) is a critical performance parameter. This is typically evaluated using a trained sensory panel.[7]

Objective: To determine the duration for which a fragrance is perceptible on a specific substrate.

Methodology:

• Panelist Selection and Training: A panel of individuals is selected based on their olfactory acuity and trained to consistently evaluate and rate fragrance intensity.

• Sample Application: A standardized amount of the fragrance material, diluted in a suitable base (e.g., ethanol), is applied to a specific area of the substrate (e.g., forearm for skin evaluation, filter paper strip for smelling strip evaluation).

• Timed Evaluation: At predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8, 12, 24 hours), the panelists evaluate the intensity of the fragrance on the substrate.

• Intensity Rating: Panelists rate the fragrance intensity using a labeled magnitude scale (LMS) or a similar rating system.

• Data Analysis: The average intensity ratings at each time point are plotted to create a "fragrance longevity curve." The point at which the fragrance is no longer perceptible or falls below a certain intensity threshold is considered the end of its substantivity.

Logical Relationships in Fragrance Performance Evaluation

The evaluation of a fragrance's performance is a multi-faceted process that involves both instrumental analysis and human perception. The following diagram illustrates the logical workflow for a comprehensive fragrance performance assessment.

Caption: Workflow for Comprehensive Fragrance Performance Evaluation.

Signaling Pathways in Olfaction

While a detailed exploration of the biochemical signaling pathways of olfaction is extensive, the following diagram provides a simplified overview of the initial steps in odorant perception.

Caption: Simplified Olfactory Signal Transduction Pathway.

References

• 1. BENZYL ACETATE - Ataman Kimya [atamanchemicals.com]
• 2. Gas Chromatography Analysis with Olfactometric Detection (GC-O) as a Useful Methodology for Chemical Characterization of Odorous Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. utsi.edu [utsi.edu]
• 4. Benzyl Acetate (140-11-4) - Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 5. starkimya.com [starkimya.com]
• 6. nj.gov [nj.gov]
• 7. SENSORY APPROACH TO MEASURE FRAGRANCE INTENSITY ON THE SKIN | Semantic Scholar [semanticscholar.org]
• 8. Benzyl acetate | C9H10O2 | CID 8785 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. ScenTree - Benzyl acetate (CAS N° 140-11-4) [scentree.co]
• 10. fraterworks.com [fraterworks.com]
• 11. Page loading... [wap.guidechem.com]
• 12. Methyl Benzoate | C6H5COOCH3 | CID 7150 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. fishersci.com [fishersci.com]
• 14. consolidated-chemical.com [consolidated-chemical.com]
• 15. fraterworks.com [fraterworks.com]
• 16. mdpi.com [mdpi.com]
• 17. pfigueiredo.org [pfigueiredo.org]
• 18. Gas chromatography-olfactometry - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Chromatographic Analysis of Impurities in Methyl 4-methylbenzoate

For researchers, scientists, and drug development professionals, ensuring the purity of chemical intermediates like Methyl 4-methylbenzoate is critical for the integrity and safety of the final product. This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) for the analysis of impurities in Methyl 4-methylbenzoate, supported by experimental data and detailed methodologies.

Methyl 4-methylbenzoate, also known as methyl p-toluate (B1214165), is a key intermediate in the synthesis of various organic molecules.[1] Its purity is paramount, as even trace amounts of impurities can affect reaction yields, product quality, and safety in pharmaceutical applications. The most common impurities often stem from the synthesis process, which typically involves the esterification of p-toluic acid with methanol (B129727).[2] Consequently, unreacted starting materials like p-toluic acid and residual solvents such as methanol are potential impurities. Other possible byproducts can arise from side reactions or contaminants in the starting materials.

This guide explores two of the most powerful analytical techniques for impurity profiling: HPLC and GC-MS. We will delve into their principles, experimental protocols, and performance characteristics to help you select the most suitable method for your analytical needs.

High-Performance Liquid Chromatography (HPLC): A Robust Workhorse for Purity Assessment

HPLC is a cornerstone of pharmaceutical analysis, well-suited for separating non-volatile and thermally labile compounds.[3] For Methyl 4-methylbenzoate and its key non-volatile impurity, p-toluic acid, reverse-phase HPLC is the method of choice.

Experimental Protocol: HPLC-UV

This protocol outlines a reverse-phase HPLC method with UV detection for the quantification of p-toluic acid in Methyl 4-methylbenzoate.

Instrumentation:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Data acquisition and processing software

Reagents and Materials:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid (or formic acid for MS compatibility)

• Methyl 4-methylbenzoate sample

• p-Toluic acid reference standard

Chromatographic Conditions:

Parameter	Value
Mobile Phase	Acetonitrile:Water (60:40 v/v) with 0.1% Phosphoric Acid
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	254 nm
Injection Volume	10 µL
Sample Diluent	Acetonitrile:Water (50:50 v/v)

Sample Preparation:

• Standard Solution: Accurately weigh and dissolve an appropriate amount of p-toluic acid reference standard in the sample diluent to prepare a stock solution. Further dilute to create a series of calibration standards.

• Sample Solution: Accurately weigh and dissolve the Methyl 4-methylbenzoate sample in the sample diluent to a known concentration.

Analysis Workflow:

Caption: HPLC experimental workflow for the analysis of p-toluic acid in Methyl 4-methylbenzoate.

Gas Chromatography-Mass Spectrometry (GC-MS): High Sensitivity for Volatile Impurities

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds. It offers high separation efficiency and the mass spectrometer provides definitive identification of the separated components. This makes it ideal for analyzing residual solvents and other volatile impurities in Methyl 4-methylbenzoate.

Experimental Protocol: GC-MS

This protocol describes a GC-MS method for the analysis of residual solvents (e.g., methanol) and other potential volatile impurities in Methyl 4-methylbenzoate.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column (e.g., 5% phenyl polysiloxane, 30 m x 0.25 mm, 0.25 µm film thickness)

• Data acquisition and processing software

Reagents and Materials:

• Dichloromethane or another suitable solvent (GC grade)

• Methyl 4-methylbenzoate sample

• Reference standards for expected residual solvents (e.g., methanol)

Chromatographic Conditions:

Parameter	Value
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Injector Temperature	250°C
Oven Temperature Program	Initial 50°C for 5 min, ramp at 10°C/min to 250°C, hold for 5 min
Transfer Line Temperature	280°C
Ion Source Temperature	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	35-350 m/z
Injection Volume	1 µL (split injection)

Sample Preparation:

• Standard Solution: Prepare a stock solution containing the expected residual solvents in the chosen solvent. Create a series of calibration standards by further dilution.

• Sample Solution: Accurately weigh and dissolve the Methyl 4-methylbenzoate sample in the chosen solvent to a known concentration.

Analysis Workflow:

Caption: GC-MS experimental workflow for the analysis of volatile impurities in Methyl 4-methylbenzoate.

Performance Comparison: HPLC vs. GC-MS

The choice between HPLC and GC-MS depends on the specific analytical goals. The following tables provide a summary of the expected performance characteristics for each method in the analysis of key impurities in Methyl 4-methylbenzoate.

Table 1: Analysis of p-Toluic Acid (Non-Volatile Impurity)

Parameter	HPLC-UV	GC-MS
Applicability	Excellent	Poor (derivatization required)
Linearity (r²)	> 0.999	N/A
Limit of Detection (LOD)	~0.1 µg/mL	N/A
Limit of Quantification (LOQ)	~0.3 µg/mL	N/A
Precision (%RSD)	< 2%	N/A
Accuracy (Recovery %)	98-102%	N/A

Table 2: Analysis of Methanol (Residual Solvent)

Parameter	HPLC-UV	GC-MS
Applicability	Poor (low UV absorbance)	Excellent
Linearity (r²)	N/A	> 0.995
Limit of Detection (LOD)	N/A	~1 µg/mL
Limit of Quantification (LOQ)	N/A	~3 µg/mL
Precision (%RSD)	N/A	< 5%
Accuracy (Recovery %)	N/A	95-105%

Conclusion: Choosing the Right Tool for the Job

Both HPLC and GC-MS are powerful and complementary techniques for the comprehensive analysis of impurities in Methyl 4-methylbenzoate.

• HPLC-UV is the preferred method for the routine quality control and quantification of known non-volatile impurities, such as the starting material p-toluic acid. Its robustness, ease of use, and excellent quantitative performance make it a staple in pharmaceutical analysis.[4]

• GC-MS is indispensable for the identification and quantification of volatile and semi-volatile impurities, including residual solvents like methanol.[5] The high sensitivity and specificity of the mass spectrometric detector allow for the confident identification of unknown peaks and the analysis of trace-level contaminants.

For a complete impurity profile of Methyl 4-methylbenzoate, a combination of both HPLC and GC-MS is often recommended. This dual-pronged approach ensures that both volatile and non-volatile impurities are effectively identified and quantified, leading to a thorough understanding of the sample's purity and ensuring the quality and safety of the final product.

Caption: Logical relationship between impurity types and the recommended analytical technique.

References

• 1. Methyl p-toluate - Wikipedia [en.wikipedia.org]
• 2. Analytical Test Library | Residual Solvents [cambiumanalytica.com]
• 3. turkjps.org [turkjps.org]
• 4. Separation of Methyl 4-methylbenzoate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. GC/MS Identification of Impurities | Medistri SA [medistri.com]

Establishing a Reference Standard for Methyl 4-methylbenzoate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The establishment of a chemical reference standard is a critical undertaking in pharmaceutical research and development, ensuring the accuracy, precision, and reproducibility of analytical measurements. This guide provides a comprehensive comparison of analytical methodologies for the characterization and purity assessment of Methyl 4-methylbenzoate, a key intermediate in organic synthesis. Detailed experimental protocols and supporting data are presented to aid in the establishment of a robust in-house reference standard.

Physicochemical Characterization

A foundational step in establishing a reference standard is the thorough characterization of its physicochemical properties. These properties serve as identity markers and are crucial for quality control.

Property	Value	Reference
CAS Number	99-75-2	[1][2]
Molecular Formula	C₉H₁₀O₂	[3]
Molecular Weight	150.17 g/mol	[3]
Appearance	White to off-white solid	[4]
Melting Point	32-35 °C	[4]
Boiling Point	220-223 °C	[1]
Density	1.06 g/mL	[1]
Solubility	Soluble in chloroform (B151607), DMSO, and ethyl acetate	[2]

Comparative Analysis of Purity Determination Methods

The purity of a reference standard is its most critical attribute. A multi-faceted approach employing various analytical techniques is essential for a comprehensive purity assessment. The following table compares the primary methods for determining the purity of Methyl 4-methylbenzoate.

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)	Quantitative Nuclear Magnetic Resonance (qNMR)
Principle	Separation based on differential partitioning between a stationary and a mobile phase.	Separation of volatile compounds followed by detection and identification based on mass-to-charge ratio.	Absolute quantification based on the direct relationship between signal intensity and the number of nuclei.
Selectivity	High selectivity for separating the main component from structurally similar impurities.	Excellent separation efficiency and mass-selective detection provide high confidence in impurity identification.	High structural elucidation capability allows for the identification and quantification of impurities without a specific reference standard for each.
Sensitivity	High sensitivity, typically in the ppm range.	Very high sensitivity, capable of detecting trace-level volatile and semi-volatile impurities.	Moderate sensitivity, generally in the range of 0.1%.
Quantification	Requires a certified reference standard for accurate quantification. Purity is often determined by area percent.	Can provide semi-quantitative results without a standard for each impurity. Accurate quantification requires specific standards.	Provides absolute quantification against a certified internal standard.
Typical Impurities Detected	Non-volatile process impurities and degradation products.	Volatile and semi-volatile impurities, residual solvents.	A wide range of impurities, including structural isomers.

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This method is suitable for the quantification of Methyl 4-methylbenzoate and the detection of non-volatile impurities.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient mixture of acetonitrile (B52724) and water containing 0.1% phosphoric acid.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve the Methyl 4-methylbenzoate candidate material in the mobile phase to a concentration of approximately 1 mg/mL.

• Procedure: Inject the sample solution into the HPLC system and record the chromatogram. Purity is calculated based on the area percentage of the main peak relative to the total peak area.

Gas Chromatography-Mass Spectrometry (GC-MS) for Impurity Profiling

This technique is ideal for identifying and quantifying volatile and semi-volatile impurities, including residual solvents.

• Instrumentation: A GC system coupled to a mass spectrometer.

• Column: A non-polar capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate.

• Injector Temperature: 250°C.

• Oven Temperature Program: Start at 50°C, hold for 2 minutes, then ramp to 280°C at 10°C/min, and hold for 5 minutes.

• Mass Spectrometer: Operated in full scan mode over a mass range of m/z 40-400.

• Sample Preparation: Dissolve the sample in a suitable solvent (e.g., dichloromethane) to a concentration of 1 mg/mL.

• Procedure: Inject the sample into the GC-MS system. Identify impurities by comparing their mass spectra to a spectral library and quantify using an internal standard or by area percent.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation and Purity

NMR spectroscopy is a powerful tool for unambiguous structure confirmation and can also be used for quantitative analysis (qNMR).

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: Deuterated chloroform (CDCl₃).

• ¹H NMR: Acquire a proton NMR spectrum to confirm the chemical structure. The expected signals for Methyl 4-methylbenzoate are: a singlet for the methyl ester protons (~3.9 ppm), a singlet for the aromatic methyl protons (~2.4 ppm), and two doublets for the aromatic protons (~7.2 and 7.9 ppm).[5]

• ¹³C NMR: Acquire a carbon-13 NMR spectrum to further confirm the structure.

• qNMR for Purity: For quantitative analysis, a certified internal standard with a known purity is added to a precisely weighed sample of Methyl 4-methylbenzoate. The purity of the sample is calculated by comparing the integral of a specific signal from the analyte to the integral of a signal from the internal standard.

Workflow for Establishing a Reference Standard

The following diagram illustrates the logical workflow for establishing a reference standard for Methyl 4-methylbenzoate.

Experimental Workflow for Establishing a Reference Standard.

Comparison of Analytical Methods for Purity

The choice of analytical method for purity determination depends on the specific requirements of the analysis. The following diagram illustrates the logical relationship and key considerations for selecting an appropriate method.

Comparison of Analytical Methods for Purity.

Potential Impurities

The primary route for the synthesis of Methyl 4-methylbenzoate is the Fischer esterification of p-toluic acid with methanol.[4] Potential impurities may include:

• Starting Materials: Unreacted p-toluic acid and residual methanol.

• By-products: Dimethyl ether formed from the dehydration of methanol.

• Related Substances: Isomeric impurities if the starting p-toluic acid is not pure.

By following the comprehensive approach outlined in this guide, researchers and scientists can confidently establish a well-characterized and reliable in-house reference standard for Methyl 4-methylbenzoate, ensuring the quality and integrity of their analytical data and research outcomes.

References

• 1. Separation of Methyl 4-methylbenzoate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. who.int [who.int]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. Page loading... [guidechem.com]
• 5. rsc.org [rsc.org]

Safety & Regulatory Compliance

Proper Disposal of Methyl 4-Methylbenzoate: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of chemical waste is a critical component of laboratory safety and regulatory compliance. This guide provides essential, step-by-step procedures for the safe and compliant disposal of methyl 4-methylbenzoate, ensuring the protection of both laboratory personnel and the environment.

I. Immediate Safety and Hazard Information

Before handling methyl 4-methylbenzoate for disposal, it is crucial to be aware of its properties and associated hazards. This information is summarized from its Safety Data Sheet (SDS).

Key Hazards:

• Flammability: It is a combustible liquid with a flash point of 89-90°C.[1][2] Keep away from heat, sparks, and open flames.[2][3]

• Health Hazards: May cause skin and serious eye irritation.[2] It may also cause respiratory irritation.[2] Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

• Environmental Hazards: While specific environmental hazard information is limited in the provided search results, it is a general best practice to prevent chemical release into the environment.[3]

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling methyl 4-methylbenzoate for disposal:

• Safety glasses or goggles

• Chemical-resistant gloves

• Lab coat

II. Quantitative Data Summary

The following table summarizes key quantitative data for methyl 4-methylbenzoate, critical for its safe handling and disposal.

Property	Value	Citations
Melting Point	32 - 35 °C	[1][2][3]
Boiling Point	103 - 104 °C at 20 hPa / 15 mm Hg	[1][3]
Flash Point	89 - 90 °C (closed cup)	[1][2]
Vapor Pressure	1 hPa at 39 °C	[1]
Flammability Limits	1 - 9.5% (V)	[1]
Acute Oral Toxicity (LD50)	3,300 mg/kg (Rat)	[1]

III. Step-by-Step Disposal Protocol

The disposal of methyl 4-methylbenzoate must be conducted in accordance with federal, state, and local regulations.[4][5] It is classified as a chemical waste and generally should not be disposed of in regular trash or down the sewer system.[6][7] The following protocol outlines the standard procedure for its disposal.

Experimental Protocol: Chemical Waste Disposal

• Waste Identification and Classification:

  • Treat all unwanted methyl 4-methylbenzoate, including residues and contaminated materials, as hazardous waste.[8][9]

  • Consult your institution's Environmental Health and Safety (EHS) office for specific classification and disposal requirements.[6]

• Containerization:

  • Use a dedicated, compatible waste container. Plastic containers are often preferred over glass to minimize the risk of breakage.[6]

  • Ensure the container is in good condition, with a secure, leak-proof lid.[9]

  • Do not mix methyl 4-methylbenzoate with incompatible wastes. Store it separately from strong oxidizing agents.[2]

• Labeling:

  • Label the waste container clearly with the words "Hazardous Waste".[6]

  • The label must include:

    • The full chemical name: "Methyl 4-methylbenzoate". Do not use abbreviations.[6]

    • The quantity of waste.

    • The date of waste generation.[6]

    • The location of origin (e.g., laboratory, room number).[6]

    • The name and contact information of the Principal Investigator.[6]

    • Appropriate hazard pictograms.[6]

• Storage:

  • Store the sealed waste container in a designated satellite accumulation area within the laboratory.[10][11]

  • The storage area should be secure and away from general traffic.[12]

  • Ensure secondary containment is used to prevent spills.[8]

• Disposal Request:

  • Once the container is full, or if the waste has been stored for a designated period (check with your EHS), submit a hazardous waste pickup request to your institution's EHS or a licensed hazardous waste disposal contractor.[6][8]

  • Complete any required waste information forms, accurately listing all components if it is a mixed waste.[6]

• Empty Container Disposal:

  • An empty container that held methyl 4-methylbenzoate must be triple-rinsed with a suitable solvent.[8][9]

  • The rinsate from this cleaning process must be collected and disposed of as hazardous waste.[8][9]

  • After triple-rinsing, the container can typically be disposed of as regular trash, but be sure to deface or remove the hazardous waste label.[8][9] Always confirm this procedure with your local EHS guidelines.

IV. Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of methyl 4-methylbenzoate.

Caption: Decision workflow for methyl 4-methylbenzoate disposal.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. fishersci.com [fishersci.com]
• 3. Page loading... [guidechem.com]
• 4. Laboratory Chemical Disposal - Environmental Marketing Services [emsllcusa.com]
• 5. pfw.edu [pfw.edu]
• 6. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 7. acs.org [acs.org]
• 8. vumc.org [vumc.org]
• 9. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 10. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 11. ehrs.upenn.edu [ehrs.upenn.edu]
• 12. Chapter 20, Chemical Hygiene Plan: Chemical Waste Management | Environmental Health & Safety | University of Nevada, Reno [unr.edu]

Personal protective equipment for handling Methyl 4-methylbenzoate

Essential Safety and Handling Guide for Methyl 4-methylbenzoate

This guide provides immediate and essential safety protocols, personal protective equipment (PPE) recommendations, and operational and disposal plans for handling Methyl 4-methylbenzoate in a laboratory setting. The following procedures are designed to ensure the safety of researchers, scientists, and drug development professionals.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative safety and physical property data for Methyl 4-methylbenzoate.

Property	Value	Source
Melting Point	32 - 35 °C	[1][2][3]
Boiling Point	103 - 104 °C @ 20 hPa	[2]
Flash Point	89 °C (closed cup)	[2]
Vapor Pressure	1 hPa @ 39 °C	[2]
Vapor Density	4.7 (vs air)	[1][2]
Oral LD50 (Rat)	3,300 mg/kg	[2]
Flammability Limits	1.0% - 9.5% (V)	[3]

Operational Plan: Safe Handling Procedures

Adherence to standard laboratory safety practices is crucial when working with Methyl 4-methylbenzoate.

Engineering Controls

• Work in a well-ventilated laboratory, preferably within a chemical fume hood.[1][4]

• Ensure that safety showers and eyewash stations are readily accessible.[4]

Personal Protective Equipment (PPE)

Protection Type	Recommended Equipment	Details
Eye and Face Protection	Safety glasses with side shields or chemical safety goggles.[2][4]	A face shield may be required for splash hazards.[4]
Skin Protection	Chemical-resistant gloves (e.g., nitrile, neoprene).[4] Lab coat or chemical-resistant apron.[4]	Inspect gloves for tears or holes before each use.[4] To protect personal clothing from contamination.[4]
Respiratory Protection	Use in a well-ventilated area. A NIOSH-approved respirator may be necessary if dust or aerosols are generated.[2][4]	For nuisance exposures, use a type P95 (US) or type P1 (EU EN 143) particle respirator. For higher-level protection, use type OV/AG/P99 (US) or type ABEK-P2 (EU EN 143) respirator cartridges.[2] Consult with a safety professional for respirator selection.[4]

General Handling

• Avoid direct contact with skin, eyes, and clothing.[1][4]

• Do not breathe dust or fumes.[4]

• Minimize dust generation and accumulation.[1][4]

• Wash hands thoroughly after handling.[4]

• Do not eat, drink, or smoke in the work area.[4][5]

Emergency Procedures

First Aid Measures

Exposure	Action
Inhalation	Move the person to fresh air. If not breathing, give artificial respiration. Consult a physician.[1][2]
Skin Contact	Wash off with soap and plenty of water. Consult a physician.[1][2]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes and consult a physician.[1][2]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Consult a physician.[1][2]

Spill Response

• Minor Spills:

  • Evacuate the area.[4]

  • Wear appropriate PPE.

  • For a dry spill, carefully sweep or vacuum up the material and place it in a sealed container for disposal. Avoid generating dust.[2][4]

  • For a wet spill, absorb with an inert material (e.g., sand, earth) and place in a sealed container for disposal.[4][6]

  • Ventilate the area and wash the spill site after material pickup is complete.[4]

• Major Spills:

  • Alert others and evacuate the area.

  • Contact your institution's emergency response team.

  • Avoid breathing vapors and ensure the area is well-ventilated.

Disposal Plan

Proper disposal of Methyl 4-methylbenzoate and its containers is essential to prevent environmental contamination and ensure regulatory compliance.

• Waste Disposal:

  • Dispose of contents and containers in accordance with local, regional, and national regulations.[7]

  • Waste material should be collected in suitable, closed containers for disposal.[2]

  • Do not allow the product to enter drains.[1]

• Contaminated Packaging:

  • Handle contaminated packages in the same way as the substance itself.[5]

  • Completely emptied packages can be recycled where facilities exist.[5]

Experimental Workflow

The following diagram illustrates the general workflow for the safe handling of Methyl 4-methylbenzoate in a research setting.

Caption: General laboratory workflow for handling Methyl 4-methylbenzoate.

References

• 1. Page loading... [guidechem.com]
• 2. Methyl 4-methylbenzoate - Safety Data Sheet [chemicalbook.com]
• 3. fishersci.com [fishersci.com]
• 4. benchchem.com [benchchem.com]
• 5. chemos.de [chemos.de]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. tcichemicals.com [tcichemicals.com]